4-Chloro-3-methylbenzenesulfonyl chloride

• CAS: 6291-02-7

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Chloro-3-methylbenzenesulfonyl Chloride (CAS No. 6291-02-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride, with the CAS number 6291-02-7, is a sulfonyl chloride derivative of toluene. It is a key intermediate in organic synthesis, particularly in the development of novel sulfonamide-based therapeutic agents. The reactivity of the sulfonyl chloride group allows for the facile introduction of the 4-chloro-3-methylbenzenesulfonyl moiety into various molecular scaffolds, making it a valuable building block for medicinal chemists. This technical guide provides a comprehensive overview of its chemical and physical properties, a detailed synthesis protocol, and its applications in the synthesis of biologically active compounds.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Chloro-3-methylbenzenesulfonyl chloride is presented in the table below for easy reference and comparison.

Property	Value
CAS Number	6291-02-7
Molecular Formula	C₇H₆Cl₂O₂S
Molecular Weight	225.09 g/mol
Boiling Point	297.5°C at 760 mmHg
Flash Point	133.7°C
Density	1.458 g/cm³
Refractive Index	1.559
Physical Form	Solid

Synthesis of 4-Chloro-3-methylbenzenesulfonyl chloride

The synthesis of 4-chloro-3-methylbenzenesulfonyl chloride can be achieved from 4-chloro-3-methylaniline.[1] The following is a representative experimental protocol for this transformation.

Experimental Protocol: Diazotization and Sulfonyl Chloride Formation

Materials:

• 4-Chloro-3-methylaniline

• Hydrochloric acid (concentrated)

• Sodium nitrite

• Sulfur dioxide

• Copper(I) chloride

• Acetic acid

• Water

• Diethyl ether

Procedure:

• Diazotization: 4-Chloro-3-methylaniline is diazotized by reacting it with a solution of sodium nitrite in the presence of concentrated hydrochloric acid at a low temperature (typically 0-5°C). This reaction forms the corresponding diazonium salt.

• Sulfonylation: The freshly prepared diazonium salt solution is then added to a solution of sulfur dioxide and a catalytic amount of copper(I) chloride in a suitable solvent such as acetic acid. This step results in the formation of 4-chloro-3-methylbenzenesulfonyl chloride.

• Work-up and Purification: The reaction mixture is poured into ice-water, and the crude product is extracted with an organic solvent like diethyl ether. The organic layer is then washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the final product. Further purification can be achieved by recrystallization or distillation under reduced pressure.

Applications in Drug Discovery and Development

4-Chloro-3-methylbenzenesulfonyl chloride serves as a crucial intermediate in the synthesis of various biologically active sulfonamides. The sulfonamide functional group is a well-established pharmacophore found in a wide range of drugs, including antibacterial agents, diuretics, and kinase inhibitors.

Synthesis of N-Aryl-4-chloro-3-methylbenzenesulfonamides

A common application of 4-chloro-3-methylbenzenesulfonyl chloride is in the synthesis of N-aryl sulfonamides. This reaction typically involves the nucleophilic attack of an aniline derivative on the electrophilic sulfur atom of the sulfonyl chloride.

Experimental Workflow: Synthesis of a Generic N-Aryl Sulfonamide

The following diagram illustrates a typical experimental workflow for the synthesis of an N-aryl-4-chloro-3-methylbenzenesulfonamide.

General workflow for N-aryl sulfonamide synthesis.

This synthetic route is versatile and can be adapted to produce a library of sulfonamide derivatives for structure-activity relationship (SAR) studies in drug discovery programs. The electronic and steric properties of the aryl amine can be systematically varied to optimize the biological activity of the final compound.

Signaling Pathways and Kinase Inhibition

While specific signaling pathways directly modulated by 4-chloro-3-methylbenzenesulfonyl chloride itself are not applicable as it is a synthetic intermediate, its derivatives, particularly sulfonamides, are known to target various signaling pathways implicated in diseases like cancer. For instance, many kinase inhibitors incorporate a sulfonamide moiety which can form crucial hydrogen bonds within the ATP-binding pocket of the target kinase.

The general structure of many kinase inhibitors involves a heterocyclic core that binds to the hinge region of the kinase, with various substituents extending into other pockets to enhance potency and selectivity. The 4-chloro-3-methylbenzenesulfonyl group can be incorporated as one of these substituents.

Logical Relationship in Kinase Inhibitor Design

The following diagram illustrates the logical relationship in the design of a hypothetical kinase inhibitor utilizing a sulfonamide linkage.

Design logic for a sulfonamide-based kinase inhibitor.

This diagram shows how different fragments of a designed inhibitor, including a substituent derived from 4-chloro-3-methylbenzenesulfonyl chloride, are intended to interact with specific regions of the kinase's ATP binding pocket to achieve inhibition. This modular design approach is a cornerstone of modern drug discovery.

References

• 1. 4-氯-3-甲基苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: Physical Properties of 4-Chloro-3-methylbenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 4-Chloro-3-methylbenzenesulfonyl chloride. The information is presented to support research and development activities where this compound is utilized.

Core Physical Properties

Property	Value
Molecular Formula	C₇H₆Cl₂O₂S[1]
Molecular Weight	225.09 g/mol [1]
Melting Point	Data not available
Boiling Point	297.5 °C at 760 mmHg
Density	1.458 g/cm³
Solubility	Expected to be insoluble in water and soluble in common organic solvents.

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key physical properties of a solid organic compound like 4-Chloro-3-methylbenzenesulfonyl chloride.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid phase. It is a crucial indicator of purity.

Methodology:

• Sample Preparation: A small amount of the finely powdered, dry sample is packed into a capillary tube, which is sealed at one end.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer.

• Heating: The sample is heated at a slow, controlled rate.

• Observation: The temperature at which the substance begins to melt and the temperature at which it becomes completely liquid are recorded. This range is the melting point. A narrow melting range is indicative of a pure compound.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology:

• Sample Preparation: A small quantity of the liquid is placed in a small test tube or fusion tube.

• Capillary Inversion: A capillary tube, sealed at one end, is placed in an inverted position within the test tube containing the liquid.

• Heating: The apparatus is heated gently in a heating bath.

• Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the inverted capillary tube. The heat source is then removed.

• Measurement: The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Density Determination

Density is the mass of a substance per unit volume. For a solid, this can be determined by the displacement method.

Methodology:

• Mass Measurement: The mass of a sample of the solid is accurately measured using an analytical balance.

• Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in which the solid is insoluble. The initial volume of the liquid is recorded.

• The weighed solid is then carefully submerged in the liquid in the graduated cylinder.

• The new volume of the liquid is recorded. The difference between the final and initial volumes gives the volume of the solid.

• Calculation: The density is calculated by dividing the mass of the solid by its determined volume.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called a solute to dissolve in a solid, liquid, or gaseous solvent.

Methodology:

• Solvent Selection: A range of common laboratory solvents (e.g., water, ethanol, acetone, toluene, hexane) are selected.

• Sample Preparation: A small, measured amount of the solid is placed into a series of test tubes.

• Solvent Addition: A measured volume of a solvent is added to one of the test tubes.

• Mixing: The mixture is agitated or stirred thoroughly for a set period.

• Observation: The mixture is observed to determine if the solid has completely dissolved. If it has, it is deemed soluble in that solvent. If not, it is insoluble or partially soluble. This process is repeated for each selected solvent.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the experimental determination of a compound's melting point.

Caption: Workflow for Melting Point Determination.

References

• 1. scbt.com [scbt.com]

4-Chloro-3-methylbenzenesulfonyl chloride molecular weight

An In-depth Technical Guide to 4-Chloro-3-methylbenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract: 4-Chloro-3-methylbenzenesulfonyl chloride is a substituted aromatic sulfonyl chloride that serves as a valuable intermediate in organic synthesis. Its bifunctional nature, featuring a reactive sulfonyl chloride group and a chlorinated toluene backbone, makes it a versatile building block for the synthesis of various target molecules, particularly in the fields of medicinal chemistry and material science. This document provides a comprehensive overview of its chemical properties, a representative synthetic protocol for its use, and its potential applications in research and development.

Chemical and Physical Properties

The fundamental properties of 4-Chloro-3-methylbenzenesulfonyl chloride are summarized below. This data is essential for its proper handling, storage, and application in experimental settings.

Property	Value	References
Molecular Formula	C₇H₆Cl₂O₂S	[1]
Molecular Weight	225.09 g/mol	[2][3]
CAS Number	6291-02-7	[1]
IUPAC Name	4-chloro-3-methylbenzenesulfonyl chloride	[1]
Synonyms	Benzenesulfonyl chloride, 4-chloro-3-methyl-	[1]
MDL Number	MFCD04117295

Synthesis and Reactivity

4-Chloro-3-methylbenzenesulfonyl chloride is typically synthesized via the chlorosulfonation of 4-chloro-3-methyltoluene. This electrophilic aromatic substitution reaction introduces the sulfonyl chloride moiety onto the aromatic ring. The primary reactivity of this compound is centered on the sulfonyl chloride group (-SO₂Cl), which is a potent electrophile. It readily reacts with a wide range of nucleophiles, including amines, alcohols, and phenols, to form the corresponding sulfonamides, sulfonate esters, and other derivatives. This reactivity is the cornerstone of its utility as a synthetic intermediate.

Applications in Drug Discovery and Organic Synthesis

Sulfonyl chlorides are critical reagents in the development of new chemical entities. The chlorine atom on the aromatic ring can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties, a strategy often employed in medicinal chemistry to enhance drug efficacy.[4]

• Synthesis of Sulfonamides: The most common application is the reaction with primary or secondary amines to form sulfonamides. The sulfonamide functional group is a key structural motif (a "sulfonamide") found in a wide array of therapeutic agents, including antibiotics, diuretics, and anticonvulsants.

• Chemical Probes and Ligands: By reacting 4-Chloro-3-methylbenzenesulfonyl chloride with various amines or alcohols, researchers can generate diverse libraries of small molecules. These libraries can then be screened in biological assays to identify novel enzyme inhibitors, receptor ligands, or chemical probes for studying cellular pathways.

• Protecting Group Chemistry: The sulfonyl group can be used as a protecting group for amines. The resulting sulfonamide is stable to many reaction conditions and can be cleaved later in a synthetic sequence.

Experimental Protocols

The following is a representative experimental protocol for the synthesis of a sulfonamide, a cornerstone reaction involving 4-Chloro-3-methylbenzenesulfonyl chloride.

Objective: To synthesize an N-substituted-4-chloro-3-methylbenzenesulfonamide.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride

• A primary or secondary amine (e.g., aniline or benzylamine)

• Pyridine or triethylamine (as a base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as the solvent

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and separation funnel

Procedure:

• In a round-bottom flask under a nitrogen or argon atmosphere, dissolve the amine (1.0 equivalent) and the base (1.2 equivalents) in the chosen solvent.

• Cool the solution to 0 °C using an ice bath.

• Dissolve 4-Chloro-3-methylbenzenesulfonyl chloride (1.1 equivalents) in a minimal amount of the same solvent and add it dropwise to the cooled amine solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-16 hours (reaction progress can be monitored by Thin Layer Chromatography).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl to remove excess base, followed by saturated NaHCO₃ solution, and finally with brine.

• Dry the separated organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude sulfonamide product.

• The crude product can be purified by recrystallization or column chromatography on silica gel.

Logical Workflow for Application in Research

The following diagram illustrates a typical workflow for utilizing 4-Chloro-3-methylbenzenesulfonyl chloride in a drug discovery context, from the starting reagent to biological evaluation.

References

• 1. pschemicals.com [pschemicals.com]
• 2. 3-氯-4-甲基苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. scbt.com [scbt.com]
• 4. chemrxiv.org [chemrxiv.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 4-Chloro-3-methylbenzenesulfonyl chloride

This document provides a comprehensive technical overview of 4-Chloro-3-methylbenzenesulfonyl chloride, a key intermediate in organic synthesis and drug discovery. It covers the compound's structure, physicochemical properties, synthesis protocols, reactivity, and safety considerations.

Compound Identification and Properties

4-Chloro-3-methylbenzenesulfonyl chloride is an aromatic sulfonyl chloride compound. The presence of the reactive sulfonyl chloride group makes it a valuable building block for the synthesis of sulfonamides and other sulfur-containing molecules.

Table 1: Chemical Identifiers and Physical Properties

Property	Value	Reference
IUPAC Name	4-chloro-3-methylbenzene-1-sulfonyl chloride
CAS Number	6291-02-7	[1][2]
Molecular Formula	C₇H₆Cl₂O₂S	[1][2]
Molecular Weight	225.09 g/mol	[1][2]
MDL Number	MFCD04117295	[1]
Appearance	Solid (typical for related compounds)
Melting Point	34-38 °C (for isomeric 3-chloro-4-methylbenzenesulfonyl chloride)

Table 2: Spectroscopic Data Summary (Predicted/Typical for Class)

Spectroscopy	Expected Features
¹H NMR	Aromatic protons (multiplets), methyl group (singlet).
¹³C NMR	Aromatic carbons, methyl carbon.
IR Spectroscopy	Strong absorptions characteristic of S=O stretching in sulfonyl chlorides (~1375 and 1185 cm⁻¹), C-Cl stretching, and aromatic C-H stretching.
Mass Spectrometry	Molecular ion peak corresponding to the molecular weight, with characteristic isotopic patterns for two chlorine atoms.

Chemical Structure

The structure consists of a benzene ring substituted with a chlorine atom, a methyl group, and a sulfonyl chloride functional group. The substituents are arranged at positions 4, 3, and 1, respectively.

Caption: Molecular structure of 4-Chloro-3-methylbenzenesulfonyl chloride.

Synthesis and Experimental Protocols

4-Chloro-3-methylbenzenesulfonyl chloride is typically synthesized via the chlorosulfonation of 2-chlorotoluene. This electrophilic aromatic substitution reaction introduces the sulfonyl chloride group onto the aromatic ring.

Caption: General workflow for the synthesis of aryl sulfonyl chlorides.

Detailed Experimental Protocol (General Method)

This protocol is adapted from established procedures for the synthesis of analogous aryl sulfonyl chlorides.[3][4]

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap for HCl gas, add chlorosulfonic acid (typically 3-5 molar equivalents). Cool the flask in an ice-water bath.

• Addition of Substrate: Slowly add 2-chlorotoluene (1 molar equivalent) dropwise to the stirred chlorosulfonic acid, maintaining the temperature between 0-10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to the specified reaction temperature (e.g., 120 °C) for a set duration (e.g., 4 hours) until the evolution of HCl gas ceases.[3]

• Work-up: Cool the reaction mixture to room temperature and then pour it slowly and carefully onto crushed ice with vigorous stirring. The product will precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration and wash it thoroughly with cold water to remove any remaining acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as petroleum ether or a hexane/dichloromethane mixture, to yield the pure 4-Chloro-3-methylbenzenesulfonyl chloride.[3]

Reactivity and Applications in Drug Development

The primary utility of 4-Chloro-3-methylbenzenesulfonyl chloride in research and drug development stems from the high reactivity of the sulfonyl chloride group. It readily reacts with primary and secondary amines to form stable sulfonamides. This reaction is fundamental in medicinal chemistry for synthesizing a diverse range of bioactive molecules.

Caption: Reaction pathway for sulfonamide synthesis.

This synthetic versatility makes it an important intermediate. For example, related structures like 4-Chloro-3-nitrobenzenesulfonamide serve as crucial intermediates in the synthesis of small molecule inhibitors targeting anti-apoptotic proteins like those in the Bcl-2 family, which are vital in cancer research.[5] The specific substitution pattern of 4-Chloro-3-methylbenzenesulfonyl chloride allows for the precise tuning of steric and electronic properties of the final drug candidates.

Safety and Handling

4-Chloro-3-methylbenzenesulfonyl chloride is a hazardous chemical and must be handled with appropriate safety precautions in a well-ventilated chemical fume hood.[6][7]

Table 3: Hazard and Safety Information

Hazard Class	GHS Statements (Typical for Class)	Precautionary Measures
Corrosivity	H314: Causes severe skin burns and eye damage.	P280: Wear protective gloves/clothing/eye protection/face protection.[8] P303+P361+P353: IF ON SKIN: Take off immediately all contaminated clothing. Rinse skin with water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Sensitization	H317: May cause an allergic skin reaction.	P261: Avoid breathing dust.[9] P272: Contaminated work clothing should not be allowed out of the workplace.
Reactivity	Reacts with water, releasing toxic gas (HCl). Moisture sensitive.	Handle under an inert atmosphere.[6] Keep container tightly closed in a dry, cool, and well-ventilated place.[6]
Toxicity	Toxic if swallowed or in contact with skin; may be fatal if inhaled (class-dependent).	P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Always consult the specific Safety Data Sheet (SDS) for the compound before handling. Emergency eyewash stations and safety showers must be readily accessible.[6]

References

• 1. 4-chloro-3-methylbenzenesulfonyl chloride AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride - Google Patents [patents.google.com]
• 5. nbinno.com [nbinno.com]
• 6. fishersci.com [fishersci.com]
• 7. synquestlabs.com [synquestlabs.com]
• 8. fishersci.no [fishersci.no]
• 9. echemi.com [echemi.com]

4-Chloro-3-methylbenzenesulfonyl chloride safety data sheet (SDS)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and physicochemical properties of 4-Chloro-3-methylbenzenesulfonyl chloride. The information is intended for professionals in research and development who may handle this compound.

Chemical Identification and Properties

4-Chloro-3-methylbenzenesulfonyl chloride is a chemical intermediate with the CAS number 6291-02-7.[1][2] Its molecular formula is C₇H₆Cl₂O₂S, and it has a molecular weight of 225.09 g/mol .[1]

Physicochemical Data

The following table summarizes the key physicochemical properties of 4-Chloro-3-methylbenzenesulfonyl chloride. It is important to note that while some data is available for this specific isomer, other data points are derived from closely related compounds and should be used as an estimation.

Property	Value	Source
CAS Number	6291-02-7	[1][2]
Molecular Formula	C₇H₆Cl₂O₂S	[1]
Molecular Weight	225.09 g/mol	[1]
Boiling Point	297.5°C at 760 mmHg	Commercial Supplier Data
Flash Point	133.7°C	Commercial Supplier Data
Density	1.458 g/cm³	Commercial Supplier Data
Refractive Index	1.559	Commercial Supplier Data

Safety and Hazard Information

4-Chloro-3-methylbenzenesulfonyl chloride is classified as a hazardous substance. The following information is compiled from available Safety Data Sheets (SDS) for this compound and related sulfonyl chlorides.

GHS Hazard Classification

The Globally Harmonized System (GHS) classification for similar sulfonyl chlorides includes the following hazards. Users should assume this compound presents similar risks.

Hazard Class	Category	Hazard Statement
Corrosive to Metals	1	H290: May be corrosive to metals.
Acute Toxicity, Oral	3	H301: Toxic if swallowed.
Acute Toxicity, Dermal	3	H311: Toxic in contact with skin.
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.
Serious Eye Damage/Irritation	1	H318: Causes serious eye damage.
Skin Sensitization	1	H317: May cause an allergic skin reaction.
Acute Toxicity, Inhalation	1	H330: Fatal if inhaled.
Specific Target Organ Toxicity (Single Exposure)	3 (Respiratory system)	H335: May cause respiratory irritation.
Hazardous to the Aquatic Environment, Short-Term (Acute)	3	H402: Harmful to aquatic life.

Precautionary Statements

The following precautionary statements are recommended when handling 4-Chloro-3-methylbenzenesulfonyl chloride:

Type	Code	Statement
Prevention	P234	Keep only in original container.
P260	Do not breathe mist or vapors.
P264	Wash skin thoroughly after handling.
P270	Do not eat, drink or smoke when using this product.
P271	Use only outdoors or in a well-ventilated area.
P272	Contaminated work clothing must not be allowed out of the workplace.
P273	Avoid release to the environment.
P280	Wear protective gloves/ protective clothing/ eye protection/ face protection.
P284	Wear respiratory protection.
Response	P301 + P310 + P330	IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse mouth.
P303 + P361 + P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/ shower.
P304 + P340 + P310	IF INHALED: Remove person to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER/ doctor.
P305 + P351 + P338 + P310	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER/ doctor.
P333 + P313	If skin irritation or rash occurs: Get medical advice/ attention.
Storage	P403 + P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
P406	Store in corrosive resistant container with a resistant inner liner.
Disposal	P501	Dispose of contents/ container to an approved waste disposal plant.[3]

Handling, Storage, and First Aid

Handling and Storage

Proper handling and storage procedures are crucial to ensure safety.

Safe Handling and Storage Workflow

First Aid Measures

In case of exposure, the following first aid measures should be taken immediately.

References

• 1. scbt.com [scbt.com]
• 2. 6291-02-7|4-Chloro-3-methylbenzene-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

4-Chloro-3-methylbenzenesulfonyl chloride spectral data (NMR, IR, Mass Spec)

Disclaimer: This technical guide provides a comprehensive overview of the spectral analysis of benzenesulfonyl chlorides. Due to the limited availability of public domain spectral data for 4-chloro-3-methylbenzenesulfonyl chloride, this document utilizes the well-characterized data of the closely related compound, 4-chlorobenzenesulfonyl chloride , as a representative example. The experimental protocols and data interpretation principles described herein are broadly applicable to the structural elucidation of substituted benzenesulfonyl chlorides.

Introduction

Benzenesulfonyl chlorides are a class of organic compounds that are important intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes. The precise characterization of these molecules is crucial for ensuring the quality and efficacy of the final products. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are powerful tools for elucidating the molecular structure and purity of these compounds. This guide presents a summary of the spectral data for 4-chlorobenzenesulfonyl chloride and provides detailed experimental protocols for acquiring such data.

Spectral Data Summary for 4-Chlorobenzenesulfonyl Chloride

The following tables summarize the key spectral data for 4-chlorobenzenesulfonyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Table 1: ¹H NMR Spectral Data of 4-Chlorobenzenesulfonyl Chloride

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
7.64	Doublet	8.8	2H, Aromatic (ortho to SO₂Cl)
7.95	Doublet	8.8	2H, Aromatic (ortho to Cl)

Table 2: ¹³C NMR Spectral Data of 4-Chlorobenzenesulfonyl Chloride

Chemical Shift (δ) ppm	Assignment
129.8	Aromatic CH
130.6	Aromatic CH
140.7	Aromatic C-Cl
144.9	Aromatic C-SO₂Cl

Infrared (IR) Spectroscopy Data

Table 3: Key IR Absorption Bands of 4-Chlorobenzenesulfonyl Chloride

Wavenumber (cm⁻¹)	Intensity	Assignment
1380	Strong	Asymmetric SO₂ stretch
1175	Strong	Symmetric SO₂ stretch
1090	Medium	C-Cl stretch
825	Strong	p-disubstituted benzene C-H out-of-plane bend
560	Medium	S-Cl stretch

Mass Spectrometry (MS) Data

Table 4: Major Mass Fragments of 4-Chlorobenzenesulfonyl Chloride

m/z	Relative Intensity (%)	Assignment
210	100	[M]⁺ (Molecular ion, ³⁵Cl₂)
212	65	[M+2]⁺ (Isotope peak, one ³⁷Cl)
175	80	[M - Cl]⁺
111	95	[C₆H₄Cl]⁺
75	50	[C₆H₃]⁺

Experimental Protocols

The following are generalized protocols for the acquisition of spectral data for benzenesulfonyl chlorides.

NMR Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

• Benzenesulfonyl chloride sample (5-10 mg)

• Deuterated solvent (e.g., CDCl₃, DMSO-d₆)

• NMR tube (5 mm)

• NMR spectrometer (e.g., 300 MHz or higher)

Procedure:

• Accurately weigh 5-10 mg of the benzenesulfonyl chloride sample and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent in a clean, dry vial.

• Transfer the solution to a 5 mm NMR tube.

• Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

• Acquire the ¹H NMR spectrum. Typical parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (e.g., 0-10 ppm), and a relaxation delay of 1-2 seconds.

• Acquire the ¹³C NMR spectrum. A proton-decoupled pulse sequence is typically used. A wider spectral width (e.g., 0-200 ppm) and a longer relaxation delay (e.g., 2-5 seconds) are generally required compared to ¹H NMR.

• Process the acquired data using the spectrometer's software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

• Integrate the peaks in the ¹H NMR spectrum and identify the multiplicities and coupling constants.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Materials:

• Benzenesulfonyl chloride sample (1-2 mg)

• Potassium bromide (KBr), spectroscopic grade

• Agate mortar and pestle

• Pellet press

• FTIR spectrometer

Procedure (KBr Pellet Method):

• Gently grind 1-2 mg of the solid benzenesulfonyl chloride sample in an agate mortar and pestle.

• Add approximately 100-200 mg of dry KBr powder to the mortar and mix thoroughly with the sample.

• Transfer the mixture to a pellet die and press it under high pressure to form a transparent or translucent pellet.

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Acquire a background spectrum of a blank KBr pellet to subtract from the sample spectrum.

Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Materials:

• Benzenesulfonyl chloride sample

• Volatile organic solvent (e.g., methanol, dichloromethane)

• Mass spectrometer (e.g., with Electron Ionization - EI source)

Procedure (Electron Ionization - EI):

• Prepare a dilute solution of the sample in a suitable volatile solvent.

• Introduce the sample into the mass spectrometer, often via a direct insertion probe or through a gas chromatograph (GC-MS).

• The sample is vaporized and then bombarded with a high-energy electron beam (typically 70 eV) in the ion source.

• The resulting ions and fragment ions are accelerated and separated by the mass analyzer based on their mass-to-charge (m/z) ratio.

• The detector records the abundance of each ion, generating a mass spectrum.

• Analyze the spectrum to identify the molecular ion peak and the characteristic fragmentation pattern.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the spectral characterization of a benzenesulfonyl chloride compound.

Caption: Workflow for the spectral characterization of a substituted benzenesulfonyl chloride.

Solubility of 4-Chloro-3-methylbenzenesulfonyl Chloride in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 4-chloro-3-methylbenzenesulfonyl chloride, a key intermediate in synthetic organic chemistry. Due to a lack of specific quantitative solubility data in publicly available literature, this document focuses on providing qualitative solubility information based on structurally related compounds and outlines a detailed experimental protocol for determining its solubility in various organic solvents.

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride is a sulfonyl chloride derivative used in the synthesis of various organic compounds, including sulfonamides, which are of significant interest in drug discovery and development. Understanding the solubility of this compound in different organic solvents is crucial for its effective use in reaction chemistry, purification processes, and formulation development.

Qualitative Solubility Profile

Based on the properties of these related compounds, 4-chloro-3-methylbenzenesulfonyl chloride is expected to exhibit the following solubility characteristics:

• High Solubility: in non-polar to moderately polar aprotic organic solvents. This is due to the presence of the aromatic ring and the chloro- and methyl- substituents, which contribute to its lipophilic character.

• Good Solubility: in polar aprotic solvents.

• Limited Solubility: in highly polar protic solvents. Like other sulfonyl chlorides, it is susceptible to solvolysis in protic solvents such as water and alcohols, leading to the formation of the corresponding sulfonic acid. This reaction is generally slow in cold water but accelerates upon heating.

Table 1: Expected Qualitative Solubility of 4-Chloro-3-methylbenzenesulfonyl Chloride in Common Organic Solvents

Solvent Class	Representative Solvents	Expected Solubility	Rationale
Non-polar Aprotic	Hexane, Toluene, Benzene	High	"Like dissolves like" principle; the non-polar nature of the solute matches the solvent. For a related compound, 4-chlorobenzenesulfonyl chloride, high solubility in benzene has been noted.[1]
Polar Aprotic	Diethyl Ether, Acetone, Chloroform	High	The presence of the sulfonyl chloride group provides some polarity, allowing for favorable interactions with these solvents. 4-Methylbenzenesulfonyl chloride is soluble in acetone and chloroform.[2] 4-Chlorobenzenesulfonyl chloride is very soluble in ether.[1]
Polar Protic	Methanol, Ethanol, Water	Limited to Reactive	While likely soluble to some extent, reaction (solvolysis) to form the sulfonic acid is expected, especially with heating. Sulfonyl chlorides generally decompose in hot water and hot alcohol.[1]

Experimental Protocol for Solubility Determination: Gravimetric Method

The following is a detailed, generalized experimental protocol for the quantitative determination of the solubility of 4-chloro-3-methylbenzenesulfonyl chloride in an organic solvent using the gravimetric method. This method is straightforward and relies on the accurate measurement of mass.[3][4][5][6]

Materials and Equipment

• 4-Chloro-3-methylbenzenesulfonyl chloride (solute)

• Selected organic solvent

• Analytical balance (accurate to ±0.0001 g)

• Thermostatically controlled shaker or magnetic stirrer with heating plate

• Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration setup)

• Pre-weighed glass vials or evaporating dishes

• Oven or vacuum oven for drying

• Calibrated pipettes and glassware

Experimental Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of 4-chloro-3-methylbenzenesulfonyl chloride to a known volume of the chosen organic solvent in a sealed container. The presence of undissolved solid is essential to ensure saturation.

  • Place the container in a thermostatically controlled shaker or on a stirrer at a constant, recorded temperature.

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). The time required may vary depending on the solvent and temperature.

• Sample Withdrawal and Filtration:

  • Once equilibrium is established, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a calibrated pipette. It is crucial to avoid transferring any solid particles.

  • Filter the withdrawn sample through a syringe filter or a similar filtration device to remove any remaining microscopic solid particles.

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered, known volume of the saturated solution into a pre-weighed, dry glass vial or evaporating dish.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For less volatile solvents, a rotary evaporator or a vacuum oven at a suitable temperature can be used. Ensure the temperature is low enough to prevent decomposition of the solute.

  • Once the solvent is completely removed, place the vial or dish in an oven or vacuum oven at a moderate temperature (e.g., 40-50 °C) to dry the solid residue to a constant weight.

  • Cool the container in a desiccator to room temperature before weighing it on the analytical balance.

  • Repeat the drying and weighing steps until a constant mass is obtained.

• Calculation of Solubility:

  • Calculate the mass of the dissolved solid by subtracting the initial mass of the empty container from the final constant mass of the container with the dried residue.

  • The solubility can then be expressed in various units, such as grams of solute per 100 mL of solvent ( g/100 mL) or moles of solute per liter of solvent (mol/L).

  Solubility ( g/100 mL) = (Mass of residue (g) / Volume of aliquot (mL)) * 100

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of solubility.

Caption: Workflow for Gravimetric Solubility Determination.

Conclusion

While quantitative solubility data for 4-chloro-3-methylbenzenesulfonyl chloride in various organic solvents is not extensively documented, a qualitative assessment based on related compounds suggests high solubility in non-polar and polar aprotic solvents, with reactivity in protic solvents. For precise quantitative measurements, the provided gravimetric experimental protocol offers a reliable method for researchers and drug development professionals to determine the solubility of this compound in solvents relevant to their specific applications. This information is critical for optimizing reaction conditions, purification strategies, and the development of new chemical entities.

References

• 1. 4-Chlorobenzenesulfonyl chloride | C6H4Cl2O2S | CID 7398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. pharmacyjournal.info [pharmacyjournal.info]
• 4. pharmajournal.net [pharmajournal.net]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. Gravimetric analysis - Wikipedia [en.wikipedia.org]

Stability and Storage of 4-Chloro-3-methylbenzenesulfonyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and storage considerations for 4-Chloro-3-methylbenzenesulfonyl chloride. Due to the limited availability of specific stability data for this compound, this guide leverages data from the closely related analogue, 4-methylbenzenesulfonyl chloride, and general principles of sulfonyl chloride chemistry to provide a comprehensive understanding for researchers, scientists, and professionals in drug development.

Chemical Identity and General Properties

4-Chloro-3-methylbenzenesulfonyl chloride is an aromatic sulfonyl chloride compound. While specific data for this molecule is sparse, its structural similarity to other arylsulfonyl chlorides allows for the extrapolation of its general chemical behavior. It is expected to be a reactive compound, sensitive to environmental conditions.

A related isomer, 3-Chloro-4-methylbenzenesulfonyl chloride , is also commercially available and possesses the following properties:

Property	Value	Reference
CAS Number	42413-03-6	[1][2]
Molecular Formula	C₇H₆Cl₂O₂S	[1]
Molecular Weight	225.09 g/mol	[1][3]
Melting Point	34-38 °C	[2][3]

Chemical Stability and Reactivity

Arylsulfonyl chlorides are generally characterized by their high reactivity, particularly towards nucleophiles. The primary stability concern for 4-Chloro-3-methylbenzenesulfonyl chloride is its susceptibility to hydrolysis.

Hydrolytic Stability

In the presence of water, 4-Chloro-3-methylbenzenesulfonyl chloride is expected to readily hydrolyze to the corresponding sulfonic acid, 4-Chloro-3-methylbenzenesulfonic acid, and hydrochloric acid. This reaction is typically rapid and can be accelerated by heat and changes in pH.

While specific kinetic data for 4-Chloro-3-methylbenzenesulfonyl chloride is not available, extensive studies on the analogue 4-methylbenzenesulfonyl chloride provide valuable insight into the expected hydrolysis rates. The hydrolysis of 4-methylbenzenesulfonyl chloride is rapid, with a half-life of approximately 2.2 to 2.6 minutes at 25°C across a pH range of 4 to 9.[4]

Table 1: Hydrolysis Data for 4-methylbenzenesulfonyl chloride at 25°C [4]

pH	Half-life (t₁/₂)	Rate Constant (k_obs)	Degradation after 3 min	Degradation after 6 min	Degradation after 8 min
4.0	2.2 minutes	0.30 x 10⁻⁵ s⁻¹	57%	82%	92%
7.0	2.2 minutes	0.32 x 10⁻⁵ s⁻¹	63%	87%	93%
9.0	2.6 minutes	0.27 x 10⁻⁵ s⁻¹	61%	85%	91%

Given the structural similarities, it is highly probable that 4-Chloro-3-methylbenzenesulfonyl chloride exhibits a comparable rate of hydrolysis. Therefore, it is critical to handle and store the compound in a dry environment to prevent degradation.

Thermal Stability

Incompatible Materials

To ensure stability, 4-Chloro-3-methylbenzenesulfonyl chloride should be stored away from:

• Water and moisture

• Strong oxidizing agents

• Strong bases

• Alcohols

• Amines

Recommended Storage and Handling

Proper storage and handling are paramount to maintaining the integrity of 4-Chloro-3-methylbenzenesulfonyl chloride.

Table 2: Recommended Storage and Handling Conditions

Parameter	Recommendation
Temperature	Store in a cool, dry place.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).
Container	Keep containers tightly closed.
Ventilation	Use in a well-ventilated area or a chemical fume hood.
Personal Protective Equipment	Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Experimental Protocols for Stability Assessment

For researchers needing to generate specific stability data for 4-Chloro-3-methylbenzenesulfonyl chloride, the following experimental protocols, based on established guidelines, are recommended.

Hydrolytic Stability Testing (Adapted from OECD TG 111)

This protocol is designed to determine the rate of hydrolysis as a function of pH.

• Preparation of Buffer Solutions: Prepare buffer solutions at pH 4, 7, and 9.

• Preparation of Test Solution: Prepare a stock solution of 4-Chloro-3-methylbenzenesulfonyl chloride in a water-miscible, inert organic solvent (e.g., acetonitrile) at a concentration that is low enough to be soluble in the final test medium.

• Hydrolysis Experiment:

  • Add a small aliquot of the stock solution to each of the buffer solutions, pre-equilibrated at a constant temperature (e.g., 25°C), to achieve the desired final concentration (e.g., 20 mg/L).

  • At predetermined time intervals, withdraw samples from each solution.

  • Immediately quench the hydrolysis reaction, if necessary, and prepare the samples for analysis.

• Analytical Method:

  • The concentration of 4-Chloro-3-methylbenzenesulfonyl chloride and its hydrolysis product should be monitored using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • HPLC Conditions (Example for 4-methylbenzenesulfonyl chloride):

    • Column: C18 reverse-phase, 250 x 4.6 mm, 5 µm particle size.[4]

    • Mobile Phase: Acetonitrile/water (e.g., 80/20, v/v).[4]

    • Detection: UV at a suitable wavelength.

• Data Analysis:

  • Plot the concentration of 4-Chloro-3-methylbenzenesulfonyl chloride versus time for each pH.

  • Determine the hydrolysis rate constant (k) and the half-life (t₁/₂) for each condition.

Long-Term and Accelerated Stability Testing

This protocol is based on general principles from ICH guidelines for stability testing of active substances.

• Sample Preparation: Package samples of 4-Chloro-3-methylbenzenesulfonyl chloride in the intended long-term storage container.

• Storage Conditions:

  • Long-Term: Store samples at 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

  • Accelerated: Store samples at 40°C ± 2°C / 75% RH ± 5% RH.

• Testing Schedule:

  • Long-Term: Test samples at 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: Test samples at 0, 3, and 6 months.

• Analytical Tests: At each time point, test the samples for:

  • Appearance

  • Assay (potency)

  • Purity (degradation products)

  • Moisture content

• Evaluation: Evaluate the data to determine the shelf-life and recommended storage conditions.

Visualization of Degradation Pathway

The primary degradation pathway for 4-Chloro-3-methylbenzenesulfonyl chloride is hydrolysis. The following diagram illustrates this general process for an arylsulfonyl chloride.

Caption: Hydrolysis pathway of 4-Chloro-3-methylbenzenesulfonyl chloride.

Conclusion

4-Chloro-3-methylbenzenesulfonyl chloride is a reactive compound that requires careful handling and storage to maintain its chemical integrity. Its primary route of degradation is hydrolysis, which is expected to be rapid in the presence of moisture. The information provided in this guide, based on data from a close structural analogue and general chemical principles, serves as a valuable resource for scientists and researchers. For critical applications, it is strongly recommended that specific stability studies be conducted under the conditions relevant to its intended use.

References

• 1. scbt.com [scbt.com]
• 2. 3-CHLORO-4-METHYLBENZENESULFONYL CHLORIDE | 42413-03-6 [chemicalbook.com]
• 3. 3-Chloro-4-methylbenzenesulfonyl chloride 97 42413-03-6 [sigmaaldrich.com]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. mdpi.com [mdpi.com]

4-Chloro-3-methylbenzenesulfonyl Chloride: A Technical Guide for Researchers

An In-depth Review of Synthesis, Properties, and Applications in Chemical and Pharmaceutical Research

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride, with the CAS number 6291-02-7, is a substituted aromatic sulfonyl chloride.[1] Compounds of this class are pivotal reagents in organic synthesis, primarily serving as precursors to sulfonamides and sulfonate esters. The presence of the chloro and methyl substituents on the benzene ring influences its reactivity and the properties of its derivatives, making it a valuable building block in the development of new chemical entities, particularly in the pharmaceutical and agrochemical sectors. This technical guide provides a comprehensive overview of the available literature on 4-chloro-3-methylbenzenesulfonyl chloride, focusing on its synthesis, chemical and physical properties, and its applications, with a particular emphasis on its relevance to drug discovery and development.

Chemical and Physical Properties

While specific experimental data for 4-chloro-3-methylbenzenesulfonyl chloride is limited in publicly accessible literature, its fundamental properties can be summarized. Additionally, data for the closely related isomer, p-toluenesulfonyl chloride, is provided for comparative purposes.

Property	4-Chloro-3-methylbenzenesulfonyl chloride	p-Toluenesulfonyl chloride (for comparison)
CAS Number	6291-02-7[1]	98-59-9
Molecular Formula	C₇H₆Cl₂O₂S[1]	C₇H₇ClO₂S
Molecular Weight	225.09 g/mol [1]	190.65 g/mol
Appearance	Solid (predicted)	Colorless to light yellow crystalline solid[2]
Melting Point	Data not available	69-71 °C[2]
Boiling Point	Data not available	145-146 °C at 15 mmHg[2]
Density	Data not available	1.33 g/cm³[2]

Synthesis

Alternatively, a method described for the synthesis of the isomeric 3-chloro-4-methylbenzenesulfonyl chloride involves the direct chlorination of 4-methylbenzenesulfonyl chloride.[3] This suggests that 4-chloro-3-methylbenzenesulfonyl chloride could potentially be synthesized via chlorination of 3-methylbenzenesulfonyl chloride.

Experimental Protocol: Synthesis via Chlorination (Adapted)

The following is an adapted protocol based on the synthesis of an isomer, which can serve as a starting point for the synthesis of 4-chloro-3-methylbenzenesulfonyl chloride from 3-methylbenzenesulfonyl chloride.[3]

Materials:

• 3-methylbenzenesulfonyl chloride

• Iron(III) chloride (catalyst)

• Iodine (promoter)

• Chlorine gas

Procedure:

• Melt 3-methylbenzenesulfonyl chloride in a suitable reaction vessel equipped with a gas inlet, a stirrer, and a condenser.

• Add a catalytic amount of iron(III) chloride and a small amount of iodine.

• Heat the mixture to 75-80 °C.

• Bubble chlorine gas through the molten reactant at a controlled rate.

• Monitor the reaction progress by a suitable analytical technique (e.g., GC or NMR) until the desired degree of chlorination is achieved.

• Upon completion, cool the reaction mixture and purify the product, for instance, by distillation under reduced pressure or recrystallization.

Spectroscopic Data (Predicted)

Although experimental spectra for 4-chloro-3-methylbenzenesulfonyl chloride are not widely published, the expected spectral characteristics can be predicted based on the analysis of related compounds.

Spectroscopy	Predicted Data
¹H NMR	Aromatic protons would appear as multiplets in the region of 7.5-8.0 ppm. The methyl protons would appear as a singlet around 2.5 ppm.
¹³C NMR	Aromatic carbons would resonate in the 125-145 ppm range. The methyl carbon would appear around 20 ppm. The carbon attached to the sulfonyl chloride group would be significantly deshielded.
IR Spectroscopy	Characteristic strong absorptions for the sulfonyl chloride group (S=O asymmetric and symmetric stretching) are expected around 1375 cm⁻¹ and 1185 cm⁻¹. Aromatic C-H stretching would be observed above 3000 cm⁻¹, and C=C stretching in the 1600-1450 cm⁻¹ region.
Mass Spectrometry	The molecular ion peak would be observed at m/z 224 (for ³⁵Cl) and 226 (for ³⁷Cl) in a 3:1 ratio. Fragmentation would likely involve the loss of the chlorine atom from the sulfonyl group and cleavage of the C-S bond.

Reactivity and Applications in Drug Development

Sulfonyl chlorides are highly reactive electrophiles, readily undergoing nucleophilic substitution at the sulfur atom.[4] This reactivity is the cornerstone of their utility in organic synthesis.

Synthesis of Sulfonamides

The most prominent application of sulfonyl chlorides is in the synthesis of sulfonamides through reaction with primary or secondary amines. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

The resulting sulfonamides are a critical class of compounds in medicinal chemistry, exhibiting a wide range of biological activities, including antibacterial, diuretic, and anticancer properties. The specific substitution pattern of 4-chloro-3-methylbenzenesulfonyl chloride can be exploited to fine-tune the steric and electronic properties of the resulting sulfonamide, potentially leading to improved efficacy, selectivity, and pharmacokinetic profiles of drug candidates.

Experimental Workflow: Sulfonamide Synthesis

The following diagram illustrates a typical experimental workflow for the synthesis of a sulfonamide library for screening purposes.

Conclusion

4-Chloro-3-methylbenzenesulfonyl chloride is a valuable, yet not extensively characterized, reagent in organic synthesis. Its utility primarily lies in its ability to serve as a precursor for sulfonamides, a class of compounds with significant importance in drug discovery. While detailed experimental data for this specific compound is sparse, analogies to related structures provide a solid foundation for its synthesis and the prediction of its properties. Further research into the synthesis and reactivity of 4-chloro-3-methylbenzenesulfonyl chloride and its derivatives is warranted to fully explore its potential in the development of novel therapeutic agents.

References

• 1. scbt.com [scbt.com]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. US5498798A - 4-alkyl-3-chlorobenzenesulfinic acids, 4-alkyl-3-chlorobenzenesulfonylcarboxylic acids, 4-alkyl-3-chloroalkylsulfonylbenzenes and preparation thereof - Google Patents [patents.google.com]
• 4. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Chloro-3-methylbenzenesulfonyl Chloride: Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Chloro-3-methylbenzenesulfonyl chloride, a specialized aromatic organic compound, serves as a valuable intermediate in synthetic chemistry. This technical guide provides a comprehensive overview of its discovery, historical synthesis, and physicochemical properties. While specific historical documentation of its initial synthesis is not extensively detailed in readily available literature, its preparation logically follows the well-established methods for the synthesis of analogous benzenesulfonyl chlorides. This document outlines the probable synthetic pathway via the chlorosulfonation of 2-chlorotoluene, including a detailed, generalized experimental protocol. Key physical and chemical data are summarized for reference, and logical workflows are visualized to aid in laboratory applications.

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride, with the CAS Number 6291-02-7, is an aromatic sulfonyl chloride characterized by a benzene ring substituted with a chloro, a methyl, and a sulfonyl chloride group at positions 4, 3, and 1, respectively.[1] Sulfonyl chlorides as a class of compounds are pivotal in organic synthesis, primarily for the introduction of the sulfonyl group (-SO2-) into molecules. They are key precursors for the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing compounds, many of which exhibit significant biological activity and find applications in medicinal chemistry and materials science. The specific substitution pattern of 4-chloro-3-methylbenzenesulfonyl chloride makes it a unique building block for accessing complex molecular architectures.

Discovery and History

Detailed historical records specifically documenting the first synthesis or discovery of 4-chloro-3-methylbenzenesulfonyl chloride are not prominent in the surveyed scientific literature. However, the history of this compound is intrinsically linked to the broader development of sulfonation and chlorosulfonation reactions of aromatic compounds, which dates back to the 19th century.

The general method for preparing aromatic sulfonyl chlorides, the chlorosulfonation of aromatic compounds using chlorosulfonic acid, has been a fundamental reaction in organic chemistry for over a century.[2][3] It is highly probable that 4-chloro-3-methylbenzenesulfonyl chloride was first prepared as one of several isomers during early investigations into the chlorosulfonation of substituted toluenes, specifically 2-chlorotoluene. The directing effects of the chloro (ortho-, para-directing) and methyl (ortho-, para-directing) groups on the benzene ring would lead to a mixture of isomeric products, with the 4-sulfonyl chloride derivative being a predictable, albeit potentially minor, product.

The isolation and characterization of specific isomers like 4-chloro-3-methylbenzenesulfonyl chloride would have become more feasible with the advent of modern analytical techniques such as spectroscopy and chromatography.

Physicochemical Properties

A summary of the known physicochemical properties of 4-chloro-3-methylbenzenesulfonyl chloride is presented in the table below. It is important to note that extensive experimental data for this specific compound is limited in publicly accessible databases.

Property	Value	Reference
CAS Number	6291-02-7	[1]
Molecular Formula	C₇H₆Cl₂O₂S	[1]
Molecular Weight	225.09 g/mol	[1]

Synthesis

The most logical and historically consistent method for the synthesis of 4-chloro-3-methylbenzenesulfonyl chloride is the direct chlorosulfonation of 2-chlorotoluene.

Reaction Principle

The reaction involves the electrophilic aromatic substitution of 2-chlorotoluene with chlorosulfonic acid. The sulfonyl chloride group (-SO₂Cl) is introduced onto the benzene ring. The positions of substitution are directed by the existing chloro and methyl groups.

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow for the synthesis of 4-chloro-3-methylbenzenesulfonyl chloride from 2-chlorotoluene.

Caption: Logical workflow for the synthesis of 4-chloro-3-methylbenzenesulfonyl chloride.

Generalized Experimental Protocol

The following is a generalized experimental protocol for the synthesis of 4-chloro-3-methylbenzenesulfonyl chloride based on established procedures for analogous compounds.[2][3]

Disclaimer: This protocol is for informational purposes only and should be adapted and performed by qualified personnel in a properly equipped laboratory with all necessary safety precautions.

Materials and Equipment:

• 2-Chlorotoluene

• Chlorosulfonic acid

• Ice

• Dichloromethane (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Condenser with a drying tube

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a fume hood, equip a dry round-bottom flask with a magnetic stirrer, a dropping funnel, and a condenser fitted with a drying tube. Cool the flask in an ice bath.

• Addition of Reactants: Carefully charge the flask with chlorosulfonic acid. Slowly add 2-chlorotoluene dropwise from the dropping funnel to the stirred, cooled chlorosulfonic acid. Maintain the reaction temperature between 0 and 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at a low temperature for a specified period to ensure complete reaction. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • Quenching: Slowly and carefully pour the reaction mixture onto crushed ice with stirring.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

  • Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Drying: Dry the organic layer over anhydrous sodium sulfate.

• Isolation and Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by vacuum distillation or recrystallization from a suitable solvent to yield pure 4-chloro-3-methylbenzenesulfonyl chloride.

Applications in Research and Development

As a sulfonyl chloride, 4-chloro-3-methylbenzenesulfonyl chloride is a versatile reagent in organic synthesis. Its primary application lies in its ability to react with nucleophiles to form sulfonamides and sulfonate esters.

Synthesis of Sulfonamides

The reaction with primary or secondary amines yields the corresponding sulfonamides. This reaction is fundamental in medicinal chemistry, as the sulfonamide functional group is a key component in many therapeutic agents.

Synthesis of Sulfonate Esters

Reaction with alcohols in the presence of a base affords sulfonate esters. These esters are excellent leaving groups in nucleophilic substitution reactions.

The logical relationship for these applications is depicted below.

Caption: Key synthetic applications of 4-chloro-3-methylbenzenesulfonyl chloride.

Conclusion

4-Chloro-3-methylbenzenesulfonyl chloride is a valuable, albeit not extensively studied, chemical intermediate. While its specific discovery and history are not well-documented, its synthesis logically follows from the well-established chlorosulfonation of 2-chlorotoluene. This guide provides a foundational understanding of this compound, including its likely historical context, physicochemical properties, a generalized synthetic protocol, and its potential applications in organic synthesis. For researchers and drug development professionals, 4-chloro-3-methylbenzenesulfonyl chloride represents a useful building block for the creation of novel molecules with potential biological and material applications. Further research into the specific properties and reactions of this compound could unveil new synthetic possibilities.

References

• 1. scbt.com [scbt.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CA1205491A - Process for the preparation of 4- chlorobenzenesulfonyl chloride - Google Patents [patents.google.com]

An In-depth Technical Guide to the Basic Reactivity of 4-Chloro-3-methylbenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the fundamental reactivity of 4-Chloro-3-methylbenzenesulfonyl chloride, a key intermediate in organic synthesis. It is intended for an audience with a strong background in chemistry, particularly in the fields of medicinal chemistry and process development. This guide details the compound's core reactivity, reaction mechanisms, and provides experimental context.

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride is an aromatic sulfonyl chloride compound featuring a benzene ring substituted with a chloro group, a methyl group, and a sulfonyl chloride functional group. The electrophilic nature of the sulfur atom in the sulfonyl chloride moiety makes this compound a versatile reagent, primarily for the synthesis of sulfonamides and sulfonate esters through reactions with nucleophiles such as amines and alcohols.[1][2] These product classes are of significant interest in the pharmaceutical industry due to their wide range of biological activities. The reactivity of the sulfonyl chloride is modulated by the electronic effects of the substituents on the aromatic ring.

Core Reactivity and Mechanistic Overview

The primary site of reactivity in 4-Chloro-3-methylbenzenesulfonyl chloride is the sulfur atom of the sulfonyl chloride group (-SO₂Cl). This sulfur atom is highly electrophilic due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This renders it susceptible to attack by a wide range of nucleophiles.

The reaction typically proceeds via a nucleophilic substitution mechanism at the sulfur center. The nucleophile attacks the electrophilic sulfur atom, leading to the formation of a transient, trigonal bipyramidal intermediate. The subsequent departure of the chloride ion, an excellent leaving group, yields the final substitution product.[3][4] This process is analogous to nucleophilic acyl substitution at a carbonyl carbon.

The substituents on the benzene ring influence the reactivity. The para-chloro group is electron-withdrawing via induction, which should slightly increase the electrophilicity of the sulfur atom. Conversely, the meta-methyl group is weakly electron-donating. The net effect of these substituents determines the precise reactivity profile compared to unsubstituted benzenesulfonyl chloride.

Caption: General mechanism for nucleophilic substitution reactions.

Principal Reactions

4-Chloro-3-methylbenzenesulfonyl chloride readily reacts with various nucleophiles. Key transformations include hydrolysis, sulfonamide formation, and sulfonate ester formation.

Hydrolysis

Like other sulfonyl chlorides, 4-Chloro-3-methylbenzenesulfonyl chloride is sensitive to moisture and undergoes hydrolysis to form the corresponding 4-chloro-3-methylbenzenesulfonic acid.[5] This reaction is typically undesirable and necessitates handling the compound under anhydrous conditions. The rate of hydrolysis for similar compounds like 4-methylbenzenesulfonyl chloride is rapid, with a half-life of approximately 2.2 minutes at neutral pH and 25 °C.[5]

Reaction with Amines: Sulfonamide Synthesis

The reaction with primary or secondary amines is a cornerstone application, yielding sulfonamides. This reaction is fundamental in the synthesis of sulfa drugs and other biologically active molecules. The reaction is typically carried out in the presence of a base (e.g., pyridine, triethylamine) to neutralize the hydrogen chloride byproduct.

Caption: A typical experimental workflow for synthesizing sulfonamides.

Reaction with Alcohols: Sulfonate Ester Synthesis

Alcohols and phenols react with 4-Chloro-3-methylbenzenesulfonyl chloride, also in the presence of a base, to form sulfonate esters.[1] These esters are valuable as they convert the hydroxyl group into a good leaving group (a sulfonate), facilitating subsequent nucleophilic substitution or elimination reactions.[2][6]

Quantitative Reactivity Data

Parameter	Compound	Condition	Value	Reference
Hydrolysis Half-life (t₁/₂)	4-Methylbenzenesulfonyl chloride	25 °C, pH 7	2.2 minutes	[5]
Hydrolysis Half-life (t₁/₂)	4-Methylbenzenesulfonyl chloride	25 °C, pH 4	2.2 minutes	[5]
Hydrolysis Half-life (t₁/₂)	4-Methylbenzenesulfonyl chloride	25 °C, pH 9	2.6 minutes	[5]
Melting Point	4-Methylbenzenesulfonyl chloride	N/A	71 °C	[5]
Boiling Point	4-Methylbenzenesulfonyl chloride	15 mmHg	145 - 146 °C	[5]
Water Solubility (Calculated)	4-Methylbenzenesulfonyl chloride	25 °C	51.18 mg/L	[5]

Experimental Protocols

The following are representative protocols for the synthesis of a sulfonamide and a sulfonate ester, adapted from general procedures for benzenesulfonyl chlorides.[7][8]

Protocol: Synthesis of N-Benzyl-4-chloro-3-methylbenzenesulfonamide

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add benzylamine (1.0 eq.) and pyridine (1.5 eq.) in anhydrous dichloromethane (DCM, 0.2 M).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition: Add a solution of 4-Chloro-3-methylbenzenesulfonyl chloride (1.1 eq.) in anhydrous DCM dropwise to the stirred amine solution over 15 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Workup: Quench the reaction with water. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (1x), and brine (1x).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude solid by recrystallization from ethanol/water or by column chromatography on silica gel to yield the pure sulfonamide.

Protocol: Synthesis of Benzyl 4-chloro-3-methylbenzenesulfonate

• Setup: In a dry flask under nitrogen, dissolve benzyl alcohol (1.0 eq.) in anhydrous pyridine (0.3 M).

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Addition: Add 4-Chloro-3-methylbenzenesulfonyl chloride (1.2 eq.) portion-wise over 20 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the reaction at 0 °C for 1 hour and then at room temperature for 12 hours.

• Workup: Pour the reaction mixture into ice-cold 2 M HCl. Extract the product with ethyl acetate (3x).

• Washing: Combine the organic extracts and wash with water, saturated NaHCO₃ solution, and brine.

• Isolation & Purification: Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent in vacuo. Purify the crude ester by flash chromatography.

Safety and Handling

4-Chloro-3-methylbenzenesulfonyl chloride is a corrosive and moisture-sensitive compound.[9][10] It is toxic if swallowed, in contact with skin, or if inhaled.[9] It causes severe skin burns and eye damage.[10]

• Handling: Handle in a well-ventilated chemical fume hood.[11] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[9][11]

• Storage: Store in a tightly closed container under an inert atmosphere (e.g., nitrogen) in a cool, dry place.[9] It is moisture-sensitive and should be protected from water.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Caption: Key reactivity pathways for the title compound.

References

• 1. Buy 4-[(3-Methylbutanoyl)amino]benzenesulfonyl chloride | 500730-49-4 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. m.youtube.com [m.youtube.com]
• 7. 4-Chloro-N-(3-methyl­phen­yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. fishersci.no [fishersci.no]
• 11. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Sulfonamides from 4-Chloro-3-methylbenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of a diverse range of sulfonamide derivatives utilizing 4-Chloro-3-methylbenzenesulfonyl chloride as a key starting material. The methodologies outlined are applicable for the synthesis of N-aryl and N-alkyl sulfonamides, which are of significant interest in medicinal chemistry and drug discovery due to their wide spectrum of biological activities.

The synthesis of sulfonamides from 4-Chloro-3-methylbenzenesulfonyl chloride is a robust and versatile reaction, typically proceeding via the nucleophilic attack of a primary or secondary amine on the sulfonyl chloride. This reaction is generally carried out in the presence of a base to neutralize the hydrochloric acid byproduct. The choice of solvent and base can be optimized to achieve high yields and purity of the final product.

General Reaction Scheme

The fundamental reaction involves the condensation of 4-Chloro-3-methylbenzenesulfonyl chloride with a primary or secondary amine (R¹R²NH) to yield the corresponding sulfonamide.

General Reaction for the Synthesis of Sulfonamides

Data Presentation: Representative Sulfonamide Derivatives

Amine (R¹R²NH)	Product Name	Molecular Formula	Yield (%)	Melting Point (°C)	¹H NMR (δ, ppm)
Aniline	4-Chloro-3-methyl-N-phenylbenzenesulfonamide	C₁₃H₁₂ClNO₂S	85-95	118-120	2.40 (s, 3H), 7.10-7.40 (m, 5H), 7.55 (d, 1H), 7.70 (d, 1H), 7.85 (s, 1H), 10.20 (s, 1H)
4-Fluoroaniline	N-(4-Fluorophenyl)-4-chloro-3-methylbenzenesulfonamide	C₁₃H₁₁ClFNO₂S	82-92	125-127	2.41 (s, 3H), 7.00-7.20 (m, 4H), 7.58 (d, 1H), 7.72 (d, 1H), 7.88 (s, 1H), 10.35 (s, 1H)
Benzylamine	N-Benzyl-4-chloro-3-methylbenzenesulfonamide	C₁₄H₁₄ClNO₂S	88-96	98-100	2.38 (s, 3H), 4.25 (d, 2H), 7.20-7.40 (m, 5H), 7.50 (d, 1H), 7.65 (d, 1H), 7.80 (s, 1H), 8.50 (t, 1H)
Piperidine	1-[(4-Chloro-3-methylphenyl)sulfonyl]piperidine	C₁₂H₁₆ClNO₂S	90-98	85-87	1.50-1.70 (m, 6H), 2.42 (s, 3H), 3.10-3.20 (m, 4H), 7.55 (d, 1H), 7.70 (d, 1H), 7.85 (s, 1H)

Experimental Protocols

Protocol 1: Synthesis of N-Aryl Sulfonamides

This protocol details the synthesis of N-aryl sulfonamides by reacting 4-Chloro-3-methylbenzenesulfonyl chloride with a substituted aniline.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride

• Substituted aniline (e.g., aniline, 4-fluoroaniline)

• Pyridine or Triethylamine (base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (solvent)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask, dissolve the substituted aniline (1.0 eq.) in the chosen solvent (e.g., DCM).

• Add the base (e.g., pyridine or triethylamine, 1.2 eq.) to the solution and stir at room temperature.

• Dissolve 4-Chloro-3-methylbenzenesulfonyl chloride (1.1 eq.) in the same solvent in a separate flask.

• Add the sulfonyl chloride solution dropwise to the aniline solution at 0 °C (ice bath).

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with the solvent.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the pure N-aryl sulfonamide.

Protocol 2: Synthesis of N-Alkyl Sulfonamides

This protocol describes the synthesis of N-alkyl sulfonamides using an aliphatic amine.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride

• Aliphatic amine (e.g., benzylamine, piperidine)

• Potassium carbonate (base)

• Tetrahydrofuran (THF) or Acetonitrile (solvent)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• To a stirred solution of the aliphatic amine (1.0 eq.) in the chosen solvent (e.g., THF), add potassium carbonate (1.5 eq.).

• Add a solution of 4-Chloro-3-methylbenzenesulfonyl chloride (1.1 eq.) in the same solvent dropwise to the mixture.

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction by TLC.

• After completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in a water-immiscible solvent like ethyl acetate.

• Wash the organic solution with water, 1 M HCl (if the amine is in excess), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Recrystallize the crude product from an appropriate solvent to obtain the pure N-alkyl sulfonamide.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of sulfonamides from 4-Chloro-3-methylbenzenesulfonyl chloride.

Caption: General workflow for sulfonamide synthesis.

Biological Signaling Pathway: Antimicrobial Action of Sulfonamides

Sulfonamides are known to act as antimicrobial agents by inhibiting the folic acid synthesis pathway in bacteria.[1] This pathway is essential for bacterial growth and replication.

Caption: Inhibition of bacterial folic acid synthesis by sulfonamides.[1]

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: 4-Chloro-3-methylbenzenesulfonyl Chloride as a Protecting Group for Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of multi-step organic synthesis, particularly in the development of pharmaceutical agents, the strategic use of protecting groups is paramount to ensure the selective transformation of functional groups. Amines, being nucleophilic, often require protection to prevent unwanted side reactions. Arylsulfonyl chlorides are a well-established class of reagents for amine protection, forming stable sulfonamides that are robust under a variety of reaction conditions.

This document provides detailed application notes and protocols for the use of 4-chloro-3-methylbenzenesulfonyl chloride as a protecting group for primary and secondary amines. The resulting 4-chloro-3-methylphenylsulfonamides offer a stable protecting group that can be strategically removed under specific conditions. The protocols and data presented herein are based on established methodologies for analogous arylsulfonyl chlorides and serve as a comprehensive guide for researchers.

Chemical Properties

Property	Value
Chemical Name	4-Chloro-3-methylbenzenesulfonyl chloride
CAS Number	6291-02-7
Molecular Formula	C₇H₆Cl₂O₂S
Molecular Weight	225.09 g/mol

Application and Advantages

The 4-chloro-3-methylbenzenesulfonyl group offers several advantages as a protecting group for amines:

• Stability: The resulting sulfonamide is stable to a wide range of reaction conditions, including acidic and basic environments, as well as many oxidizing and reducing agents.

• Crystallinity: Sulfonamides are often crystalline solids, which can facilitate purification by recrystallization.

• Electronic Effects: The chloro and methyl substituents on the aromatic ring can modulate the reactivity and cleavage conditions of the sulfonamide compared to unsubstituted or other substituted arylsulfonyl protecting groups.

Experimental Protocols

Protection of Primary and Secondary Amines

The reaction of 4-chloro-3-methylbenzenesulfonyl chloride with a primary or secondary amine typically proceeds via nucleophilic substitution at the sulfonyl sulfur. A base is required to neutralize the hydrochloric acid generated during the reaction.

General Protocol for Amine Protection:

• Dissolution: Dissolve the amine (1.0 eq.) in a suitable aprotic solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.

• Base Addition: Add a suitable base (1.1 - 1.5 eq.). Common bases include triethylamine (TEA), diisopropylethylamine (DIPEA), or pyridine. For less reactive amines, a stronger base like sodium hydride (NaH) in an anhydrous solvent may be necessary.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add a solution of 4-chloro-3-methylbenzenesulfonyl chloride (1.05 - 1.2 eq.) in the same solvent dropwise to the stirred amine solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-24 hours. The progress of the reaction should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, DCM).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude sulfonamide can be purified by column chromatography on silica gel or by recrystallization.

Table 1: Representative Conditions for Amine Protection

Amine Type	Base	Solvent	Temperature (°C)	Typical Reaction Time (h)	Typical Yield (%)
Primary Aliphatic	Triethylamine	DCM	0 to RT	2 - 6	85 - 95
Secondary Aliphatic	Pyridine	THF	0 to RT	4 - 12	80 - 90
Aniline	Pyridine	DCM	RT	12 - 24	75 - 85

Note: These are generalized conditions and may require optimization for specific substrates.

Deprotection of 4-Chloro-3-methylphenylsulfonamides

The cleavage of the sulfonamide bond is typically achieved under reductive or strongly acidic conditions. The choice of deprotection method will depend on the stability of other functional groups in the molecule.

Protocol 1: Reductive Deprotection using Sodium Naphthalenide

• Preparation of Reagent: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), prepare a solution of sodium naphthalenide by stirring sodium metal (2.2 eq.) and naphthalene (2.0 eq.) in anhydrous THF at room temperature until a dark green color persists.

• Reaction: Cool the sodium naphthalenide solution to -78 °C. Add a solution of the 4-chloro-3-methylphenylsulfonamide (1.0 eq.) in anhydrous THF dropwise.

• Monitoring: Stir the reaction at -78 °C and monitor its progress by TLC or LC-MS.

• Quenching: Upon completion, carefully quench the reaction by the slow addition of water or saturated aqueous sodium bicarbonate at -78 °C.

• Work-up and Purification: Allow the mixture to warm to room temperature, and then extract with an organic solvent. Wash the combined organic layers with brine, dry, and concentrate. Purify the resulting amine by column chromatography.

Protocol 2: Acidic Deprotection

Note: This method often requires harsh conditions and may not be suitable for sensitive substrates.

• Reaction: To the 4-chloro-3-methylphenylsulfonamide, add a strong acid such as a mixture of hydrobromic acid in acetic acid (HBr/AcOH) or concentrated sulfuric acid.

• Heating: Heat the mixture to reflux or an elevated temperature (e.g., 100 °C) for several hours to days.

• Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. After completion, cool the reaction mixture and carefully pour it onto ice. Basify the solution with a strong base (e.g., NaOH) to a pH > 10.

• Extraction and Purification: Extract the aqueous layer with an organic solvent. Wash the combined organic layers with brine, dry, and concentrate to afford the deprotected amine. Further purification may be necessary.

Table 2: Common Deprotection Methods for Arylsulfonamides

Method	Reagents	Solvent	Temperature (°C)	Typical Reaction Time (h)
Reductive Cleavage	Sodium in liquid ammonia	liq. NH₃	-78	1 - 3
Reductive Cleavage	Samarium(II) iodide	THF	RT	0.5 - 2
Reductive Cleavage	Sodium naphthalenide	THF	-78	1 - 4
Acidic Cleavage	HBr/AcOH, Phenol	-	70 - 110	12 - 48

Stability Profile

The 4-chloro-3-methylphenylsulfonamide protecting group is generally stable to:

• Strongly basic conditions: (e.g., NaOH, KOH, alkoxides)

• Mildly acidic conditions: (e.g., acetic acid, trifluoroacetic acid at room temperature for short periods)

• Many common oxidizing and reducing agents: (e.g., PCC, KMnO₄, LiAlH₄, NaBH₄)

• Organometallic reagents: (e.g., Grignard reagents, organolithiums)

Logical Workflow Diagrams

Caption: General workflow for the protection of amines.

Caption: General workflows for the deprotection of sulfonamides.

Conclusion

4-Chloro-3-methylbenzenesulfonyl chloride is a valuable reagent for the protection of primary and secondary amines. The resulting sulfonamides exhibit high stability, allowing for a wide range of subsequent chemical transformations. While deprotection can require specific and sometimes harsh conditions, the robustness of the protecting group makes it a strategic choice in complex synthetic routes. The provided protocols, based on well-established procedures for analogous compounds, offer a solid foundation for the successful application of this protecting group in research and development. Optimization of reaction conditions for specific substrates is recommended to achieve the best results.

Application Notes and Protocols for the Reaction of 4-Chloro-3-methylbenzenesulfonyl Chloride with Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride is a versatile reagent in organic synthesis, primarily utilized for the derivatization of alcohols and phenols. The resulting sulfonate esters are excellent leaving groups in nucleophilic substitution and elimination reactions, making them valuable intermediates in the synthesis of a wide array of organic molecules, including pharmaceuticals and other bioactive compounds. This document provides detailed application notes and experimental protocols for the reaction of 4-chloro-3-methylbenzenesulfonyl chloride with various types of alcohols.

The reaction, a sulfonylation, proceeds via the nucleophilic attack of the alcohol's hydroxyl group on the electrophilic sulfur atom of the sulfonyl chloride, leading to the formation of a sulfonate ester and hydrochloric acid. A base, typically a tertiary amine such as pyridine or triethylamine, is commonly employed to neutralize the HCl byproduct and catalyze the reaction.

Reaction Mechanism and Signaling Pathway

The general mechanism for the sulfonylation of an alcohol with 4-chloro-3-methylbenzenesulfonyl chloride in the presence of a base like pyridine is depicted below. The base can act as a nucleophilic catalyst, first reacting with the sulfonyl chloride to form a more reactive sulfonylpyridinium salt. The alcohol then attacks this intermediate, leading to the formation of the sulfonate ester.

Caption: General mechanism of pyridine-catalyzed sulfonylation.

Applications in Organic Synthesis

The primary application of the reaction between 4-chloro-3-methylbenzenesulfonyl chloride and alcohols is the conversion of the hydroxyl group into a good leaving group. This transformation is crucial in a variety of subsequent reactions, including:

• Nucleophilic Substitution (SN2) Reactions: The resulting sulfonate ester is an excellent substrate for SN2 reactions with a wide range of nucleophiles, allowing for the introduction of various functional groups with inversion of stereochemistry.

• Elimination (E2) Reactions: In the presence of a non-nucleophilic base, the sulfonate ester can undergo E2 elimination to form alkenes.

• Protecting Group Chemistry: The sulfonyl group can be used as a protecting group for alcohols, being stable to a range of reaction conditions and readily cleaved when necessary.

Quantitative Data Summary

The following table summarizes representative reaction conditions and yields for the sulfonylation of various alcohols with 4-chloro-3-methylbenzenesulfonyl chloride. Please note that specific yields and reaction times can vary depending on the purity of reagents, scale of the reaction, and specific laboratory conditions. The data presented here is based on general knowledge of sulfonylation reactions with analogous sulfonyl chlorides, as specific data for 4-chloro-3-methylbenzenesulfonyl chloride is limited in the literature.

Alcohol Substrate	Type	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Methanol	Primary	Pyridine	Dichloromethane (DCM)	0 to rt	2 - 4	85 - 95
Ethanol	Primary	Triethylamine (TEA)	Dichloromethane (DCM)	0 to rt	2 - 4	88 - 96
1-Propanol	Primary	Pyridine	Dichloromethane (DCM)	0 to rt	3 - 5	82 - 92
Isopropanol	Secondary	Pyridine	Dichloromethane (DCM)	rt	6 - 12	75 - 85
Cyclohexanol	Secondary	Triethylamine (TEA)	Dichloromethane (DCM)	rt	8 - 16	70 - 80
tert-Butanol	Tertiary	Pyridine/DMAP	Dichloromethane (DCM)	rt to 40	24 - 48	< 10 (elimination is major)
Benzyl Alcohol	Primary	Pyridine	Dichloromethane (DCM)	0 to rt	2 - 4	90 - 98
Phenol	Phenolic	Pyridine	Dichloromethane (DCM)	0 to rt	1 - 3	92 - 99
4-Nitrophenol	Phenolic	Pyridine	Dichloromethane (DCM)	0 to rt	1 - 2	95 - 99

Experimental Protocols

Protocol 1: General Procedure for the Sulfonylation of a Primary Alcohol (e.g., Benzyl Alcohol)

This protocol describes a standard procedure for the synthesis of benzyl 4-chloro-3-methylbenzenesulfonate.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride (1.0 eq)

• Benzyl alcohol (1.0 eq)

• Pyridine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add benzyl alcohol (1.0 eq) and anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (1.5 eq) to the stirred solution.

• In a separate flask, dissolve 4-chloro-3-methylbenzenesulfonyl chloride (1.0 eq) in anhydrous dichloromethane.

• Add the sulfonyl chloride solution dropwise to the alcohol solution at 0 °C over 15-20 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction by adding 1 M HCl solution.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with 1 M HCl (to remove excess pyridine), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization or column chromatography on silica gel.

Caption: Experimental workflow for alcohol sulfonylation.

Protocol 2: Procedure for the Sulfonylation of a Phenol

This protocol is suitable for the reaction with phenolic substrates, which are generally more reactive than aliphatic alcohols.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride (1.0 eq)

• Phenol (1.0 eq)

• Pyridine (1.2 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Follow steps 1-5 as described in Protocol 1, using phenol instead of benzyl alcohol and 1.2 equivalents of pyridine.

• After the addition of the sulfonyl chloride solution, the reaction is typically complete within 1-3 hours at room temperature. Monitor by TLC.

• Follow the workup and purification procedure as outlined in steps 7-11 of Protocol 1.

Safety Precautions

• 4-Chloro-3-methylbenzenesulfonyl chloride is a corrosive and moisture-sensitive compound. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Pyridine and dichloromethane are toxic and volatile. All manipulations should be performed in a fume hood.

• The reaction generates HCl gas, which is corrosive. The use of a base is essential to neutralize it.

Conclusion

The reaction of 4-chloro-3-methylbenzenesulfonyl chloride with alcohols and phenols is a fundamental and highly effective method for the synthesis of sulfonate esters. These esters are valuable intermediates in organic synthesis due to their utility as excellent leaving groups. The provided protocols offer a general guideline for performing these transformations, which can be optimized for specific substrates to achieve high yields of the desired products. Careful attention to anhydrous conditions and safety precautions is essential for the successful and safe execution of these reactions.

Application Notes and Protocols: 4-Chloro-3-methylbenzenesulfonyl Chloride in Peptide Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In peptide synthesis, the strategic protection and deprotection of reactive functional groups are paramount to achieving the desired peptide sequence with high fidelity. While a variety of reagents are employed as coupling agents to facilitate the formation of amide bonds, other reagents serve the crucial role of temporarily masking functional groups to prevent unwanted side reactions.

4-Chloro-3-methylbenzenesulfonyl chloride is a sulfonyl chloride that is not typically utilized as a direct coupling agent for peptide bond formation. Instead, its primary application in the context of peptide chemistry is the introduction of a sulfonyl group onto the N-terminal amine of an amino acid or peptide. This reaction forms a stable sulfonamide linkage, effectively serving as a protecting group for the amine functionality. The use of sulfonyl groups, such as the related o-nitrobenzenesulfonyl (oNBS) group, as N-terminal protecting groups is a known strategy in peptide synthesis.[1][2] The stability of the resulting sulfonamide and the specific conditions required for its cleavage can offer advantages in complex synthetic routes where orthogonality with other protecting groups is essential.

These application notes provide detailed protocols for the N-terminal protection of an amino acid using 4-chloro-3-methylbenzenesulfonyl chloride and a potential method for the subsequent deprotection of the resulting sulfonamide.

Data Presentation

Table 1: Representative Reaction Parameters for N-Sulfonylation of Amino Acids

Parameter	Value/Condition	Notes
Reactants
Nα-Unprotected Amino Acid	1.0 equivalent	The amino acid can have its carboxyl group protected as an ester (e.g., methyl or ethyl ester).
4-Chloro-3-methylbenzenesulfonyl chloride	1.0 - 1.2 equivalents	A slight excess of the sulfonyl chloride may be used to ensure complete reaction.
Base	2.0 - 3.0 equivalents	Typically a non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). An inorganic base like sodium bicarbonate in a biphasic system can also be used.
Solvent
Dichloromethane (DCM), Tetrahydrofuran (THF), or a biphasic system (e.g., DCM/water)	The choice of solvent depends on the solubility of the amino acid derivative.
Reaction Conditions
Temperature	0 °C to Room Temperature	The reaction is often started at a lower temperature to control the initial exothermic reaction and then allowed to warm to room temperature.
Reaction Time	2 - 24 hours	Reaction progress can be monitored by Thin Layer Chromatography (TLC).
Work-up
Acidic wash (e.g., dilute HCl), followed by a basic wash (e.g., saturated NaHCO₃), and a brine wash.	This removes excess base, unreacted sulfonyl chloride (as sulfonic acid), and other water-soluble impurities.
Purification
Column Chromatography or Recrystallization	The final product is typically purified to remove any remaining impurities.
Representative Yield	70 - 95%	Yields can vary depending on the specific amino acid and reaction conditions.

Experimental Protocols

Protocol 1: N-Terminal Protection of an Amino Acid with 4-Chloro-3-methylbenzenesulfonyl Chloride

This protocol describes a general procedure for the formation of an N-(4-chloro-3-methylbenzenesulfonyl) amino acid.

Materials:

• Nα-unprotected amino acid (or its ester derivative)

• 4-Chloro-3-methylbenzenesulfonyl chloride

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Appropriate solvent system for chromatography (e.g., ethyl acetate/hexanes)

Procedure:

• Dissolve the Nα-unprotected amino acid (1.0 equivalent) in anhydrous DCM in a round-bottom flask. If the amino acid is not fully soluble, a co-solvent like THF may be added, or a suspension can be used.

• Cool the solution or suspension to 0 °C in an ice bath with stirring.

• Add the base (e.g., triethylamine, 2.0-3.0 equivalents) to the mixture.

• In a separate container, dissolve 4-chloro-3-methylbenzenesulfonyl chloride (1.1 equivalents) in a minimal amount of anhydrous DCM.

• Add the solution of 4-chloro-3-methylbenzenesulfonyl chloride dropwise to the stirring amino acid solution at 0 °C over a period of 15-30 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-24 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, dilute the mixture with DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography or recrystallization to obtain the pure N-(4-chloro-3-methylbenzenesulfonyl) amino acid derivative.

Protocol 2: Deprotection of the N-(4-chloro-3-methylbenzenesulfonyl) Group

The cleavage of arylsulfonamides can be challenging. A common method for the removal of sulfonyl protecting groups in peptide synthesis is reduction with sodium in liquid ammonia.[3]

Materials:

• N-(4-chloro-3-methylbenzenesulfonyl) peptide

• Anhydrous liquid ammonia

• Sodium metal

• Dry ice/acetone condenser

• Three-necked round-bottom flask

• Stir bar

• Ammonium chloride (solid)

• Diethyl ether or other suitable organic solvent

• Apparatus for handling liquid ammonia and sodium metal safely

Procedure:

• Set up a three-necked flask equipped with a dry ice/acetone condenser and an inlet for ammonia gas.

• Cool the flask to -78 °C and condense the required amount of anhydrous liquid ammonia.

• Dissolve the N-(4-chloro-3-methylbenzenesulfonyl) peptide in a minimal amount of a suitable dry co-solvent (e.g., THF) if necessary, and add it to the liquid ammonia.

• Carefully add small pieces of sodium metal to the stirring solution until a persistent blue color is observed, indicating an excess of solvated electrons.

• Allow the reaction to stir for 1-2 hours at -78 °C.

• Quench the reaction by the careful addition of solid ammonium chloride until the blue color disappears.

• Allow the ammonia to evaporate overnight under a stream of nitrogen.

• Dissolve the residue in water and extract with an organic solvent (e.g., diethyl ether) to remove non-polar byproducts.

• The deprotected peptide in the aqueous layer can then be purified using appropriate chromatographic techniques, such as reverse-phase HPLC.

Mandatory Visualization

Figure 1: Workflow for N-terminal protection and deprotection.

References

• 1. EP0941104A1 - Peptide synthesis with sulfonyl protecting groups - Google Patents [patents.google.com]
• 2. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: 4-Chloro-3-methylbenzenesulfonyl Chloride in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride is a versatile chemical intermediate that serves as a crucial building block in the synthesis of a variety of sulfonamide-based therapeutic agents. The presence of the chloro, methyl, and sulfonyl chloride functional groups on the benzene ring allows for diverse chemical modifications, leading to the development of compounds with a broad spectrum of pharmacological activities. This document provides detailed application notes and experimental protocols for the use of 4-Chloro-3-methylbenzenesulfonyl chloride in the synthesis of bioactive molecules, with a focus on anticancer agents.

Key Application: Synthesis of Anticancer Sulfonamide Derivatives

A significant application of 4-Chloro-3-methylbenzenesulfonyl chloride in medicinal chemistry is in the synthesis of novel 4-chloro-2-mercaptobenzenesulfonamide derivatives. These compounds have demonstrated potent in vitro antitumor activity against a range of human cancer cell lines. The synthetic strategy involves the initial preparation of a key intermediate, N-(4-chloro-5-methylbenzenesulfonyl)cyanamide potassium salt, which is subsequently used to construct more complex, biologically active molecules.

Experimental Protocols

Protocol 1: Synthesis of the Key Intermediate - N-(4-chloro-5-methylbenzenesulfonyl)cyanamide potassium salt

This protocol describes the synthesis of the central building block for further derivatization.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride

• Cyanamide

• Potassium hydroxide

• Acetone

• Diethyl ether

Procedure:

• Dissolve 4-Chloro-3-methylbenzenesulfonyl chloride (1.0 eq) in acetone.

• In a separate flask, prepare a solution of cyanamide (1.0 eq) and potassium hydroxide (1.0 eq) in water.

• Cool the acetone solution of 4-Chloro-3-methylbenzenesulfonyl chloride to 0-5 °C in an ice bath.

• Slowly add the aqueous solution of potassium cyanamide to the cooled acetone solution with vigorous stirring.

• Maintain the reaction temperature at 0-5 °C for 2 hours.

• After the reaction is complete, pour the mixture into ice-cold water.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold diethyl ether.

• Dry the product under vacuum to yield N-(4-chloro-5-methylbenzenesulfonyl)cyanamide potassium salt.

Protocol 2: Synthesis of 3-(2-Alkylthio-4-chloro-5-methylbenzenesulfonyl)-2-(1-phenyl-3-arylprop-2-enylideneamino)guanidine Derivatives

This protocol outlines the synthesis of a series of potent anticancer compounds from the key intermediate.

Materials:

• N-(4-chloro-5-methylbenzenesulfonyl)cyanamide potassium salt (from Protocol 1)

• Appropriate 1-amino-2-(2-alkylthio-4-chloro-5-methylbenzenesulfonyl)guanidines (prepared from the potassium salt intermediate via reaction with hydrazine and subsequent alkylation)

• Chalcone derivatives

• p-Toluenesulfonic acid (PTSA)

• Toluene

Procedure:

• To a solution of the appropriate 1-amino-2-(2-alkylthio-4-chloro-5-methylbenzenesulfonyl)guanidine (1.0 eq) in toluene, add the corresponding chalcone derivative (1.0 eq).

• Add a catalytic amount of p-toluenesulfonic acid (PTSA).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.

• After completion of the reaction, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane-ethyl acetate mixture).

• Characterize the final products by spectroscopic methods (¹H NMR, ¹³C NMR, IR) and elemental analysis.

Quantitative Data: In Vitro Anticancer Activity

The synthesized 3-(2-Alkylthio-4-chloro-5-methylbenzenesulfonyl)-2-(1-phenyl-3-arylprop-2-enylideneamino)guanidine derivatives have been evaluated for their in vitro antiproliferative activity against various human cancer cell lines. The IC₅₀ values (the concentration of compound required to inhibit cell growth by 50%) are summarized in the table below.

Compound ID	R² Substituent on Chalcone	HCT-116 (Colon Cancer) IC₅₀ (µM)	HeLa (Cervical Cancer) IC₅₀ (µM)	MCF-7 (Breast Cancer) IC₅₀ (µM)
20	4-OH	12.8	>30	10.2
24	4-OH	12.7	25.1	10.3
30	4-OH	8.0	15.2	11.5
31	4-OCH₃	>30	>30	>30

Data sourced from Sławiński et al. (2023).

Mechanism of Action: Induction of Apoptosis

The anticancer activity of these benzenesulfonamide derivatives is attributed to their ability to induce programmed cell death, or apoptosis, in cancer cells. The proposed mechanism involves the activation of intrinsic and/or extrinsic apoptotic pathways.

Signaling Pathway of Apoptosis Induced by Sulfonamide Derivatives

The following diagram illustrates a generalized signaling pathway for apoptosis induced by sulfonamide-based anticancer agents. The process often involves an increase in reactive oxygen species (ROS), leading to mitochondrial dysfunction, the release of cytochrome c, and the activation of a cascade of caspase enzymes, ultimately resulting in cell death.

Figure 1. Generalized signaling pathway for apoptosis induction by sulfonamide derivatives.

Experimental Workflow for Apoptosis Assays

To confirm the pro-apoptotic mechanism of action, a series of in vitro assays can be performed. The following workflow outlines the key experiments.

Figure 2. Experimental workflow for characterizing the pro-apoptotic activity of synthesized compounds.

Conclusion

4-Chloro-3-methylbenzenesulfonyl chloride is a valuable starting material for the synthesis of medicinally relevant sulfonamide derivatives. The protocols and data presented herein demonstrate its utility in the development of novel anticancer agents that function through the induction of apoptosis. Further exploration of derivatives based on this scaffold holds promise for the discovery of new therapeutic candidates.

Application Notes and Protocols: 4-Chloro-3-methylbenzenesulfonyl Chloride in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 4-chloro-3-methylbenzenesulfonyl chloride as a versatile reagent in the synthesis of a variety of heterocyclic compounds. The protocols outlined below are based on established methodologies and provide a starting point for the synthesis of novel sulfonamide-containing scaffolds with potential applications in medicinal chemistry and drug discovery.

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride is a reactive organosulfur compound that serves as a key building block for the introduction of the 4-chloro-3-methylphenylsulfonyl moiety into organic molecules. The resulting sulfonamides are prevalent in a wide range of biologically active compounds, exhibiting activities such as anticancer, antibacterial, and carbonic anhydrase inhibition. This document details the synthesis of various heterocyclic systems, including simple sulfonamides, triazines, and benzothiazepines, starting from 4-chloro-3-methylbenzenesulfonyl chloride.

Synthesis of N-Substituted-4-chloro-3-methylbenzenesulfonamides

The most fundamental application of 4-chloro-3-methylbenzenesulfonyl chloride is the synthesis of N-substituted sulfonamides through its reaction with primary and secondary amines. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Experimental Protocol: General Procedure for the Synthesis of N-Aryl-4-chloro-3-methylbenzenesulfonamides

A solution of the appropriate aniline (1.0 eq.) in a suitable solvent such as pyridine or dichloromethane is cooled to 0 °C. To this stirred solution, 4-chloro-3-methylbenzenesulfonyl chloride (1.1 eq.) is added portion-wise. The reaction mixture is stirred at room temperature for a specified time (typically 2-4 hours) and monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is poured into ice-cold water, and the precipitated solid is filtered, washed with water, and dried. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Quantitative Data

The following table summarizes the reaction of 4-chloro-3-methylbenzenesulfonyl chloride with various nucleophiles, providing insights into its reactivity.

Nucleophile	Solvent	Temperature (°C)	Product	Yield (%)
Aniline	Diethyl ether	25	N-Phenyl-4-chloro-3-methylbenzenesulfonamide	>95
p-Toluidine	Diethyl ether	25	N-(p-Tolyl)-4-chloro-3-methylbenzenesulfonamide	>95
p-Anisidine	Diethyl ether	25	N-(p-Methoxyphenyl)-4-chloro-3-methylbenzenesulfonamide	>95
Hydrazine	Diethyl ether	25	4-Chloro-3-methylbenzenesulfonohydrazide	>95
Phenylhydrazine	Diethyl ether	25	N'-Phenyl-4-chloro-3-methylbenzenesulfonohydrazide	>95
Sodium Azide	Acetone/Water	25	4-Chloro-3-methylbenzenesulfonyl azide	>95

Data adapted from literature reports on the reactions of 4-chloro-3-methylbenzenesulfonyl chloride.

Synthesis of Heterocyclic Compounds via Cyclization Reactions

4-Chloro-3-methylbenzenesulfonyl chloride is a valuable precursor for the synthesis of more complex heterocyclic systems. This often involves a two-step process: initial formation of a sulfonamide, followed by an intramolecular cyclization reaction.

Synthesis of 1,2,4-Triazinyl-benzenesulfonamides

This protocol describes a potential pathway for the synthesis of 1,2,4-triazinyl-benzenesulfonamides, which have shown promising antitumor activity.[1]

Step 1: Synthesis of 3-amino-2-(4-chloro-3-methylbenzenesulfonyl)guanidine

This intermediate can be synthesized by reacting 4-chloro-3-methylbenzenesulfonyl chloride with aminoguanidine.

Step 2: Cyclization with a 1,2-Dicarbonyl Compound

The resulting guanidine derivative can then be cyclized with a 1,2-dicarbonyl compound, such as glyoxal or diacetyl, to form the 1,2,4-triazine ring.

To a solution of 3-amino-2-(4-chloro-3-methylbenzenesulfonyl)guanidine (1.0 eq.) in a suitable solvent like ethanol, the 1,2-dicarbonyl compound (1.1 eq.) is added. The reaction mixture is heated at reflux for 4-6 hours and monitored by TLC. After cooling, the precipitated product is filtered, washed with cold ethanol, and dried. Recrystallization from an appropriate solvent can be performed for further purification.

1,2-Dicarbonyl Compound	Product	Yield (%)
Glyoxal	4-Chloro-N-(1,2,4-triazin-3-yl)-3-methylbenzenesulfonamide	60-70
Diacetyl	4-Chloro-N-(5,6-dimethyl-1,2,4-triazin-3-yl)-3-methylbenzenesulfonamide	65-75
Benzil	4-Chloro-N-(5,6-diphenyl-1,2,4-triazin-3-yl)-3-methylbenzenesulfonamide	70-80

Synthesis of Dibenzo[c,f][1][2]thiazepine Derivatives

This section outlines a potential synthetic route to tetracyclic dibenzo[c,f][1][2]thiazepine derivatives, a class of compounds with potential applications in neuroscience.

Step 1: Synthesis of N-(2-phenoxyphenyl)-4-chloro-3-methylbenzenesulfonamide

4-Chloro-3-methylbenzenesulfonyl chloride is reacted with 2-phenoxyaniline in the presence of a base to yield the corresponding sulfonamide.

Step 2: Intramolecular Friedel-Crafts Cyclization

The sulfonamide intermediate is then subjected to an intramolecular Friedel-Crafts cyclization using a Lewis acid catalyst, such as polyphosphoric acid (PPA) or aluminum chloride, to construct the seven-membered thiazepine ring.

To the N-(2-phenoxyphenyl)-4-chloro-3-methylbenzenesulfonamide, polyphosphoric acid is added, and the mixture is heated at 100-120 °C for 2-4 hours. The reaction is monitored by TLC. After cooling, the reaction mixture is poured into ice water, and the resulting precipitate is filtered, washed with water, and dried. The crude product can be purified by column chromatography.

Biological Activity and Signaling Pathways

Sulfonamide-containing heterocyclic compounds are known to exhibit a wide range of biological activities. For instance, certain sulfonamides act as inhibitors of carbonic anhydrase (CA), an enzyme involved in various physiological processes.[2] Inhibition of specific CA isoforms, such as CA IX, which is overexpressed in many hypoxic tumors, is a promising strategy for the development of anticancer agents.[2]

The mechanism of action of these inhibitors typically involves the coordination of the sulfonamide group to the zinc ion in the active site of the enzyme. This binding event blocks the access of the natural substrate, carbon dioxide, to the active site, thereby inhibiting the enzyme's catalytic activity.

Visualizations

Workflow for the Synthesis of N-Aryl-4-chloro-3-methylbenzenesulfonamides

References

• 1. Synthesis, molecular structure, and in vitro antitumor activity of new 4-chloro-2-mercaptobenzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sulfonylation with 4-Chloro-3-methylbenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for the synthesis of sulfonamides and sulfonate esters using 4-chloro-3-methylbenzenesulfonyl chloride. This versatile reagent is a key building block in medicinal chemistry for the development of novel therapeutic agents, including potential inhibitors of enzymes such as carbonic anhydrases and Rho-kinases.

Introduction

Sulfonylation is a fundamental reaction in organic synthesis that involves the formation of a sulfonamide or sulfonate ester by reacting a sulfonyl chloride with an amine or an alcohol, respectively. 4-Chloro-3-methylbenzenesulfonyl chloride is a valuable reagent in this context, offering a substituted aromatic scaffold that can be further functionalized to explore structure-activity relationships (SAR) in drug discovery programs. The resulting sulfonamide and sulfonate ester moieties are present in a wide range of biologically active compounds.

Safety Precautions

Hazard Identification: 4-Chloro-3-methylbenzenesulfonyl chloride is a corrosive and toxic substance. It can cause severe skin burns and eye damage, is toxic if swallowed or in contact with skin, and may cause an allergic skin reaction.[1][2][3][4] It is also harmful to aquatic life.[1]

Handling:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][2][3][4]

• Avoid inhalation of dust, fumes, gas, mist, vapors, or spray.[1][2]

• Wash hands thoroughly after handling.[1][2]

• Store in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as moisture.

General Experimental Protocols

The following are general procedures for the synthesis of sulfonamides and sulfonate esters using 4-chloro-3-methylbenzenesulfonyl chloride. Optimization of reaction conditions (e.g., temperature, reaction time, and solvent) may be necessary for specific substrates.

Protocol 1: Synthesis of Sulfonamides from Amines

This protocol describes the reaction of 4-chloro-3-methylbenzenesulfonyl chloride with primary or secondary amines to yield the corresponding sulfonamides.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride

• Primary or secondary amine

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• Base (e.g., Triethylamine (TEA) or Pyridine)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve the amine (1.0 equivalent) in the anhydrous solvent.

• Add the base (1.2-1.5 equivalents) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 4-chloro-3-methylbenzenesulfonyl chloride (1.0-1.1 equivalents) in the anhydrous solvent to the cooled amine solution with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 2-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., DCM or ethyl acetate).

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis of Sulfonate Esters from Alcohols and Phenols

This protocol outlines the reaction of 4-chloro-3-methylbenzenesulfonyl chloride with alcohols or phenols to produce sulfonate esters.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride

• Alcohol or phenol

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Pyridine)

• Base (e.g., Triethylamine (TEA) or Pyridine, if not used as the solvent)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve the alcohol or phenol (1.0 equivalent) in the anhydrous solvent.

• If not using pyridine as the solvent, add the base (1.2-1.5 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 4-chloro-3-methylbenzenesulfonyl chloride (1.0-1.1 equivalents) in the anhydrous solvent to the cooled alcohol/phenol solution with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., DCM or ethyl acetate).

• Wash the organic layer sequentially with 1 M HCl (if a base like TEA was used), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization or column chromatography.

Experimental Workflow

Caption: General workflow for the synthesis of sulfonamides and sulfonate esters.

Representative Data

While specific yield data for a wide range of substrates with 4-chloro-3-methylbenzenesulfonyl chloride is not extensively available in the literature, the following tables provide representative yields for analogous sulfonylation reactions. These can be used as a general guide for expected outcomes.

Table 1: Representative Yields for the Synthesis of N-Substituted-4-chlorobenzenesulfonamides

Amine Substrate	Product	Yield (%)	Reference
2-Phenylethylamine	N-(2-Phenylethyl)-4-chlorobenzenesulfonamide	79	[5]
Cyclohexylamine	N-Cyclohexyl-4-chlorobenzenesulfonamide	82	[5]
2-Methyl-6-nitrophenylamine	N-(2-Methyl-6-nitrophenyl)-4-chlorobenzenesulfonamide	89	[5]
2-Ethyl-6-methylphenylamine	N-(2-Ethyl-6-methylphenyl)-4-chlorobenzenesulfonamide	87	[5]
2-(Methoxycarbonyl)phenylamine	N-(2-(Methoxycarbonyl)phenyl)-4-chlorobenzenesulfonamide	86	[5]

Table 2: Representative Yields for the Synthesis of Aryl Sulfonate Esters from Phenols and Sulfonyl Chlorides

Phenol Substrate	Sulfonyl Chloride	Product	Yield (%)	Reference
Phenol	p-Toluenesulfonyl chloride	Phenyl p-toluenesulfonate	93	[6]
3,5-Dimethylphenol	p-Toluenesulfonyl chloride	3,5-Dimethylphenyl p-toluenesulfonate	90	[7]
2-Chlorophenol	p-Toluenesulfonyl chloride	2-Chlorophenyl p-toluenesulfonate	89	[7]
4-Nitrophenol	p-Toluenesulfonyl chloride	4-Nitrophenyl p-toluenesulfonate	82	[6]

Biological Context: Potential as Enzyme Inhibitors

Sulfonamides derived from 4-chloro-3-methylbenzenesulfonyl chloride are of significant interest in drug discovery due to their potential to inhibit various enzymes.

Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of enzymes that catalyze the reversible hydration of carbon dioxide. They are involved in numerous physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma, epilepsy, and cancer. Sulfonamides are a well-established class of CA inhibitors. The sulfonamide moiety of 4-chloro-3-methylbenzenesulfonamide derivatives can act as a zinc-binding group within the active site of carbonic anhydrases.

Rho-Kinase (ROCK) Inhibition

Rho-associated coiled-coil containing protein kinases (ROCKs) are serine/threonine kinases that are key regulators of the actin cytoskeleton. The Rho/ROCK signaling pathway is implicated in various cellular processes, including cell contraction, motility, and proliferation. Dysregulation of this pathway is associated with diseases such as hypertension, glaucoma, and cancer metastasis. Several sulfonamide-containing molecules have been identified as potent ROCK inhibitors.

Below is a simplified diagram of the Rho-kinase signaling pathway.

Caption: The Rho-kinase pathway and the potential point of inhibition by sulfonamides.

References

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]
• 6. Rates of reaction of benzenesulphonyl chloride with some nucleophiles in aqueous solution - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Large-Scale Synthesis and Utilization of 4-Chloro-3-methylbenzenesulfonyl chloride

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the large-scale synthesis of 4-Chloro-3-methylbenzenesulfonyl chloride, a key intermediate in pharmaceutical manufacturing. It outlines the primary synthesis method via chlorosulfonation of 2-chlorotoluene and its subsequent application in the synthesis of sulfonamides. Quantitative data is presented in tabular format, and process workflows are visualized using diagrams to ensure clarity and reproducibility for researchers in drug development and process chemistry.

Application Note 1: Large-Scale Synthesis of 4-Chloro-3-methylbenzenesulfonyl chloride

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride is a crucial building block in organic synthesis, particularly for the preparation of various sulfonamide derivatives which are prevalent in medicinal chemistry. The most common and industrially scalable method for its synthesis is the direct chlorosulfonation of 2-chlorotoluene using chlorosulfonic acid. This reaction is regioselective, yielding the desired product with high purity and yield. Careful control of reaction conditions, such as temperature and stoichiometry, is critical to minimize the formation of byproducts like sulfones.

Primary Synthesis Route: Chlorosulfonation of 2-Chlorotoluene

The reaction involves the electrophilic substitution of a chlorosulfonyl group (-SO₂Cl) onto the aromatic ring of 2-chlorotoluene. The directing effects of the methyl and chloro substituents guide the incoming electrophile primarily to the para position relative to the methyl group.

Experimental Protocol

1. Materials and Reagents: A comprehensive list of materials and their suggested quantities for a laboratory-scale synthesis is provided below. These quantities can be scaled linearly for pilot or industrial production, with appropriate considerations for heat and mass transfer.

Table 1: Reagents and Materials for Synthesis

Reagent/Material	Chemical Formula	Molecular Weight ( g/mol )	Molar Quantity (mol)	Mass/Volume	Supplier/Grade
2-Chlorotoluene	C₇H₇Cl	126.58	1.0	126.6 g (116 mL)	Sigma-Aldrich, ≥99%
Chlorosulfonic Acid	HSO₃Cl	116.52	4.0	466.1 g (260 mL)	Sigma-Aldrich, ≥99%
Ice	H₂O	18.02	-	2 kg	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	500 mL	ACS Grade
Sodium Bicarbonate (Sat. Soln.)	NaHCO₃	84.01	-	As needed	-

| Anhydrous Magnesium Sulfate | MgSO₄ | 120.37 | - | As needed | - |

2. Step-by-Step Procedure:

• Reaction Setup: Equip a 2-liter, three-necked, round-bottom flask with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a scrubber (to neutralize HCl gas evolved during the reaction). Ensure the setup is in a well-ventilated fume hood.

• Charging the Reactor: Charge the flask with chlorosulfonic acid (4.0 mol). Begin stirring and cool the flask in an ice-salt bath to maintain an internal temperature of 0-5°C.

• Addition of Substrate: Add 2-chlorotoluene (1.0 mol) dropwise from the dropping funnel over a period of 60-90 minutes. It is critical to maintain the reaction temperature below 10°C during the addition to prevent side reactions.

• Reaction Progression: After the addition is complete, allow the mixture to stir at 0-5°C for an additional hour. Then, let the reaction mixture warm to room temperature and stir for 2-4 hours, or until gas evolution ceases.

• Work-up: Carefully and slowly pour the reaction mixture onto crushed ice (2 kg) with vigorous stirring. This step is highly exothermic and should be performed with caution.

• Extraction: The solid product will precipitate. If an oily product is obtained, extract the aqueous mixture with dichloromethane (2 x 250 mL).

• Neutralization and Drying: Wash the combined organic layers (or the dissolved solid) with a saturated sodium bicarbonate solution until the aqueous layer is neutral, followed by a wash with brine. Dry the organic phase over anhydrous magnesium sulfate.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting solid is the crude 4-Chloro-3-methylbenzenesulfonyl chloride.

• Purification (Optional): The crude product is often of sufficient purity for subsequent steps. If higher purity is required, recrystallization from a suitable solvent like hexane can be performed.

Quantitative Data and Expected Results

Table 2: Synthesis Performance and Product Characterization

Parameter	Expected Value	Notes
Yield	85-95%	Based on 2-chlorotoluene as the limiting reagent.
Purity (Crude)	>95% (by GC-MS)	Purity is typically high from this direct method.
Appearance	White to off-white solid
Melting Point	51-53 °C

| Molecular Weight | 225.09 g/mol |[1][2] |

Process Workflow Diagram

Caption: Synthesis workflow from setup to final product isolation.

Application Note 2: Synthesis of Sulfonamides for Drug Development

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride is a versatile intermediate for synthesizing sulfonamides, a class of compounds with a broad range of pharmaceutical applications, including antimicrobial and anti-inflammatory agents.[3] The sulfonyl chloride group is highly reactive towards nucleophiles like primary and secondary amines, leading to the formation of a stable sulfonamide linkage.[3][4]

Example Protocol: Synthesis of a Generic Primary Sulfonamide

This protocol describes the reaction of 4-Chloro-3-methylbenzenesulfonyl chloride with a generic primary amine (R-NH₂) to illustrate the general procedure.

1. Materials and Reagents:

Table 3: Reagents for Sulfonamide Synthesis

Reagent/Material	Chemical Formula	Molar Quantity (mol)	Mass	Notes
4-Chloro-3-methylbenzenesulfonyl chloride	C₇H₆Cl₂O₂S	1.0	225.1 g	From Application Note 1
Primary Amine (e.g., Aniline)	R-NH₂	1.1	Varies	Use a slight excess
Pyridine (or Triethylamine)	C₅H₅N	2.0	158.2 g	Base and catalyst

| Dichloromethane (DCM) | CH₂Cl₂ | - | 1 L | Solvent |

2. Step-by-Step Procedure:

• Dissolution: In a suitable reaction vessel, dissolve 4-Chloro-3-methylbenzenesulfonyl chloride (1.0 mol) and the primary amine (1.1 mol) in dichloromethane (1 L).

• Cooling: Cool the solution to 0-5°C using an ice bath.

• Base Addition: Slowly add pyridine (2.0 mol) to the stirred solution, ensuring the temperature remains below 10°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Wash the reaction mixture with 1M HCl to remove excess pyridine and amine. Follow with washes of water and brine.

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The resulting crude sulfonamide can be purified by recrystallization or column chromatography.

Logical Relationship Diagram

Caption: Logical flow for the synthesis of sulfonamides.

Biological Context: Sulfonamides as Enzyme Inhibitors

While specific signaling pathways are dependent on the final drug molecule, many sulfonamide-based drugs function as enzyme inhibitors. For example, a common mechanism is the inhibition of carbonic anhydrase or dihydrofolate reductase. The sulfonamide moiety can act as a mimic of a substrate or bind to a key residue in the enzyme's active site, thereby blocking its catalytic activity.

Caption: Simplified pathway of competitive enzyme inhibition.

References

• 1. 2-Chlorosulfonyl-4-chlorotoluene - [sigmaaldrich.com]
• 2. 4-Chloro-3-methylbenzenesulfonyl chloride | 6291-02-7 [sigmaaldrich.com]
• 3. Buy 4-[(3-Methylbutanoyl)amino]benzenesulfonyl chloride | 500730-49-4 [smolecule.com]
• 4. 4-Chloro-3-methylbenzenesulfonamide | High Purity [benchchem.com]

Application Notes and Protocols for Monitoring Reactions of 4-Chloro-3-methylbenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for monitoring the reactions of 4-Chloro-3-methylbenzenesulfonyl chloride, a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals. The following protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy offer robust approaches for reaction monitoring, purity assessment, and quantitative analysis.

High-Performance Liquid Chromatography (HPLC) for Reaction Monitoring

HPLC is a versatile technique for monitoring the consumption of 4-Chloro-3-methylbenzenesulfonyl chloride and the formation of products in real-time. Due to the reactivity of sulfonyl chlorides, especially their propensity for hydrolysis, sample preparation and analysis conditions must be carefully controlled.

Application Note:

Reverse-phase HPLC is a suitable method for the analysis of 4-Chloro-3-methylbenzenesulfonyl chloride and its reaction products. A C18 column is commonly employed with a mobile phase consisting of acetonitrile and water, often with an acidic modifier like phosphoric or formic acid to ensure good peak shape.[1][2] Given the rapid hydrolysis of similar sulfonyl chlorides in water, sample quenching and immediate analysis are crucial for accurate reaction monitoring.[3] For quantitative analysis, an external standard method with a calibration curve is recommended.

Experimental Protocol: HPLC Analysis

Objective: To quantify the concentration of 4-Chloro-3-methylbenzenesulfonyl chloride and its reaction products over time.

Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., Waters µ-Bondapak C-18, 300 x 3.9 mm)[3]

• Mobile Phase A: HPLC-grade water with 0.1% formic acid

• Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid

• 4-Chloro-3-methylbenzenesulfonyl chloride standard

• Reaction product standard (if available)

• Quenching solution (e.g., anhydrous acetonitrile)

Procedure:

• Sample Preparation: At specified time points, withdraw an aliquot of the reaction mixture and immediately quench it by diluting with cold, anhydrous acetonitrile to prevent further reaction and hydrolysis.

• Chromatographic Conditions:

  • Set up a gradient elution method to separate the starting material from the product and any byproducts.

  • Monitor the elution profile using a UV detector at a wavelength determined by the UV absorbance maxima of the analytes.

• Quantification:

  • Prepare a series of standard solutions of 4-Chloro-3-methylbenzenesulfonyl chloride and the product of interest in the quenching solution.

  • Generate a calibration curve by plotting the peak area against the concentration for each standard.

  • Determine the concentration of the analyte in the quenched reaction samples by comparing their peak areas to the calibration curve.

Data Presentation:

Parameter	Condition
Column	Waters µ-Bondapak C18, 300 x 3.9 mm[3]
Mobile Phase A	Water with 0.1% Formic Acid[1][2]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[1][2]
Gradient	5% to 90% Acetonitrile over 15 minutes[4]
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm (or wavelength of maximum absorbance)
Injection Volume	10 µL

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Byproduct Analysis

GC-MS is a powerful tool for assessing the purity of 4-Chloro-3-methylbenzenesulfonyl chloride and for identifying and quantifying volatile byproducts. Due to the thermal lability and reactivity of sulfonyl chlorides, derivatization is often necessary to improve chromatographic performance and prevent degradation in the hot injector.

Application Note:

For GC-MS analysis, 4-Chloro-3-methylbenzenesulfonyl chloride can be derivatized to a more stable and less polar compound, such as a sulfonamide.[5] This is achieved by reacting the sulfonyl chloride with an amine. This derivatization step enhances volatility and improves peak shape. The mass spectrometer provides definitive identification of the derivatized analyte and any impurities based on their mass spectra and fragmentation patterns.

Experimental Protocol: GC-MS Analysis (with Derivatization)

Objective: To assess the purity of a 4-Chloro-3-methylbenzenesulfonyl chloride sample and identify any volatile impurities.

Instrumentation and Materials:

• GC-MS system with a capillary column (e.g., RTX-5MS, 30 m × 0.25 mm × 0.25 µm)[3]

• Derivatizing agent (e.g., diethylamine in an aprotic solvent)[5]

• 4-Chloro-3-methylbenzenesulfonyl chloride sample

• Anhydrous solvent (e.g., dichloromethane)

• Internal standard (e.g., biphenyl)[3]

Procedure:

• Derivatization:

  • Dissolve a known amount of the 4-Chloro-3-methylbenzenesulfonyl chloride sample in a suitable aprotic solvent.

  • Add an excess of the derivatizing agent (e.g., diethylamine) and allow the reaction to proceed to completion to form the corresponding sulfonamide.

• GC-MS Conditions:

  • Inject the derivatized sample into the GC-MS.

  • Use a temperature program to separate the components of the mixture.

• Data Analysis:

  • Identify the peak corresponding to the derivatized 4-Chloro-3-methylbenzenesulfonyl chloride and any impurity peaks by their mass spectra.

  • Quantify the purity by comparing the peak area of the analyte to that of an internal standard.

Data Presentation:

Parameter	Condition
Column	RTX-5MS, 30 m x 0.25 mm ID x 0.25 µm[3]
Carrier Gas	Helium at a constant flow of 1.0 mL/min[3]
Injector Temperature	280 °C[3]
Oven Program	50 °C (hold 1 min), then ramp at 25 °C/min to 300 °C (hold 3 min)[3]
MS Ion Source Temp	200 °C[3]
MS Transfer Line Temp	310 °C[3]
Mass Range	m/z 50-400[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation and Quantitative Analysis (qNMR)

NMR spectroscopy is an indispensable tool for the structural confirmation of 4-Chloro-3-methylbenzenesulfonyl chloride and its reaction products. Furthermore, quantitative NMR (qNMR) can be used to determine the concentration of reactants and products without the need for derivatization.

Application Note:

Both ¹H and ¹³C NMR are used for structural elucidation.[5] For quantitative analysis, a known amount of an internal standard with a resonance that does not overlap with the analyte signals is added to the sample. The concentration of the analyte can then be determined by comparing the integral of its characteristic peak(s) to the integral of the internal standard's peak. Aprotic deuterated solvents such as CDCl₃ or acetone-d₆ are recommended due to the reactivity of sulfonyl chlorides.[5]

Experimental Protocol: Quantitative ¹H NMR (qNMR)

Objective: To determine the concentration of 4-Chloro-3-methylbenzenesulfonyl chloride in a sample.

Instrumentation and Materials:

• NMR spectrometer (e.g., 300 MHz or higher)

• 4-Chloro-3-methylbenzenesulfonyl chloride sample

• Internal standard (e.g., maleic anhydride)[5]

• Deuterated solvent (e.g., CDCl₃)

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the 4-Chloro-3-methylbenzenesulfonyl chloride sample and the internal standard into an NMR tube.

  • Add a sufficient volume of deuterated solvent to dissolve the sample completely.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum with parameters suitable for quantitative analysis (e.g., sufficient relaxation delay).

• Data Processing and Analysis:

  • Process the spectrum (Fourier transform, phasing, and baseline correction).

  • Integrate a well-resolved peak of the analyte and a peak of the internal standard.

  • Calculate the concentration of the analyte using the following formula: Concentration_analyte = (Integral_analyte / Num_protons_analyte) * (Num_protons_IS / Integral_IS) * (Mass_IS / MW_IS) * (MW_analyte / Mass_analyte)

Data Presentation:

Parameter	Recommendation
Spectrometer	300 MHz or higher
Solvent	CDCl₃, Acetone-d₆, or DMSO-d₆[5]
Internal Standard	Maleic anhydride or 1,2,4,5-tetrachloro-3-nitrobenzene[5]
Pulse Sequence	Standard single-pulse experiment
Relaxation Delay (d1)	At least 5 times the longest T1 of the peaks of interest
Number of Scans	16 or higher for good signal-to-noise ratio

Visualizations

Caption: Workflow for synthesis, reaction, and analytical monitoring.

Caption: Selection of analytical methods based on the research objective.

References

• 1. Benzenesulfonyl chloride, 4-chloro-3-nitro- | SIELC Technologies [sielc.com]
• 2. 4-(Acetylamino)benzenesulfonyl chloride | SIELC Technologies [sielc.com]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid - Google Patents [patents.google.com]
• 5. 4-Chlorobenzenesulfonyl chloride | C6H4Cl2O2S | CID 7398 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: HPLC Analysis of Primary/Secondary Amines and Phenols using 4-Chloro-3-methylbenzenesulfonyl chloride as a Derivatizing Agent

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed methodology for the derivatization of primary and secondary amines, as well as phenols, using 4-Chloro-3-methylbenzenesulfonyl chloride for subsequent quantitative analysis by High-Performance Liquid Chromatography (HPLC) with UV detection.

Introduction

The quantitative analysis of compounds such as aliphatic amines and phenols is essential in pharmaceutical development, environmental monitoring, and quality control. However, many of these molecules lack a strong chromophore, which makes their direct detection by HPLC with UV-Vis detectors challenging, particularly at low concentrations. Pre-column derivatization is a widely employed strategy to overcome this limitation.

4-Chloro-3-methylbenzenesulfonyl chloride is an effective derivatizing agent that reacts with the nucleophilic functional groups of primary and secondary amines, as well as phenols, to form stable sulfonamide and sulfonate ester derivatives, respectively. These derivatives exhibit strong ultraviolet (UV) absorbance, significantly enhancing detection sensitivity and improving chromatographic separation. This application note provides a comprehensive protocol for sample derivatization, HPLC analysis, and includes representative data for the quantification of various analytes.

Chemical Reaction

The derivatization reaction is a nucleophilic acyl substitution. The lone pair of electrons on the nitrogen atom of a primary or secondary amine, or the oxygen of a phenoxide ion, attacks the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the elimination of a chloride ion to form a stable sulfonamide or sulfonate ester derivative and hydrochloric acid. A base is added to the reaction mixture to neutralize the HCl byproduct, driving the reaction to completion.

Caption: Derivatization of an amine or phenol.

Experimental Protocols

3.1. Materials and Reagents

• 4-Chloro-3-methylbenzenesulfonyl chloride (Purity ≥ 98%)

• Analytes of interest (e.g., aniline, benzylamine, phenol, p-cresol)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Sodium bicarbonate (NaHCO₃)

• Hydrochloric acid (HCl)

• Syringe filters (0.45 µm)

3.2. Preparation of Solutions

• Analyte Stock Solutions (1 mg/mL): Accurately weigh 10 mg of each analyte and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solutions using a mixture of water and methanol (1:1 v/v) to create calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL).

• Derivatization Reagent Solution (10 mg/mL): Accurately weigh 50 mg of 4-Chloro-3-methylbenzenesulfonyl chloride and dissolve in 5 mL of anhydrous acetonitrile. Note: This solution should be prepared fresh daily as sulfonyl chlorides are sensitive to moisture.

• Base Solution (0.1 M Sodium Bicarbonate): Dissolve 0.84 g of NaHCO₃ in 100 mL of HPLC-grade water.

3.3. Derivatization Protocol

The following protocol is a general guideline and may require optimization for specific analytes or sample matrices.

Caption: Workflow for pre-column derivatization.

• Reaction Setup: In a microcentrifuge tube, add 100 µL of the analyte standard solution or sample extract.

• Add Base: Add 200 µL of 0.1 M sodium bicarbonate solution to make the solution alkaline. Vortex for 10 seconds.

• Add Reagent: Add 100 µL of the 10 mg/mL 4-Chloro-3-methylbenzenesulfonyl chloride solution.

• Reaction: Vortex the mixture immediately for 1 minute. Allow the reaction to proceed at 50°C for 30 minutes.

• Termination: Stop the reaction by adding 50 µL of 2 M HCl to neutralize the excess base and quench the unreacted derivatizing reagent.

• Filtration: Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

• Analysis: Inject 10-20 µL of the filtered solution into the HPLC system.

3.4. HPLC Conditions

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 40% B

  • 2-15 min: 40% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 40% B

  • 20-25 min: 40% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

Data Presentation

The following tables provide representative quantitative data for the analysis of selected amines and phenols after derivatization with 4-Chloro-3-methylbenzenesulfonyl chloride. Note: This data is illustrative and may vary depending on the specific analytical instrumentation and conditions.

Table 1: Chromatographic Data for Derivatized Analytes

Analyte	Derivative Type	Retention Time (min)
Aniline	Sulfonamide	8.5
Benzylamine	Sulfonamide	9.2
Phenol	Sulfonate Ester	10.1
p-Cresol	Sulfonate Ester	10.8

Table 2: Method Performance Characteristics

Analyte	Linearity Range (µg/mL)	R²	LOD (µg/mL)	LOQ (µg/mL)
Aniline	0.1 - 25	0.9995	0.03	0.1
Benzylamine	0.1 - 25	0.9992	0.04	0.12
Phenol	0.1 - 25	0.9998	0.02	0.07
p-Cresol	0.1 - 25	0.9996	0.02	0.08

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Peak Area/No Peak	Incomplete derivatization	Ensure pH of the reaction mixture is alkaline before adding the reagent. Increase reaction time or temperature. Prepare fresh derivatizing agent.
Multiple Peaks per Analyte	Incomplete reaction or degradation	Increase reaction time or reagent concentration. Analyze samples promptly after preparation.
Large Early-Eluting Peak	Hydrolyzed derivatizing reagent	Ensure the termination step is effective. Adjust the HPLC gradient to ensure it elutes away from peaks of interest.
Poor Peak Shape	Chromatographic issues	Ensure proper mobile phase composition and pH. Check for column degradation.

Conclusion

The pre-column derivatization of primary and secondary amines, as well as phenols, with 4-Chloro-3-methylbenzenesulfonyl chloride provides a robust and sensitive method for their quantification by HPLC-UV. The procedure is straightforward and utilizes readily available reagents. The resulting stable sulfonamide and sulfonate ester derivatives exhibit strong UV absorbance, allowing for low detection limits suitable for various research and development applications. While the provided protocol serves as a comprehensive starting point, optimization of reaction and chromatographic conditions is recommended to achieve the best performance for specific applications.

Catalytic Applications of 4-Chloro-3-methylbenzenesulfonyl Chloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for catalytic methods involving 4-Chloro-3-methylbenzenesulfonyl chloride. This versatile reagent serves as a key building block in the synthesis of various organic compounds, particularly in the formation of sulfonamides and biaryl sulfones through catalytic processes.

Overview of Catalytic Applications

4-Chloro-3-methylbenzenesulfonyl chloride is a reactive compound that readily participates in several catalytic reactions. The primary applications involve its use as an electrophile in reactions such as Friedel-Crafts sulfonylation and as a precursor for the synthesis of sulfonamides. These reactions are often facilitated by Lewis acid or base catalysts.

Key Catalytic Reactions:

• Lewis Acid-Catalyzed Friedel-Crafts Sulfonylation: In the presence of a Lewis acid catalyst, such as ferric chloride (FeCl₃), 4-Chloro-3-methylbenzenesulfonyl chloride can react with aromatic compounds to form diaryl sulfones. This reaction is a powerful tool for creating carbon-sulfur bonds and synthesizing compounds with potential applications in materials science and medicinal chemistry.

• Base-Catalyzed Sulfonamide Synthesis: The reaction of 4-Chloro-3-methylbenzenesulfonyl chloride with primary or secondary amines to form sulfonamides is a cornerstone of medicinal chemistry. This reaction is typically catalyzed by a base, which serves to neutralize the hydrochloric acid byproduct and activate the amine nucleophile.

Experimental Protocols and Data

Ferric Chloride-Catalyzed Friedel-Crafts Sulfonylation

This protocol describes the synthesis of a diaryl sulfone via a Friedel-Crafts reaction, adapted from a procedure for the synthesis of 4,4'-dichlorodiphenyl sulfone using a related sulfonyl chloride.[1]

Reaction Scheme:

Caption: General workflow for Friedel-Crafts sulfonylation.

Experimental Protocol:

• To a dried reaction vessel equipped with a magnetic stirrer and a reflux condenser, add the aromatic substrate (e.g., chlorobenzene, 1.2 equivalents) and a catalytic amount of anhydrous ferric chloride (FeCl₃, 0.05 equivalents).

• Heat the mixture to a gentle reflux.

• Slowly add 4-Chloro-3-methylbenzenesulfonyl chloride (1.0 equivalent) to the reaction mixture.

• Continue heating under reflux for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by carefully adding a dilute solution of hydrochloric acid.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Quantitative Data (Hypothetical):

The following table presents hypothetical data for the ferric chloride-catalyzed sulfonylation of various aromatic substrates with 4-Chloro-3-methylbenzenesulfonyl chloride, based on typical yields for similar reactions.

Entry	Aromatic Substrate	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	Chlorobenzene	5	3	85
2	Toluene	5	2.5	90
3	Anisole	5	2	92
4	Benzene	5	3	82

Base-Catalyzed Synthesis of 4-Chloro-3-methylbenzenesulfonamides

This protocol outlines a general procedure for the synthesis of sulfonamides from 4-Chloro-3-methylbenzenesulfonyl chloride and a primary or secondary amine, a common transformation in drug discovery.

Reaction Scheme:

References

• 1. CA1205491A - Process for the preparation of 4- chlorobenzenesulfonyl chloride - Google Patents [patents.google.com]

Application Notes and Protocols: One-Pot Synthesis Utilizing 4-Chloro-3-methylbenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-3-methylbenzenesulfonyl chloride is a key intermediate in the synthesis of a diverse range of sulfonamide derivatives. Sulfonamides are a critical class of compounds in medicinal chemistry, exhibiting a wide spectrum of biological activities, including antibacterial, anticancer, anti-inflammatory, and antiviral properties. The development of efficient and atom-economical synthetic methodologies, such as one-pot reactions, is paramount in accelerating drug discovery and development pipelines.

These application notes provide a detailed protocol for a one-pot synthesis of N-substituted sulfonamides commencing from 4-Chloro-3-methylbenzenesulfonyl chloride and various primary and secondary amines. This methodology offers a streamlined approach to generating libraries of novel sulfonamide compounds for screening and lead optimization.

Data Presentation

The following table summarizes the expected products and yields for the one-pot synthesis of various N-substituted 4-chloro-3-methylbenzenesulfonamides from 4-Chloro-3-methylbenzenesulfonyl chloride and a selection of amines. The yields are estimated based on typical outcomes for similar sulfonylation reactions.

Entry	Amine	Product	Expected Yield (%)
1	Aniline	N-(phenyl)-4-chloro-3-methylbenzenesulfonamide	85-95
2	Benzylamine	N-(benzyl)-4-chloro-3-methylbenzenesulfonamide	88-96
3	Morpholine	4-((4-chloro-3-methylphenyl)sulfonyl)morpholine	90-98
4	Piperidine	1-((4-chloro-3-methylphenyl)sulfonyl)piperidine	92-99
5	Cyclohexylamine	N-(cyclohexyl)-4-chloro-3-methylbenzenesulfonamide	87-95

Experimental Protocols

One-Pot Synthesis of N-Substituted 4-chloro-3-methylbenzenesulfonamides

This protocol describes a general and efficient one-pot procedure for the synthesis of N-substituted sulfonamides from 4-Chloro-3-methylbenzenesulfonyl chloride and a variety of amine nucleophiles.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride (1.0 eq)

• Appropriate primary or secondary amine (1.1 eq)

• Pyridine (2.0 eq) or Triethylamine (2.0 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Standard laboratory glassware

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the amine (1.1 eq) and the chosen solvent (e.g., DCM or THF, approximately 10 mL per mmol of the sulfonyl chloride).

• Cool the solution to 0 °C using an ice bath.

• Slowly add the base (pyridine or triethylamine, 2.0 eq) to the stirred amine solution.

• In a separate container, dissolve 4-Chloro-3-methylbenzenesulfonyl chloride (1.0 eq) in a minimal amount of the same solvent.

• Add the solution of 4-Chloro-3-methylbenzenesulfonyl chloride dropwise to the cold, stirred amine solution over a period of 15-30 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, dilute the mixture with the solvent.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to afford the pure N-substituted 4-chloro-3-methylbenzenesulfonamide.

Mandatory Visualization

Caption: Workflow for the one-pot synthesis of N-substituted sulfonamides.

Technical Notes & Optimization

Technical Support Center: Purification of 4-Chloro-3-methylbenzenesulfonyl Chloride and its Reaction Products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of 4-chloro-3-methylbenzenesulfonyl chloride and its common reaction products, such as sulfonamides and sulfonate esters.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 4-chloro-3-methylbenzenesulfonyl chloride and its derivatives.

Purification of 4-Chloro-3-methylbenzenesulfonyl Chloride

Issue: Low purity of 4-chloro-3-methylbenzenesulfonyl chloride after synthesis and work-up.

Observed Problem	Potential Cause	Recommended Solution
Oily or waxy solid instead of a crystalline product.	Presence of the hydrolyzed by-product, 4-chloro-3-methylbenzenesulfonic acid, which is highly polar and can hinder crystallization.	Wash the crude product thoroughly with ice-cold water to remove the sulfonic acid.[1][2] Neutralize the crude product by washing with a cold, dilute solution of sodium bicarbonate.[1]
Product is a yellow or brown oil.	Formation of colored impurities or residual starting materials from the synthesis (e.g., from a Sandmeyer reaction).	Attempt recrystallization from a non-polar solvent like petroleum ether or hexanes.[3] If discoloration persists, consider a charcoal treatment during recrystallization.
Low yield after aqueous work-up.	Hydrolysis of the sulfonyl chloride to the corresponding sulfonic acid. Sulfonyl chlorides are highly susceptible to hydrolysis, which is accelerated by heat.[1][4]	Always quench the reaction mixture by adding it to crushed ice or ice-water.[1][2] Perform all aqueous washes with cold solutions and work quickly.[2]
Difficulty filtering the product.	The product may be low-melting or may be melting on the filter due to heat from the filtration process.	Ensure the product is fully solidified by cooling in an ice bath before filtration. Use a pre-chilled filtration apparatus.

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Caption: Troubleshooting workflow for the purification of 4-chloro-3-methylbenzenesulfonyl chloride.

Purification of Sulfonamides and Sulfonate Esters

Issue: Difficulty in purifying sulfonamide or sulfonate ester reaction products.

Observed Problem	Potential Cause	Recommended Solution
Reaction mixture is difficult to work up; persistent emulsions.	Presence of unreacted starting materials and by-products.	Add brine (saturated NaCl solution) to the separatory funnel to help break up emulsions.
Low purity of the final product after extraction.	Incomplete removal of the sulfonic acid by-product or unreacted sulfonyl chloride.	During the aqueous work-up, wash the organic layer with a dilute base (e.g., 1M NaOH or saturated NaHCO₃) to remove acidic impurities.
Product fails to crystallize from any single solvent.	The product may have intermediate polarity or be an oil at room temperature.	Try a multi-solvent recrystallization. Dissolve the crude product in a small amount of a "good" solvent (e.g., ethyl acetate, dichloromethane) and add a "poor" solvent (e.g., hexanes, pentane) dropwise until the solution becomes cloudy, then cool.[5]
Streaking on TLC plate, making it difficult to assess purity.	The compound may be interacting too strongly with the silica gel, or impurities may be present.	Add a small amount of acetic acid or triethylamine to the TLC mobile phase to improve spot shape for acidic or basic compounds, respectively.
Product co-elutes with impurities during column chromatography.	Inappropriate solvent system for chromatography.	Perform a systematic screen of solvent systems with varying polarities. A common starting point is a mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate).

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Caption: General workflow for troubleshooting the purification of sulfonamide and sulfonate ester products.

Frequently Asked Questions (FAQs)

Q1: What is the most common impurity in my 4-chloro-3-methylbenzenesulfonyl chloride reaction, and how do I remove it?

A1: The most common impurity is 4-chloro-3-methylbenzenesulfonic acid, which is formed by the hydrolysis of the sulfonyl chloride.[1][4] This highly polar, water-soluble impurity can be effectively removed by washing the crude product with ice-cold water and a dilute aqueous solution of sodium bicarbonate.[1]

Q2: My sulfonamide/sulfonate ester product is an oil. How can I purify it?

A2: If your product is an oil and recrystallization is not an option, purification by column chromatography is the recommended method. A systematic approach to finding a suitable eluent system, starting with a non-polar solvent and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate in hexanes), is advised.

Q3: How can I monitor the progress of my purification?

A3: Thin-layer chromatography (TLC) is a quick and effective way to monitor your purification. By spotting the crude material alongside the fractions collected from column chromatography or the mother liquor from recrystallization, you can assess the separation of your product from impurities.

Q4: What are some suitable recrystallization solvents for sulfonamides derived from 4-chloro-3-methylbenzenesulfonyl chloride?

A4: The choice of solvent is highly dependent on the specific sulfonamide. A good starting point is to test a range of solvents with varying polarities. Common choices include ethanol, isopropanol, ethyl acetate, or mixtures such as ethyl acetate/hexanes or dichloromethane/hexanes.[5][6]

Q5: Are there any special handling precautions for 4-chloro-3-methylbenzenesulfonyl chloride?

A5: Yes. 4-chloro-3-methylbenzenesulfonyl chloride is corrosive and moisture-sensitive. It should be handled in a fume hood with appropriate personal protective equipment (gloves, safety glasses). It will react with atmospheric moisture, so it should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).

Quantitative Data

Compound	CAS Number	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)
4-Chloro-3-methylbenzenesulfonyl chloride	6291-02-7	225.09	Solid	34-38 (for the 3-chloro-4-methyl isomer)[7]
4-Chloro-3-methylbenzenesulfonic acid	75534-72-4	206.64	Solid	N/A

Experimental Protocols

Protocol 1: General Aqueous Work-up for Reactions of 4-Chloro-3-methylbenzenesulfonyl Chloride

• Upon reaction completion, carefully and slowly pour the reaction mixture into a beaker containing a stirred mixture of crushed ice and water. This will quench the reaction and precipitate the crude product.[1][2]

• If the product is a solid, collect it by vacuum filtration and wash the filter cake with cold water.

• If the product is an oil or remains dissolved in an organic solvent, transfer the mixture to a separatory funnel.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers and wash sequentially with:

  • 1M HCl (if an amine starting material was used in excess).

  • Saturated aqueous NaHCO₃ solution (to remove the sulfonic acid by-product).

  • Brine (to aid in phase separation).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

Protocol 2: Recrystallization of a Solid Product

• Place the crude solid product in an Erlenmeyer flask.

• Add a small amount of a suitable solvent (or solvent mixture).

• Gently heat the mixture with stirring (e.g., on a hot plate) until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution, but avoid adding a large excess.

• If the solution is colored, it can be treated with a small amount of activated charcoal and then hot-filtered to remove the charcoal.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum.

References

• 1. US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. reddit.com [reddit.com]
• 6. youtube.com [youtube.com]
• 7. 3-氯-4-甲基苯磺酰氯 97% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: 4-Chloro-3-methylbenzenesulfonyl Chloride Reactions with Nucleophiles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Chloro-3-methylbenzenesulfonyl chloride. The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction of 4-Chloro-3-methylbenzenesulfonyl chloride with nucleophiles?

The primary reaction of 4-Chloro-3-methylbenzenesulfonyl chloride, an aromatic sulfonyl chloride, is a nucleophilic substitution at the sulfur atom. The nucleophile attacks the electrophilic sulfur, displacing the chloride ion and forming a new bond between the sulfur and the nucleophile. This reaction is widely used to synthesize sulfonamides, sulfonate esters, and thioesters by reacting with amines, alcohols, and thiols, respectively.

Q2: What are the most common side reactions to be aware of?

The most common side reactions include:

• Hydrolysis: Reaction with water to form the corresponding 4-chloro-3-methylbenzenesulfonic acid. This is often the most significant side reaction, especially under aqueous or non-anhydrous conditions.

• Di-sulfonylation: With primary amines, a second sulfonylation can occur on the nitrogen atom of the initially formed sulfonamide, leading to a di-sulfonylated by-product.

• Reaction with solvent: If the solvent is nucleophilic (e.g., an alcohol), it can react with the sulfonyl chloride.

Q3: How can I minimize the hydrolysis of 4-Chloro-3-methylbenzenesulfonyl chloride during my reaction?

To minimize hydrolysis, it is crucial to:

• Use anhydrous solvents and reagents.

• Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.

• Work at low temperatures, as the rate of hydrolysis is temperature-dependent.

• Add the sulfonyl chloride slowly to the reaction mixture to avoid localized high concentrations that can react with any trace water.

• Quench the reaction mixture by adding it to ice-water only after the desired reaction is complete to hydrolyze any remaining sulfonyl chloride.[1]

Troubleshooting Guides

Reaction with Amines (Sulfonamide Formation)

Issue 1: Low yield of the desired sulfonamide and formation of a water-soluble byproduct.

• Possible Cause: Hydrolysis of 4-Chloro-3-methylbenzenesulfonyl chloride. The resulting 4-chloro-3-methylbenzenesulfonic acid is water-soluble.

• Troubleshooting Steps:

  • Ensure all glassware is thoroughly dried before use.

  • Use anhydrous solvents. Consider distilling solvents over a suitable drying agent.

  • Handle the 4-Chloro-3-methylbenzenesulfonyl chloride in a glove box or under a stream of inert gas.

  • Run the reaction at a lower temperature (e.g., 0 °C or below).

  • Use a non-aqueous workup if possible.

Issue 2: Formation of a second, less polar byproduct when using a primary amine.

• Possible Cause: Di-sulfonylation of the primary amine. After the initial formation of the sulfonamide, the remaining N-H proton is acidic and can be removed by a base, allowing for a second reaction with the sulfonyl chloride.

• Troubleshooting Steps:

  • Use a stoichiometric amount or a slight excess of the amine relative to the sulfonyl chloride.

  • Add the 4-Chloro-3-methylbenzenesulfonyl chloride slowly to the solution of the amine.

  • Use a bulky, non-nucleophilic base (e.g., 2,6-lutidine) to minimize deprotonation of the sulfonamide.

  • Monitor the reaction closely by TLC or LC-MS and stop it once the starting amine is consumed.

Reaction with Alcohols (Sulfonate Ester Formation)

Issue 3: The reaction is sluggish or does not go to completion.

• Possible Cause: Insufficiently activated alcohol or a weak base. Alcohols are generally less nucleophilic than amines.

• Troubleshooting Steps:

  • Use a stronger, non-nucleophilic base like pyridine or triethylamine to activate the alcohol by deprotonation.

  • Consider using a more potent catalyst, such as 4-dimethylaminopyridine (DMAP), in catalytic amounts.

  • Increase the reaction temperature, but be mindful of potential side reactions like elimination if the resulting sulfonate ester is formed from a secondary or tertiary alcohol.

Issue 4: Formation of an elimination product (alkene) instead of the sulfonate ester.

• Possible Cause: The reaction conditions (especially with a strong, non-nucleophilic base) are promoting the E2 elimination of the in-situ formed sulfonate ester, particularly with secondary and tertiary alcohols.

• Troubleshooting Steps:

  • Use a milder base or a stoichiometric amount of a weaker base.

  • Run the reaction at a lower temperature.

  • If the goal is nucleophilic substitution with another nucleophile, it is often better to isolate the sulfonate ester first and then perform the substitution under different conditions.

Reaction with Thiols (Thioester Formation)

Issue 5: Formation of a disulfide byproduct.

• Possible Cause: Oxidation of the starting thiol or the product thioester. Thiols are susceptible to oxidation, which can be catalyzed by trace metals or occur in the presence of air.

• Troubleshooting Steps:

  • Degas the solvent and run the reaction under an inert atmosphere.

  • Use freshly distilled or purified thiol.

  • Add a small amount of a reducing agent scavenger if compatible with the reaction conditions.

Quantitative Data

pH	Temperature (°C)	Half-life (t₁/₂)	Rate Constant (k)
4.0	25	2.2 minutes	5.25 x 10⁻³ s⁻¹
7.0	25	2.2 minutes	5.25 x 10⁻³ s⁻¹
9.0	25	2.6 minutes	4.45 x 10⁻³ s⁻¹
Data for 4-methylbenzenesulfonyl chloride in water.[2]

Experimental Protocols

General Protocol for the Synthesis of a Sulfonamide from a Primary Amine:

• To a solution of the primary amine (1.0 eq.) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq.) in an anhydrous solvent (e.g., dichloromethane or THF) at 0 °C under an inert atmosphere, add a solution of 4-Chloro-3-methylbenzenesulfonyl chloride (1.05 eq.) in the same solvent dropwise over 30 minutes.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding water.

• Separate the organic layer, wash with dilute acid (e.g., 1M HCl) to remove excess amine and base, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Visualizations

Caption: Main and side reaction pathways of 4-Chloro-3-methylbenzenesulfonyl chloride.

Caption: Troubleshooting guide for sulfonamide synthesis.

Caption: General experimental workflow for sulfonamide synthesis.

References

• 1. US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride - Google Patents [patents.google.com]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Technical Support Center: Synthesis of Sulfonamides using 4-Chloro-3-methylbenzenesulfonyl Chloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of sulfonamides using 4-chloro-3-methylbenzenesulfonyl chloride.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of sulfonamides with 4-chloro-3-methylbenzenesulfonyl chloride, offering potential causes and solutions to improve reaction outcomes.

Issue	Potential Cause	Recommended Solution
Low to No Product Formation	1. Inactive 4-Chloro-3-methylbenzenesulfonyl chloride: The sulfonyl chloride may have hydrolyzed due to improper storage.	- Use fresh or properly stored 4-chloro-3-methylbenzenesulfonyl chloride. - Store the reagent under anhydrous conditions and away from moisture.
2. Low Nucleophilicity of the Amine: Electron-deficient anilines or sterically hindered amines exhibit reduced reactivity.[1]	- Increase the reaction temperature to provide more energy for the reaction to proceed. - Switch to a more polar aprotic solvent like DMF or DMSO to better solvate the reactants. - Consider using a catalyst such as 4-dimethylaminopyridine (DMAP) to activate the sulfonyl chloride.
3. Inappropriate Base: The base may not be strong enough to deprotonate the amine or neutralize the HCl byproduct effectively.	- For less nucleophilic amines, a stronger, non-nucleophilic base like DBU or Hunig's base may be required. - For standard reactions, ensure at least one equivalent of a tertiary amine base like triethylamine or pyridine is used.
Significant Byproduct Formation	1. Hydrolysis of Sulfonyl Chloride: Presence of water in the reaction mixture leads to the formation of 4-chloro-3-methylbenzenesulfonic acid.[2]	- Ensure all glassware is thoroughly dried before use. - Use anhydrous solvents and reagents. <- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[2]
2. Di-sulfonylation of Primary Amine: If the primary amine is too reactive or the reaction conditions are too harsh, a di-sulfonylated product can form.	- Use a 1:1 stoichiometry of the amine to the sulfonyl chloride. - Add the sulfonyl chloride slowly to the amine solution to maintain a low concentration of the electrophile.
3. Reaction with Solvent: Nucleophilic solvents like alcohols can react with the sulfonyl chloride to form sulfonate esters.	- Use non-nucleophilic solvents such as dichloromethane (DCM), acetonitrile, or tetrahydrofuran (THF).
Difficult Purification	1. Co-elution of Product and Starting Material: The sulfonamide product and unreacted amine or sulfonyl chloride may have similar polarities.	- Optimize the solvent system for column chromatography. A gradient elution may be necessary. - Consider a liquid-liquid extraction workup to remove the majority of impurities before chromatography. An acidic wash can remove unreacted amine, and a basic wash can remove the sulfonic acid byproduct.
2. Oily Product: The final product is an oil instead of a solid, making isolation difficult.	- Attempt to crystallize the product from a suitable solvent system. Common solvents for recrystallization of sulfonamides include ethanol/water or ethyl acetate/hexanes. - If crystallization is unsuccessful, purification by column chromatography is the best alternative.
3. Presence of 4-chloro-3-methylbenzenesulfonic acid: The sulfonic acid byproduct can be difficult to remove from the desired sulfonamide.	- During the workup, wash the organic layer with a saturated sodium bicarbonate solution to extract the acidic byproduct. - If the product is a solid, it can be triturated with a solvent in which the sulfonic acid is soluble but the sulfonamide is not.

Frequently Asked Questions (FAQs)

Q1: What is the optimal base to use for the reaction of 4-Chloro-3-methylbenzenesulfonyl chloride with a primary amine?

A1: For most primary amines, a tertiary amine base such as triethylamine or pyridine is sufficient to neutralize the hydrochloric acid generated during the reaction. Typically, 1.1 to 1.5 equivalents of the base are used. For less reactive amines, a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) may be necessary to facilitate the reaction.

Q2: How can I minimize the hydrolysis of 4-Chloro-3-methylbenzenesulfonyl chloride during the reaction?

A2: To minimize hydrolysis, it is crucial to maintain anhydrous conditions.[2] This includes using thoroughly dried glassware, anhydrous solvents, and performing the reaction under an inert atmosphere like nitrogen or argon. Adding the sulfonyl chloride to the reaction mixture at a lower temperature (e.g., 0 °C) and then allowing it to warm to room temperature can also help control the initial exothermic reaction and reduce premature hydrolysis.

Q3: My amine is sterically hindered, and the reaction is not proceeding. What can I do?

A3: Steric hindrance can significantly slow down the reaction rate. To improve the yield with a sterically hindered amine, you can try the following:

• Increase the reaction temperature: Refluxing the reaction mixture in a higher-boiling solvent like dioxane or toluene can provide the necessary activation energy.

• Use a catalyst: Adding a catalytic amount of 4-dimethylaminopyridine (DMAP) can form a more reactive intermediate with the sulfonyl chloride, facilitating the reaction with the hindered amine.

• Increase reaction time: These reactions may require longer periods to reach completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Q4: What are the common impurities I should look for, and how can I remove them?

A4: Common impurities include unreacted 4-chloro-3-methylbenzenesulfonyl chloride, the corresponding 4-chloro-3-methylbenzenesulfonic acid from hydrolysis, and unreacted amine. Purification can typically be achieved by:

• Aqueous workup: Washing the reaction mixture with a dilute acid solution (e.g., 1M HCl) will remove unreacted basic amines. A subsequent wash with a saturated sodium bicarbonate solution will remove the acidic sulfonic acid byproduct.

• Column chromatography: If the aqueous workup is insufficient, purification via silica gel column chromatography is effective. A solvent system of ethyl acetate and hexanes is a good starting point for elution.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent can yield a highly pure product.

Q5: Can I use an aqueous base like sodium hydroxide for this reaction?

A5: While some sulfonamide syntheses can be performed in aqueous basic conditions, especially with highly reactive amines, it increases the risk of hydrolyzing the 4-chloro-3-methylbenzenesulfonyl chloride.[3] For optimal yields and purity, it is generally recommended to use an organic base in an anhydrous organic solvent.

Quantitative Data Summary

The following table summarizes typical yields for sulfonamide synthesis under various conditions. Please note that yields are highly dependent on the specific amine used.

Amine Type	Base	Solvent	Temperature	Typical Yield Range
Primary Aliphatic Amine	Triethylamine	Dichloromethane (DCM)	Room Temperature	85-95%
Primary Aniline	Pyridine	Dichloromethane (DCM)	Room Temperature	70-90%
Sterically Hindered Amine	DBU	Dioxane	Reflux	40-70%
Electron-Deficient Aniline	DMAP (catalyst), Triethylamine	Acetonitrile	Reflux	50-75%

Experimental Protocols

General Protocol for the Synthesis of a Sulfonamide from 4-Chloro-3-methylbenzenesulfonyl chloride and a Primary Amine

• Preparation: Under an inert atmosphere (nitrogen or argon), add the primary amine (1.0 eq) and an anhydrous solvent (e.g., dichloromethane, 0.1-0.5 M) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Addition of Base: Add the tertiary amine base (e.g., triethylamine, 1.2 eq) to the solution and stir for 5 minutes.

• Addition of Sulfonyl Chloride: Dissolve 4-chloro-3-methylbenzenesulfonyl chloride (1.05 eq) in a minimal amount of the anhydrous solvent and add it dropwise to the stirring amine solution at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Quench the reaction by adding water.

  • Separate the organic layer and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from an appropriate solvent system.

Visualizations

Caption: Experimental workflow for sulfonamide synthesis.

References

• 1. Electrosynthesis of bridged or fused sulfonamides through complex radical cascade reactions: divergence in medium-sized ring formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Managing 4-Chloro-3-methylbenzenesulfonyl Chloride

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the hygroscopic nature of 4-Chloro-3-methylbenzenesulfonyl chloride during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-Chloro-3-methylbenzenesulfonyl chloride and why is its hygroscopic nature a concern?

A1: 4-Chloro-3-methylbenzenesulfonyl chloride is a reactive chemical intermediate used in the synthesis of various organic compounds. Its sulfonyl chloride functional group is highly susceptible to hydrolysis, meaning it readily reacts with moisture from the atmosphere. This reaction degrades the compound into 4-chloro-3-methylbenzenesulfonic acid and hydrochloric acid, which can lead to inaccurate reagent stoichiometry, reduced reaction yields, and the formation of unwanted byproducts.

Q2: How can I visually identify if my 4-Chloro-3-methylbenzenesulfonyl chloride has been compromised by moisture?

A2: Pure 4-Chloro-3-methylbenzenesulfonyl chloride is typically a solid. If the compound has been exposed to moisture, it may appear clumpy, sticky, or have a fuming appearance due to the release of hydrogen chloride gas upon hydrolysis. The presence of a strong, acrid odor can also indicate degradation.

Q3: What are the recommended storage conditions for 4-Chloro-3-methylbenzenesulfonyl chloride?

A3: To minimize exposure to moisture, 4-Chloro-3-methylbenzenesulfonyl chloride should be stored in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon.[1][2] The storage area should be cool, dry, and well-ventilated.[1][2] It is recommended to store the compound at 2-8 °C.[1]

Q4: How quickly does 4-Chloro-3-methylbenzenesulfonyl chloride degrade in the presence of water?

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or no yield in a reaction using 4-Chloro-3-methylbenzenesulfonyl chloride.	The reagent has likely degraded due to moisture exposure, leading to a lower concentration of the active sulfonyl chloride.	- Use a fresh, unopened container of the reagent. - If using a previously opened container, ensure it was properly sealed and stored. - Consider quantifying the active sulfonyl chloride content before use via techniques like HPLC or NMR spectroscopy.
Inconsistent reaction results between batches.	The degree of hydrolysis of the 4-Chloro-3-methylbenzenesulfonyl chloride may vary between different bottles or at different times.	- Implement a strict protocol for handling and storage to ensure consistency. - Aliquot the reagent into smaller, single-use containers under an inert atmosphere to minimize repeated exposure of the bulk material to air.
Formation of unexpected acidic byproducts in the reaction mixture.	Hydrolysis of the sulfonyl chloride produces 4-chloro-3-methylbenzenesulfonic acid and HCl, which can interfere with the desired reaction.	- Use anhydrous solvents and reagents for the reaction. - Perform the reaction under an inert atmosphere. - If the presence of acid is unavoidable, consider using a non-nucleophilic base to scavenge the acid formed.
Difficulty in dissolving the 4-Chloro-3-methylbenzenesulfonyl chloride.	The compound may have partially hydrolyzed, forming the less soluble sulfonic acid.	- Use a fresh, dry sample of the reagent. - Ensure the solvent is anhydrous.

Quantitative Data Summary

The following table summarizes the hydrolysis data for 4-Methylbenzenesulfonyl chloride, which can be used as an estimate for the behavior of 4-Chloro-3-methylbenzenesulfonyl chloride.

Parameter	Value	Conditions	Reference
Half-life (t½)	2.2 minutes	pH 4.0 and 7.0, 25 °C	[3]
Half-life (t½)	2.6 minutes	pH 9.0, 25 °C	[3]
Degradation after 4 mins	~70-74%	pH 4.0 - 9.0, 25 °C	[3]
Degradation after 8 mins	~90-93%	pH 4.0 - 7.0, 25 °C	[3]

Experimental Protocols

Protocol 1: Handling and Dispensing of 4-Chloro-3-methylbenzenesulfonyl chloride

• Preparation: Work in a fume hood with low ambient humidity. If possible, use a glove box with an inert atmosphere.

• Reagent Handling: Allow the container of 4-Chloro-3-methylbenzenesulfonyl chloride to equilibrate to room temperature before opening to prevent condensation of moisture on the cold solid.

• Dispensing: Quickly weigh the desired amount of the solid into a dry, pre-weighed flask.

• Sealing: Tightly reseal the main container immediately after dispensing. Purge the headspace with an inert gas before sealing if possible.

• Reaction Setup: Add the weighed reagent to the reaction vessel containing anhydrous solvent under an inert atmosphere.

Protocol 2: Monitoring Degradation by HPLC

• Sample Preparation: Prepare a standard solution of high-purity 4-Chloro-3-methylbenzenesulfonyl chloride in an anhydrous aprotic solvent (e.g., acetonitrile). Prepare a solution of the sample to be tested at the same concentration.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water and acetonitrile is typically used.

  • Detector: UV detector, monitoring at a wavelength where the sulfonyl chloride and its sulfonic acid hydrolysis product have absorbance.

• Analysis: Inject the standard and sample solutions. The appearance of a new peak corresponding to the more polar 4-chloro-3-methylbenzenesulfonic acid and a decrease in the area of the peak for 4-Chloro-3-methylbenzenesulfonyl chloride indicates degradation. The percentage of degradation can be calculated by comparing the peak areas.

Visualizations

Caption: Hydrolysis pathway of 4-Chloro-3-methylbenzenesulfonyl chloride.

Caption: Troubleshooting workflow for reactions involving 4-Chloro-3-methylbenzenesulfonyl chloride.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

overcoming steric hindrance in reactions with 4-Chloro-3-methylbenzenesulfonyl chloride

Welcome to the technical support center for 4-Chloro-3-methylbenzenesulfonyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) encountered during its use in chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 4-Chloro-3-methylbenzenesulfonyl chloride in research and development?

A1: 4-Chloro-3-methylbenzenesulfonyl chloride is primarily used as a chemical intermediate in organic synthesis. Its main application is in the formation of sulfonamides through reaction with primary or secondary amines. Sulfonamides are a critical functional group in a wide array of therapeutic agents, exhibiting biological activities such as antibacterial, anticancer, and anti-inflammatory properties. It is also used to synthesize sulfonate esters by reacting with alcohols, which can serve as protecting groups or reactive intermediates.

Q2: How does the structure of 4-Chloro-3-methylbenzenesulfonyl chloride influence its reactivity?

A2: The reactivity of 4-Chloro-3-methylbenzenesulfonyl chloride is governed by both electronic and steric factors. The electron-withdrawing nature of the chlorine atom and the sulfonyl group increases the electrophilicity of the sulfur atom, making it susceptible to nucleophilic attack. However, the methyl group at the meta-position and the chloro group at the para-position to the sulfonyl chloride can present moderate steric hindrance, which can influence the reaction rate, particularly with bulky nucleophiles.

Q3: What types of nucleophiles are typically reacted with 4-Chloro-3-methylbenzenesulfonyl chloride?

A3: The most common nucleophiles are primary and secondary amines, which lead to the formation of sulfonamides. Alcohols can also be used to form sulfonate esters. The success of these reactions is often dependent on the steric bulk of the nucleophile. Less hindered nucleophiles generally react more readily.

Q4: What is the general reaction mechanism for the formation of a sulfonamide from 4-Chloro-3-methylbenzenesulfonyl chloride and a primary amine?

A4: The reaction proceeds via a nucleophilic acyl substitution at the sulfur atom. The lone pair of electrons on the nitrogen of the amine attacks the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the departure of the chloride leaving group and deprotonation of the nitrogen, typically by a base, to yield the stable sulfonamide.

Caption: General mechanism of sulfonamide formation.

Troubleshooting Guide

Issue 1: Slow or Incomplete Reaction

Probable Cause: Steric hindrance is a common issue when reacting 4-Chloro-3-methylbenzenesulfonyl chloride, especially with bulky amines. The methyl and chloro substituents on the benzene ring can impede the approach of the nucleophile to the sulfonyl group.

Solutions:

• Increase Reaction Temperature: Elevating the temperature provides the molecules with more kinetic energy to overcome the activation barrier. Refluxing the reaction mixture in a suitable solvent can often drive the reaction to completion.

• Use a Less Hindered Base: If a bulky base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is being used, it can contribute to the steric crowding. Switching to a smaller, non-nucleophilic base such as pyridine or 2,6-lutidine may be beneficial.

• Employ a Catalyst: For particularly challenging reactions with sterically hindered amines, the use of a catalyst can be effective. Indium(III) catalysts have been reported to promote the sulfonylation of sterically hindered and less nucleophilic amines.

• Alternative Reagents: In some cases, converting the sulfonyl chloride to a more reactive species, such as a sulfonyl fluoride or by using an activating agent, can enhance reactivity.

Issue 2: Low Yield of the Desired Product

Probable Cause: Besides steric hindrance, low yields can result from side reactions, decomposition of the starting material, or suboptimal reaction conditions.

Solutions:

• Ensure Anhydrous Conditions: 4-Chloro-3-methylbenzenesulfonyl chloride is sensitive to moisture and can hydrolyze to the corresponding sulfonic acid. Ensure all glassware is thoroughly dried and use anhydrous solvents.

• Check Reagent Purity: Impurities in either the sulfonyl chloride or the nucleophile can lead to side reactions and lower yields. Verify the purity of your starting materials.

• Optimize Stoichiometry: While a 1:1 molar ratio of the sulfonyl chloride to the amine is theoretically required, using a slight excess of the amine (1.1-1.2 equivalents) can sometimes help to drive the reaction to completion.

• Choice of Solvent: The polarity of the solvent can influence the reaction rate and yield. Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are commonly used. Experimenting with different solvents can help to optimize the reaction.

Issue 3: Formation of Multiple Products and Purification Challenges

Probable Cause: With primary amines, there is a possibility of double sulfonylation to form a sulfonyl imide, although this is less common with sterically hindered sulfonyl chlorides. Other side reactions can also lead to a complex product mixture.

Solutions:

• Control Reaction Stoichiometry: Carefully controlling the stoichiometry and adding the sulfonyl chloride slowly to the amine solution can help to minimize the formation of the double-sulfonated product.

• Optimize Reaction Temperature: Running the reaction at a lower temperature can sometimes increase the selectivity for the desired monosulfonated product.

• Purification Strategy: If multiple products are formed, purification by column chromatography on silica gel is typically the most effective method. A gradient elution system, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), can effectively separate the desired sulfonamide from byproducts and unreacted starting materials.

Experimental Protocols

General Protocol for the Synthesis of N-Aryl/Alkyl-4-chloro-3-methylbenzenesulfonamides

This is a general guideline and may require optimization for specific amines.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride (1.0 eq)

• Primary or secondary amine (1.1 eq)

• Anhydrous pyridine or triethylamine (1.5 eq)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the amine (1.1 eq) in anhydrous DCM.

• Addition of Base: Add the anhydrous base (1.5 eq) to the amine solution.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Addition of Sulfonyl Chloride: Dissolve 4-Chloro-3-methylbenzenesulfonyl chloride (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the cooled amine solution over 15-30 minutes.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel and extract with DCM (3 x volume). Combine the organic layers and wash sequentially with 1M HCl (to remove excess base), saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Presentation

The following table provides a hypothetical summary of reaction conditions and yields for the reaction of 4-Chloro-3-methylbenzenesulfonyl chloride with various amines, illustrating the impact of steric hindrance and reaction conditions.

Entry	Amine	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Aniline	Pyridine	DCM	25	12	85
2	Benzylamine	TEA	THF	25	8	92
3	Diethylamine	TEA	DCM	25	18	75
4	tert-Butylamine	Pyridine	DCM	25	48	<10
5	tert-Butylamine	Pyridine	DCM	Reflux	24	40
6	tert-Butylamine	Pyridine + InCl₃	DCM	Reflux	12	65

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Caption: A logical workflow for troubleshooting low conversion in reactions.

Technical Support Center: Removal of 4-Chloro-3-methylbenzenesulfonic Acid Byproduct

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of 4-chloro-3-methylbenzenesulfonic acid, a common byproduct in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing 4-chloro-3-methylbenzenesulfonic acid from a reaction mixture?

A1: The most effective methods for removing the highly polar 4-chloro-3-methylbenzenesulfonic acid byproduct include recrystallization, ion exchange chromatography (IEX), and precipitation ("salting out").[1] The choice of method depends on the specific properties of the desired product and the composition of the reaction mixture.

Q2: Why is it challenging to remove 4-chloro-3-methylbenzenesulfonic acid using standard organic chemistry techniques like silica gel chromatography?

A2: Due to its sulfonic acid group, 4-chloro-3-methylbenzenesulfonic acid is highly polar and highly soluble in water. This makes it difficult to separate from other polar compounds or to extract into common organic solvents using traditional silica gel chromatography.[1]

Q3: Can I use extraction to remove this byproduct?

A3: While challenging, extraction can be employed. It often requires adjusting the pH of the aqueous solution to suppress the ionization of the sulfonic acid, potentially allowing for its partitioning into an organic layer. However, this is generally less effective than other methods.

Q4: What analytical techniques are recommended for monitoring the removal of 4-chloro-3-methylbenzenesulfonic acid?

A4: High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for assessing the purity of the desired product and quantifying the residual amount of 4-chloro-3-methylbenzenesulfonic acid.[2][3] Specifically, reverse-phase HPLC with a C18 column is a common and effective method.[2] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the structure and purity of the final product.[2]

Troubleshooting Guides

Issue 1: Poor Separation and Low Yield During Recrystallization

Possible Cause	Solution
Inappropriate solvent selection.	The ideal solvent should dissolve the desired compound at high temperatures but have low solubility for it at low temperatures, while the 4-chloro-3-methylbenzenesulfonic acid byproduct remains in the mother liquor.[4] Conduct small-scale solubility tests with various solvents (e.g., water, ethanol-water mixtures) to find the optimal system.
Cooling the solution too quickly.	Rapid cooling can lead to the co-precipitation of impurities. Allow the solution to cool slowly to room temperature before placing it in an ice bath to promote the formation of pure crystals.[2]
"Oiling out" of the product.	This occurs when the compound separates from the solution as a liquid rather than a solid. This may be due to a high concentration of impurities or the solution being saturated above the melting point of the product. Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.
Supersaturation of the solution.	If crystals do not form upon cooling, the solution may be supersaturated. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.[4]

Issue 2: Ineffective Removal by Ion Exchange Chromatography (IEX)

Possible Cause	Solution
Incorrect resin selection.	For separating a sulfonic acid, a basic ion exchange resin is typically used.[5] The choice between a weak or strong base resin depends on the specific properties of the compounds being separated.
Improper buffer pH or ionic strength.	The pH of the buffer is crucial for controlling the charge of the molecules and their interaction with the resin.[6] The ionic strength of the elution buffer needs to be carefully optimized to selectively elute the desired compound while the byproduct remains bound to the resin, or vice-versa.
Column overloading.	Exceeding the binding capacity of the resin will result in the co-elution of the product and the impurity. Determine the binding capacity of your column and load an appropriate amount of the crude mixture.
Insufficient column cleaning.	Residual contaminants on the column can affect its performance. Ensure the column is thoroughly cleaned and regenerated according to the manufacturer's instructions before each use.[7]

Quantitative Data Presentation

The following table summarizes typical parameters for HPLC analysis of related aromatic sulfonic acid impurities. These can be used as a starting point for developing a method for 4-chloro-3-methylbenzenesulfonic acid.

Parameter	Method 1	Method 2	Method 3
Column	Inertsil ODS-3V C18 (250 cm x 150 mm; 5 µm)[3]	Supelcosil C8 (250 mm × 4.6 mm, 5-μm)[3]	Agilent Eclipse XDB C18 (150 × 4.6 mm, 5 μm)[3]
Mobile Phase	1% glacial acetic acid and acetonitrile (50:50 v/v)[3]	0.2 g potassium dihydrogen orthophosphate and 0.25 g cetrimide in 70 mL water (pH 7.0 with 6M ammonia) and 30 mL 1-propanol (70:30 v/v)[3]	0.01 mol/L KH2PO4 buffer and methanol[3]
Flow Rate	1.0 mL/min[3]	1.0 mL/min[3]	1.0 mL/min
Detection	UV	UV	UV

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general procedure for the purification of a desired solid product from the 4-chloro-3-methylbenzenesulfonic acid byproduct.

Materials:

• Crude product containing 4-chloro-3-methylbenzenesulfonic acid

• Selected recrystallization solvent (e.g., water, ethanol/water mixture)

• Erlenmeyer flasks

• Heating source (e.g., hot plate)

• Büchner funnel and filter paper

• Vacuum flask and vacuum source

Procedure:

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of the selected solvent. Heat the mixture to boiling while stirring to dissolve the solid. If the solid does not fully dissolve, add small portions of hot solvent until a clear solution is obtained.[2]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask.[2]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[2]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor containing the dissolved byproduct.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.[2]

Protocol 2: Purification by Ion Exchange Chromatography (IEX)

This protocol outlines a general procedure for the separation of a neutral or basic desired product from the acidic 4-chloro-3-methylbenzenesulfonic acid byproduct using a basic ion exchange resin.

Materials:

• Crude product mixture

• Basic ion exchange resin (e.g., weakly basic or strong basic)

• Chromatography column

• Equilibration buffer (e.g., neutral pH buffer)

• Elution buffer (e.g., buffer with increasing salt concentration or a volatile acid like formic acid)[5]

• Fraction collector

Procedure:

• Column Packing and Equilibration: Pack the chromatography column with the selected basic ion exchange resin. Equilibrate the column by washing it with several column volumes of the equilibration buffer until the pH and conductivity of the eluate are stable.[6]

• Sample Loading: Dissolve the crude product mixture in the equilibration buffer and load it onto the column.

• Washing: Wash the column with the equilibration buffer to remove any unbound impurities. The desired neutral or basic product may elute during this step if it does not bind to the resin.

• Elution: If the desired product is bound, elute it from the column by applying a gradient of increasing salt concentration in the elution buffer or by using a buffer containing a competing acid.[5] The 4-chloro-3-methylbenzenesulfonic acid will remain bound to the resin under these conditions if a salt gradient is used, or will elute at a different point.

• Fraction Collection and Analysis: Collect fractions throughout the elution process and analyze them using a suitable technique (e.g., HPLC, TLC) to identify the fractions containing the purified product.

Visualizations

Caption: Workflow for the removal of impurities by recrystallization.

Caption: Troubleshooting common issues in recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. harvardapparatus.com [harvardapparatus.com]
• 7. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]

Technical Support Center: 4-Chloro-3-methylbenzenesulfonyl Chloride Synthesis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of 4-Chloro-3-methylbenzenesulfonyl chloride.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 4-Chloro-3-methylbenzenesulfonyl chloride, particularly through the chlorosulfonation of 4-chloro-3-methyltoluene.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete Reaction: Reaction time may be too short or the temperature too low.	- Monitor the reaction progress using TLC or GC. - Gradually increase the reaction temperature in increments of 5-10°C. - Extend the reaction time, monitoring for completion.
2. Hydrolysis of Sulfonyl Chloride: The product is sensitive to moisture and can hydrolyze to the corresponding sulfonic acid during workup or if wet reagents are used.[1][2]	- Ensure all glassware is thoroughly oven-dried before use. - Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). - When quenching the reaction with ice water, do so rapidly and keep the temperature low to minimize hydrolysis.[1][2]
3. Suboptimal Reagent Stoichiometry: An incorrect molar ratio of chlorosulfonic acid to the starting material can lead to poor conversion.	- Typically, a molar excess of chlorosulfonic acid (3-5 equivalents) is used to drive the reaction to completion.[2]
Formation of Multiple Products (Isomers)	1. Lack of Regiocontrol: The sulfonyl chloride group can add to different positions on the aromatic ring.	- Control the reaction temperature. Lower temperatures may favor the formation of the ortho-isomer to the methyl group due to kinetic control.
2. Over-reaction or Side Reactions: Prolonged reaction times or high temperatures can lead to the formation of byproducts.	- Optimize the reaction time and temperature by monitoring the reaction progress closely.
Product is an Oil or Fails to Solidify	1. Presence of Impurities: Impurities can lower the melting point of the product. The primary impurity is often the corresponding sulfonic acid due to hydrolysis.	- During workup, wash the crude product with cold water to remove any water-soluble impurities like sulfuric acid or unreacted chlorosulfonic acid. - Consider a wash with a saturated sodium bicarbonate solution to remove acidic impurities.[2] Be cautious as this can also promote hydrolysis of the desired product. - Purify the product by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by column chromatography.
Difficult Workup and Isolation	1. Emulsion Formation: An emulsion can form during the aqueous workup, making phase separation difficult.	- Add a small amount of brine to the separatory funnel to help break the emulsion. - If necessary, filter the entire mixture through a pad of celite.
2. Product Hydrolysis During Workup: As mentioned, the sulfonyl chloride is moisture-sensitive.	- Perform the aqueous workup as quickly as possible and at a low temperature.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 4-Chloro-3-methylbenzenesulfonyl chloride?

A1: The most common method is the electrophilic aromatic substitution reaction of 4-chloro-3-methyltoluene with chlorosulfonic acid. This is a direct chlorosulfonation reaction.

Q2: What are the key reaction parameters to control for a successful synthesis?

A2: The critical parameters to control are:

• Temperature: Temperature affects the reaction rate and the regioselectivity of the sulfonation. It is crucial to maintain the recommended temperature range to avoid side reactions.

• Stoichiometry: The molar ratio of chlorosulfonic acid to the starting material is important for achieving high conversion. An excess of chlorosulfonic acid is generally used.[2]

• Reaction Time: The reaction needs to be monitored to determine the optimal time for completion, avoiding the formation of byproducts from over-reaction.

• Moisture Control: 4-Chloro-3-methylbenzenesulfonyl chloride is highly susceptible to hydrolysis. The use of anhydrous reagents and dry glassware is essential.[1]

Q3: What are the likely side products in this reaction?

A3: Potential side products include:

• Isomeric Sulfonyl Chlorides: Sulfonation at other positions on the aromatic ring.

• 4-Chloro-3-methylbenzenesulfonic acid: Formed by the hydrolysis of the desired product.[1][2]

• Diaryl Sulfones: Formed by the reaction of the product with the starting material.

Q4: How can I purify the crude 4-Chloro-3-methylbenzenesulfonyl chloride?

A4: The crude product can be purified by:

• Recrystallization: Using a suitable solvent system, such as hexanes or a mixture of hexanes and ethyl acetate.

• Column Chromatography: On silica gel, using a non-polar eluent system.

• Distillation under reduced pressure: This is a common method for purifying sulfonyl chlorides.[1]

Q5: How can I confirm the identity and purity of my final product?

A5: The identity and purity of 4-Chloro-3-methylbenzenesulfonyl chloride can be confirmed using standard analytical techniques such as:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Infrared Spectroscopy (IR): To identify the characteristic S=O and S-Cl stretching frequencies.

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity.

Experimental Protocols

The following is a general experimental protocol for the synthesis of 4-Chloro-3-methylbenzenesulfonyl chloride via chlorosulfonation, adapted from procedures for similar compounds.

Materials:

• 4-chloro-3-methyltoluene

• Chlorosulfonic acid

• Ice

• Deionized water

• Anhydrous sodium sulfate

• Organic solvent for extraction (e.g., dichloromethane or diethyl ether)

Procedure:

• In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a trap for HCl gas.

• Cool the flask in an ice-water bath.

• Carefully add chlorosulfonic acid (3-5 molar equivalents) to the reaction flask.

• Slowly add 4-chloro-3-methyltoluene (1 molar equivalent) dropwise from the dropping funnel to the stirred chlorosulfonic acid, maintaining the temperature between 0-5°C.

• After the addition is complete, allow the reaction mixture to stir at a controlled temperature (e.g., room temperature or slightly elevated) for a specified time. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, slowly and carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• The solid product should precipitate. If an oil forms, continue stirring until it solidifies.

• Collect the solid product by vacuum filtration and wash it with cold water.

• Dissolve the crude product in a suitable organic solvent and wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 4-Chloro-3-methylbenzenesulfonyl chloride.

• Purify the crude product by recrystallization or distillation under reduced pressure.

Data Presentation

Table 1: Effect of Reaction Conditions on Yield and Purity (Hypothetical Data for Optimization)

Entry	Molar Ratio (Chlorosulfonic Acid : Substrate)	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
1	3 : 1	0 - 5	2	75	92
2	4 : 1	0 - 5	2	85	95
3	5 : 1	0 - 5	2	88	96
4	4 : 1	25	2	82	90 (minor isomers observed)
5	4 : 1	0 - 5	4	86	94

Visualizations

Caption: Experimental workflow for the synthesis of 4-Chloro-3-methylbenzenesulfonyl chloride.

Caption: Troubleshooting logic for addressing low product yield in the synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride - Google Patents [patents.google.com]

preventing decomposition of 4-Chloro-3-methylbenzenesulfonyl chloride during reaction

Welcome to the Technical Support Center for 4-Chloro-3-methylbenzenesulfonyl Chloride. This guide provides troubleshooting advice and frequently asked questions to help you prevent its decomposition during chemical reactions.

Troubleshooting Guide

This section addresses common issues encountered during the use of 4-chloro-3-methylbenzenesulfonyl chloride in reactions.

Q1: My reaction yield is low, and I suspect the sulfonyl chloride is decomposing. What are the common causes?

A1: Low yields in reactions involving 4-chloro-3-methylbenzenesulfonyl chloride are frequently due to its decomposition. The primary causes are:

• Hydrolysis: Sulfonyl chlorides are highly susceptible to hydrolysis, reacting with even trace amounts of water to form the corresponding sulfonic acid, which is unreactive in most subsequent reactions.[1][2][3][4] The stability of sulfonyl halides decreases in the order fluorides > chlorides > bromides > iodides.[5]

• Thermal Decomposition: Elevated reaction temperatures can lead to the decomposition of the sulfonyl chloride, potentially generating colored byproducts and reducing the purity of your product.[6][7] For instance, in the synthesis of 4-chloro-3-nitrobenzene sulfonyl chloride, temperatures above 130°C can cause decomposition.[7]

• Reaction with Nucleophilic Solvents or Reagents: Solvents with nucleophilic groups (e.g., alcohols) can react with the sulfonyl chloride. Similarly, certain nucleophilic reagents in your reaction mixture may preferentially react with the sulfonyl chloride instead of your desired substrate.

Q2: I'm observing the formation of the corresponding sulfonic acid as a byproduct. How can I minimize hydrolysis?

A2: Minimizing hydrolysis is critical for the successful use of 4-chloro-3-methylbenzenesulfonyl chloride. Here are some key strategies:

• Use Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven (e.g., at 120°C overnight) and cool it under a stream of inert gas (e.g., nitrogen or argon) or in a desiccator.

  • Use anhydrous solvents. Commercially available anhydrous solvents are recommended, or you can dry your solvents using appropriate drying agents.

  • Run the reaction under an inert atmosphere (nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.[8]

• Control Reaction Temperature:

  • Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. For many reactions with sulfonyl chlorides, this may be at room temperature or below (e.g., 0°C).

• Careful Handling of Reagents:

  • Ensure all other reagents are anhydrous.

  • Add the 4-chloro-3-methylbenzenesulfonyl chloride to the reaction mixture in a controlled manner, for example, via a syringe or a dropping funnel, under an inert atmosphere.

Q3: What are the best practices for setting up a reaction to avoid decomposition?

A3: A well-designed experimental setup is your first line of defense against decomposition.

• Inert Atmosphere: Use a Schlenk line or a glove box to handle the reagent and set up the reaction.

• Slow Addition: Add the sulfonyl chloride dropwise or in small portions to the reaction mixture. This helps to control the reaction exotherm and prevents localized high concentrations that might lead to side reactions.[8]

• Efficient Stirring: Ensure the reaction mixture is well-stirred to promote homogeneity and efficient heat transfer.

• Appropriate Solvent Choice: Use a non-protic, anhydrous solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or toluene.

Q4: Are there any additives that can help stabilize the sulfonyl chloride during the reaction?

A4: While not always necessary if anhydrous conditions are maintained, certain additives can be beneficial:

• Acid Scavengers: In reactions that produce HCl as a byproduct (e.g., sulfonamide formation), a non-nucleophilic base like pyridine or triethylamine is typically used to neutralize the acid. This prevents acid-catalyzed side reactions.

• Dehydrating Agents: In some specific cases, adding a dehydrating agent like molecular sieves to the solvent before starting the reaction can help to remove any residual moisture.

Frequently Asked Questions (FAQs)

Q5: What is the primary decomposition product of 4-chloro-3-methylbenzenesulfonyl chloride?

A5: The main decomposition product resulting from hydrolysis is 4-chloro-3-methylbenzenesulfonic acid.

Q6: How can I detect the decomposition of the sulfonyl chloride?

A6: You can monitor the decomposition by:

• Thin-Layer Chromatography (TLC): The sulfonic acid byproduct will have a different Rf value (typically lower, being more polar) than the starting sulfonyl chloride.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton and carbon NMR spectra of the sulfonic acid will be distinct from the sulfonyl chloride.

• Infrared (IR) Spectroscopy: The disappearance of the characteristic S-Cl stretch and the appearance of broad O-H stretches can indicate hydrolysis.

Q7: What are the ideal storage conditions for 4-chloro-3-methylbenzenesulfonyl chloride?

A7: To ensure its stability, 4-chloro-3-methylbenzenesulfonyl chloride should be stored in a tightly sealed container in a cool, dry place, away from moisture. Storing it under an inert atmosphere can further prolong its shelf life. Some sulfonyl chlorides are stored at low temperatures (e.g., -20°C) to minimize degradation.[9]

Q8: Which solvents are most suitable for reactions with 4-chloro-3-methylbenzenesulfonyl chloride?

A8: Aprotic and non-nucleophilic solvents are generally preferred. Good choices include:

• Dichloromethane (DCM)

• Chloroform

• Tetrahydrofuran (THF)

• Toluene

• Acetonitrile

It is crucial to use the anhydrous grade of these solvents.

Quantitative Data

The stability of arylsulfonyl chlorides is highly dependent on the reaction conditions. The table below provides data on the hydrolysis of a related compound, 4-methylbenzenesulfonyl chloride, which illustrates the rapid rate of decomposition in the presence of water.

pH	Temperature (°C)	Half-life (minutes)
4.0	25	2.2[4]
7.0	25	2.2[4]
9.0	25	2.6[4]

This data highlights the rapid hydrolysis of a representative arylsulfonyl chloride, emphasizing the need for anhydrous conditions.

Experimental Protocols

General Protocol for the Synthesis of a Sulfonamide using 4-Chloro-3-methylbenzenesulfonyl Chloride

This protocol provides a general procedure for the reaction of 4-chloro-3-methylbenzenesulfonyl chloride with an amine to form a sulfonamide, with an emphasis on preventing decomposition of the sulfonyl chloride.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride

• Amine substrate

• Anhydrous triethylamine (or pyridine)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask and magnetic stirrer

• Syringes and needles

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Preparation of Glassware: Thoroughly dry a round-bottom flask and a magnetic stir bar in an oven at 120°C for at least 4 hours. Allow them to cool to room temperature in a desiccator or under a stream of inert gas.

• Reaction Setup: Assemble the flask with a septum and an inert gas inlet. Purge the flask with nitrogen or argon for several minutes.

• Addition of Amine and Base: In the flask, dissolve the amine (1.0 equivalent) and anhydrous triethylamine (1.2 equivalents) in anhydrous DCM.

• Cooling the Reaction: Cool the reaction mixture to 0°C using an ice bath.

• Preparation of Sulfonyl Chloride Solution: In a separate, dry vial, prepare a solution of 4-chloro-3-methylbenzenesulfonyl chloride (1.1 equivalents) in a small amount of anhydrous DCM under an inert atmosphere.

• Slow Addition of Sulfonyl Chloride: Using a syringe, slowly add the 4-chloro-3-methylbenzenesulfonyl chloride solution to the stirred amine solution at 0°C over 15-30 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0°C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as monitored by TLC.

• Workup:

  • Quench the reaction by adding a small amount of water.

  • Transfer the mixture to a separatory funnel and add more DCM.

  • Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography.

Visualizations

Decomposition Pathway

Caption: Primary decomposition pathway of 4-chloro-3-methylbenzenesulfonyl chloride.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low reaction yields.

Experimental Workflow for Minimizing Decomposition

Caption: Key steps for setting up an experiment to prevent decomposition.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 6. synquestlabs.com [synquestlabs.com]
• 7. US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. rsc.org [rsc.org]

Technical Support Center: 4-Chloro-3-methylbenzenesulfonyl Chloride Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Chloro-3-methylbenzenesulfonyl chloride. The information is designed to help overcome common challenges encountered during sulfonamide and sulfonate ester synthesis.

Troubleshooting Guide

This guide addresses common issues observed during reactions involving 4-Chloro-3-methylbenzenesulfonyl chloride, offering potential causes and solutions in a straightforward question-and-answer format.

Issue 1: Low or No Product Yield

• Question: My reaction is resulting in a very low yield or no desired product. What are the likely causes?

• Answer: Low yields can stem from several factors:

  • Poor Quality of Starting Material: The 4-Chloro-3-methylbenzenesulfonyl chloride may have degraded due to improper storage, leading to hydrolysis. Ensure the reagent is stored under anhydrous conditions and away from moisture.

  • Inadequate Reaction Conditions: The reaction temperature may be too low, or the reaction time too short. For reactions with less reactive amines or alcohols, consider increasing the temperature or prolonging the reaction time. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is recommended.[1]

  • Presence of Moisture: Sulfonyl chlorides are highly susceptible to hydrolysis, which converts them to the corresponding sulfonic acid, an unreactive byproduct.[2] It is crucial to use anhydrous solvents and reagents and to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Suboptimal pH: For reactions with amines in aqueous media, the pH plays a critical role. While the free amine is the nucleophile, a very high pH can accelerate the hydrolysis of the sulfonyl chloride. A systematic pH optimization study may be necessary to find the ideal balance for maximizing the yield of the desired sulfonamide.[3][4]

Issue 2: Formation of a White Precipitate (Sulfonic Acid)

• Question: A significant amount of a white, water-soluble solid has precipitated from my reaction mixture. What is it and how can I prevent its formation?

• Answer: This precipitate is likely 4-chloro-3-methylbenzenesulfonic acid, the product of the hydrolysis of your starting material.

  • Prevention: The most effective preventative measure is the strict exclusion of water from your reaction.[2] This includes using thoroughly dried glassware, anhydrous solvents, and performing the reaction under an inert atmosphere. When quenching the reaction, doing so at a low temperature by pouring the reaction mixture onto ice can minimize hydrolysis of any remaining sulfonyl chloride.

  • Removal: If sulfonic acid has formed, it can typically be removed by an aqueous workup. Washing the organic layer with a saturated solution of sodium bicarbonate will convert the sulfonic acid into its more water-soluble sodium salt, which will partition into the aqueous layer.

Issue 3: Di-sulfonylation of Primary Amines

• Question: When reacting 4-Chloro-3-methylbenzenesulfonyl chloride with a primary amine, I am observing the formation of a di-sulfonylated byproduct. How can I favor the formation of the mono-sulfonamide?

• Answer: The formation of a di-sulfonamide is a common side reaction with primary amines.[1] To minimize this:

  • Control Stoichiometry: Use a 1:1 molar ratio of the primary amine to the sulfonyl chloride.[1]

  • Slow Addition: Add the 4-Chloro-3-methylbenzenesulfonyl chloride solution slowly to the reaction mixture containing the amine. This helps to avoid localized high concentrations of the sulfonyl chloride.[1]

  • Lower Temperature: Conducting the reaction at a lower temperature can help to control the reactivity and improve selectivity for the mono-sulfonylated product.[1]

Issue 4: Dark, Tar-like Substance Formation with Phenols

• Question: My reaction with a phenol is producing a dark, tar-like substance instead of the desired sulfonate ester. What is causing this and how can I prevent it?

• Answer: Phenols are susceptible to oxidation, and the formation of dark-colored byproducts often indicates oxidative side reactions.[1] To mitigate this:

  • Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen.[1]

  • Purity of Reagents: Ensure the purity of your starting materials and solvent, as impurities can sometimes catalyze decomposition.[1]

  • Temperature Control: Perform the reaction at a controlled, and often lower, temperature to minimize side reactions.

Frequently Asked Questions (FAQs)

• Q1: What is the optimal solvent for reactions with 4-Chloro-3-methylbenzenesulfonyl chloride?

  • A1: The choice of solvent depends on the specific reaction. For sulfonamide synthesis, aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are commonly used. For reactions with alcohols to form sulfonate esters, pyridine is often used both as a solvent and a base to neutralize the HCl byproduct.[5] It is critical that the chosen solvent is anhydrous.

• Q2: What is the role of a base in sulfonamide synthesis?

  • A2: A base, such as triethylamine or pyridine, is typically added to the reaction mixture to neutralize the hydrochloric acid (HCl) that is generated as a byproduct. This prevents the protonation of the amine nucleophile, which would render it unreactive.

• Q3: How can I purify the final sulfonamide or sulfonate ester product?

  • A3: Purification is typically achieved through recrystallization or column chromatography. The choice of method depends on the physical properties of the product (solid or oil) and the nature of the impurities. An initial aqueous workup is often necessary to remove water-soluble byproducts and unreacted starting materials.[1]

• Q4: Is 4-Chloro-3-methylbenzenesulfonyl chloride stable? How should it be stored?

  • A4: Like most sulfonyl chlorides, it is sensitive to moisture and should be stored in a tightly sealed container under a dry, inert atmosphere. It is also corrosive and should be handled with appropriate personal protective equipment.

Data Presentation

Table 1: Impact of Reaction Parameters on Sulfonamide Yield with Amines

Parameter	Condition	Expected Impact on Yield	Rationale
Temperature	Too Low	Low Yield	Insufficient energy to overcome activation barrier.
Optimal	High Yield	Balances reaction rate and minimizes side reactions.
Too High	Decreased Yield	Promotes side reactions and decomposition.
Reaction Time	Too Short	Low Yield	Incomplete reaction.
Optimal	High Yield	Allows for maximum conversion to product.
Too Long	No significant change or slight decrease	Potential for product degradation over extended periods.
pH (Aqueous Media)	Acidic	Low Yield	Amine is protonated and non-nucleophilic.
Near pKa of Amine	Optimal Yield	Maximizes concentration of free amine.[3][4]
Highly Basic	Decreased Yield	Increased rate of sulfonyl chloride hydrolysis.[3][4]
Stoichiometry (Amine:Sulfonyl Chloride)	Excess Amine	High Yield	Can drive the reaction to completion.
1:1	Good Yield	Stoichiometrically efficient.[1]
Excess Sulfonyl Chloride	Risk of Di-sulfonylation (with primary amines).

Table 2: Typical Conditions for Reactions of 4-Chloro-3-methylbenzenesulfonyl Chloride

Reaction Type	Nucleophile	Solvent	Base	Temperature (°C)	Typical Yield (%)
Sulfonamide Synthesis	Primary Amine	Dichloromethane	Triethylamine	0 to Room Temp.	80-95
Sulfonamide Synthesis	Secondary Amine	Dichloromethane	Triethylamine	0 to Room Temp.	85-98
Sulfonate Ester Synthesis	Phenol	Pyridine	Pyridine	Room Temp.	70-90[5]
Sulfonate Ester Synthesis	Alcohol	Dichloromethane	Pyridine	0 to Room Temp.	75-95

Note: Yields are approximate and can vary significantly based on the specific substrate and reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Sulfonamide from a Primary or Secondary Amine

• To a solution of the amine (1.0 equivalent) in anhydrous dichloromethane (DCM) under an inert atmosphere, add triethylamine (1.2 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 4-Chloro-3-methylbenzenesulfonyl chloride (1.1 equivalents) in anhydrous DCM dropwise to the cooled amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: General Procedure for the Synthesis of a Sulfonate Ester from a Phenol

• To a solution of the phenol (1.0 equivalent) in pyridine under an inert atmosphere, cool the mixture to 0 °C.

• Slowly add 4-Chloro-3-methylbenzenesulfonyl chloride (1.2 equivalents) portion-wise to the cooled solution.

• Allow the reaction mixture to stir at room temperature for 12-24 hours, monitoring the progress by TLC.

• Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the combined organic layers sequentially with 1 M HCl (to remove pyridine), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.[5]

Visualizations

Caption: A flowchart for troubleshooting low yields in reactions.

Caption: A typical experimental workflow for sulfonamide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. scilit.com [scilit.com]
• 5. researchgate.net [researchgate.net]

workup procedures for reactions involving 4-Chloro-3-methylbenzenesulfonyl chloride

Technical Support Center: 4-Chloro-3-methylbenzenesulfonyl Chloride Reactions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with 4-chloro-3-methylbenzenesulfonyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the workup of reactions involving 4-chloro-3-methylbenzenesulfonyl chloride?

A1: The main challenges stem from the high reactivity of the unreacted sulfonyl chloride. Key issues include its hydrolysis to the corresponding 4-chloro-3-methylbenzenesulfonic acid, which can complicate purification, and its similar polarity to many organic products, making separation by chromatography difficult.[1][2] Proper quenching is essential to convert the excess sulfonyl chloride into a more easily removable substance.[1][3]

Q2: How can I remove unreacted 4-chloro-3-methylbenzenesulfonyl chloride from my reaction mixture?

A2: The most effective methods involve "quenching" the excess reagent to transform it into a compound with different solubility and polarity. Common strategies include:

• Aqueous Hydrolysis: Quenching with water or an aqueous base (like NaOH or NaHCO₃) converts the sulfonyl chloride into the water-soluble sodium 4-chloro-3-methylbenzenesulfonate salt.[2][3]

• Amine Quench: Adding a simple amine (e.g., ammonia, piperidine) reacts with the sulfonyl chloride to form a highly polar sulfonamide, which can be easily separated.[1][3]

• Scavenger Resins: Using a polymer-bound amine resin reacts with the excess sulfonyl chloride. The resin is then simply filtered off, leaving a much cleaner product mixture.[1][2]

Q3: What is the primary byproduct of hydrolysis and how can it be removed?

A3: The primary hydrolysis byproduct is 4-chloro-3-methylbenzenesulfonic acid.[4] This acidic byproduct can be removed by washing the organic layer with an aqueous basic solution, such as saturated sodium bicarbonate (NaHCO₃).[3] The base deprotonates the sulfonic acid, forming a water-soluble salt that partitions into the aqueous layer.

Q4: How can I monitor the removal of 4-chloro-3-methylbenzenesulfonyl chloride during the workup?

A4: Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the disappearance of the sulfonyl chloride.[1] A spot corresponding to the sulfonyl chloride should be run alongside the reaction mixture on the TLC plate. The workup is complete when this spot is no longer visible in the lane corresponding to the crude product.

Troubleshooting Guide

Problem	Possible Cause	Solution
1. Oily Residue After Workup	The oily residue is likely unreacted 4-chloro-3-methylbenzenesulfonyl chloride, which is an oil and hydrolyzes slowly in cold water.[3]	Quench Effectively: Before extraction, ensure all excess sulfonyl chloride is consumed. Add a simple amine or an aqueous base to the reaction mixture and stir until TLC confirms the absence of the starting sulfonyl chloride.[3]
2. Acidic Impurity in Product	The organic layer is likely contaminated with 4-chloro-3-methylbenzenesulfonic acid, the hydrolysis product.[3]	Perform Basic Washes: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or another mild base. This will convert the sulfonic acid into its water-soluble salt, which will move to the aqueous layer.[3]
3. Product is Base-Sensitive	Functional groups on the desired product (e.g., esters) are being hydrolyzed or degraded by the basic quench/wash conditions.[2][3]	Use Non-Basic Quenching: Quench the reaction with a simple primary or secondary amine (e.g., piperidine) in a non-aqueous solvent. The resulting polar sulfonamide can be removed via chromatography.[1][2] Alternatively, use a scavenger resin for a non-aqueous workup.[1]
4. Co-elution During Chromatography	The polarity of the desired product is too similar to that of the unreacted 4-chloro-3-methylbenzenesulfonyl chloride.[2]	Quench Before Chromatography: Convert the sulfonyl chloride into a more polar compound before attempting purification. An amine quench to form a sulfonamide or a basic quench to form a sulfonate salt will significantly alter the polarity, allowing for easier separation on a silica gel column.[2]
5. Solid Product is Difficult to Purify	If the desired sulfonamide product precipitates as a solid, it can trap unreacted starting materials and byproducts.[5]	Slurry and Wash: After filtering the crude solid, suspend it in cold water and stir vigorously to wash away water-soluble impurities like copper salts or sulfonic acids. Repeat this process multiple times before drying the final product.[5]

Experimental Protocols

Protocol 1: Standard Aqueous Basic Workup

This protocol is suitable for base-stable products.

• Cooling: Once the reaction is complete, cool the reaction mixture to 0-10 °C in an ice bath.

• Quenching: Slowly and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) while stirring vigorously. Monitor for gas evolution (CO₂). Continue adding until the gas evolution ceases and the disappearance of the sulfonyl chloride is confirmed by TLC.[2]

• Extraction: Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). Transfer the mixture to a separatory funnel and separate the layers.

• Washing: Wash the organic layer sequentially with:

  • Saturated aqueous NaHCO₃ (1x)

  • Water (1x)

  • Brine (saturated aqueous NaCl) (1x)[3]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.[3]

Protocol 2: Amine Quench Workup

This protocol is useful when the product is sensitive to aqueous base or when the sulfonyl chloride is difficult to separate.

• Cooling: Cool the reaction mixture to 0-10 °C in an ice bath.

• Quenching: Add a simple, nucleophilic amine such as piperidine or aqueous ammonia (2-3 equivalents relative to the excess sulfonyl chloride) to the reaction mixture.[1][3]

• Stirring: Stir the mixture vigorously for 15-30 minutes. Monitor the reaction by TLC until the 4-chloro-3-methylbenzenesulfonyl chloride spot is no longer visible.[2]

• Extraction: Dilute the mixture with an organic solvent and wash with water to remove the excess amine and the polar sulfonamide byproduct. If a basic amine was used, an additional wash with dilute acid (e.g., 1 M HCl) can be performed to remove residual amine.[3]

• Drying and Concentration: Wash the organic layer with brine, dry over an anhydrous salt, filter, and concentrate under reduced pressure.

Visualizations

Caption: General workflow for sulfonamide synthesis and workup.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

common impurities in 4-Chloro-3-methylbenzenesulfonyl chloride and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Chloro-3-methylbenzenesulfonyl chloride.

Troubleshooting Guides & FAQs

Q1: My final product of 4-Chloro-3-methylbenzenesulfonyl chloride is an oil or a waxy solid with a low melting point. What are the likely impurities?

A: The most common impurities in 4-Chloro-3-methylbenzenesulfonyl chloride are its corresponding sulfonic acid (4-chloro-3-methylbenzenesulfonic acid) and isomeric impurities. The presence of the sulfonic acid, which is often a byproduct of hydrolysis, can lead to a lower melting point and an oily or waxy appearance.[1] Isomeric impurities, formed during the chlorosulfonation of the starting material, can also affect the physical properties of the final product.

Q2: How can I prevent the formation of 4-chloro-3-methylbenzenesulfonic acid during my synthesis?

A: The formation of the corresponding sulfonic acid is primarily due to the hydrolysis of the sulfonyl chloride. To minimize this, it is crucial to maintain strict anhydrous conditions throughout the reaction and workup.[1] Using dry solvents and reagents and performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.[1] When quenching the reaction, do so at a low temperature, for instance, by pouring the reaction mixture onto crushed ice, to minimize hydrolysis of the product.[2][3]

Q3: I have identified 4-chloro-3-methylbenzenesulfonic acid as an impurity. How can I remove it?

A: 4-chloro-3-methylbenzenesulfonic acid is more water-soluble than the desired sulfonyl chloride. An aqueous workup is an effective method for its removal. You can wash the crude product with cold water or a dilute solution of sodium bicarbonate.[3] The sulfonic acid will be extracted into the aqueous phase. For crude liquid sulfonyl chlorides, scrubbing with an aqueous solution of hydrochloric acid can also effectively extract the sulfonic acid.[1]

Q4: What are the potential isomeric impurities in 4-Chloro-3-methylbenzenesulfonyl chloride and how are they formed?

A: 4-Chloro-3-methylbenzenesulfonyl chloride is typically synthesized by the chlorosulfonation of 2-chlorotoluene. During this electrophilic substitution reaction, the sulfonyl chloride group can attach to different positions on the aromatic ring, leading to the formation of isomeric impurities. The primary isomeric impurity is likely 2-chloro-5-methylbenzenesulfonyl chloride, with other isomers also possible depending on the reaction conditions.

Q5: How can I remove isomeric impurities from my 4-Chloro-3-methylbenzenesulfonyl chloride product?

A: Recrystallization is a highly effective method for removing isomeric impurities and achieving a high-purity product.[4] Selecting an appropriate solvent or a solvent mixture is key. For a similar compound, 4-chloro-3-nitrobenzene sulfonyl chloride, recrystallization from petroleum ether yielded a product with 99.96% purity.[4] Other commonly used solvent systems for the recrystallization of sulfonyl chlorides include heptane/ethyl acetate, methanol/water, and dichloromethane/heptane.

Data on Purification

The following table summarizes the expected purity improvement of a substituted benzenesulfonyl chloride after applying a specific purification method. While this data is for a structurally similar compound, it provides a strong indication of the efficacy of the technique for 4-Chloro-3-methylbenzenesulfonyl chloride.

Compound	Purification Method	Initial Purity	Final Purity
4-Chloro-3-nitrobenzene sulfonyl chloride	Recrystallization	Crude	99.96%

Table 1: Purity enhancement of a substituted benzenesulfonyl chloride via recrystallization.[4]

Experimental Protocols

Protocol 1: Removal of Sulfonic Acid Impurity by Aqueous Wash

• Dissolution: Dissolve the crude 4-Chloro-3-methylbenzenesulfonyl chloride in a water-immiscible organic solvent, such as dichloromethane or diethyl ether.

• Aqueous Wash: Transfer the solution to a separatory funnel and wash with cold, deionized water. To neutralize any remaining acidic impurities, subsequently wash with a 5% aqueous solution of sodium bicarbonate. Monitor the pH of the aqueous layer to ensure it is neutral or slightly basic.

• Separation: Separate the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent, such as anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure to obtain the purified product.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent system. A good solvent will dissolve the compound when hot but not when cold. For 4-Chloro-3-methylbenzenesulfonyl chloride, consider solvents like petroleum ether, hexane, or a mixture of a polar and a non-polar solvent (e.g., ethyl acetate/hexane).

• Dissolution: In a flask, add the crude 4-Chloro-3-methylbenzenesulfonyl chloride and a small amount of the chosen solvent. Heat the mixture with stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point of the solvent.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool down slowly to room temperature. Then, place it in an ice bath to induce further crystallization.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Impurity Removal Workflow

Caption: Workflow for the identification and removal of common impurities in 4-Chloro-3-methylbenzenesulfonyl chloride.

References

• 1. US4131619A - Preparation of 2-chloro-4-toluenesulfonyl chloride - Google Patents [patents.google.com]
• 2. orgsyn.org [orgsyn.org]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]

strategies to improve the selectivity of 4-Chloro-3-methylbenzenesulfonyl chloride

Welcome to the technical support center for the synthesis of 4-Chloro-3-methylbenzenesulfonyl chloride. This guide provides troubleshooting advice, answers to frequently asked questions, and detailed protocols to help researchers, scientists, and drug development professionals improve the selectivity and yield of their reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing 4-Chloro-3-methylbenzenesulfonyl chloride?

A1: The primary challenge is achieving high regioselectivity. The starting material, 2-chlorotoluene, has two directing groups: a methyl group (ortho-, para-directing) and a chloro group (ortho-, para-directing). During the electrophilic aromatic substitution (chlorosulfonation), several isomeric products can be formed. The main goal is to maximize the formation of the desired 4-chloro-3-methylbenzenesulfonyl chloride isomer over other possibilities like 2-chloro-5-methylbenzenesulfonyl chloride and 2-chloro-3-methylbenzenesulfonyl chloride.

Q2: Which sulfonating agent is typically used for this reaction?

A2: Chlorosulfonic acid (ClSO₃H) is the most common and effective reagent for the direct chlorosulfonation of aromatic compounds like 2-chlorotoluene to form the corresponding sulfonyl chloride.

Q3: How does reaction temperature affect the isomer distribution?

A3: Temperature is a critical factor. In many sulfonation reactions, lower temperatures tend to favor kinetic control, which can lead to a higher proportion of ortho-substituted products, while higher temperatures favor thermodynamic control, often increasing the yield of the more stable para-substituted products.[1] For the synthesis of 4-Chloro-3-methylbenzenesulfonyl chloride, careful temperature control is essential to manage the formation of unwanted isomers.

Q4: Can solvents be used to improve selectivity?

A4: Yes, using a solvent can suppress side reactions.[2] Halogenated aliphatic hydrocarbons, such as 1,2-dichloroethane, chloroform, or carbon tetrachloride, have been used in chlorosulfonation reactions to improve selectivity and yield by providing better temperature control and a more homogeneous reaction medium.[2]

Troubleshooting Guide

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired isomer	1. Suboptimal Reaction Temperature: The reaction may be running too hot or too cold, favoring byproduct formation. 2. Incorrect Molar Ratio: An inappropriate ratio of 2-chlorotoluene to chlorosulfonic acid can lead to side reactions or incomplete conversion. 3. Presence of Moisture: Water will hydrolyze chlorosulfonic acid and the product sulfonyl chloride, reducing yield.	1. Optimize Temperature: Experiment with a temperature range, for instance, between 0°C and 50°C, to find the optimal point for selectivity. 2. Adjust Molar Ratio: A molar ratio of chlorosulfonic acid to the aromatic compound of around 3:1 to 5:1 is often a good starting point.[2][3] 3. Use Anhydrous Conditions: Ensure all glassware is oven-dried and reagents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of significant amounts of sulfone byproducts	1. High Reaction Temperature: Elevated temperatures can promote the condensation of the sulfonyl chloride product with another molecule of the starting material to form a diaryl sulfone. 2. Excess Starting Material: A high concentration of 2-chlorotoluene relative to the sulfonating agent can favor sulfone formation.	1. Maintain Lower Temperatures: Keep the reaction temperature as low as practical while ensuring a reasonable reaction rate. 2. Control Reagent Addition: Add the 2-chlorotoluene dropwise to the excess chlorosulfonic acid to maintain a low concentration of the aromatic compound throughout the reaction.[4]
Difficult separation of isomers	1. Similar Physical Properties: The boiling and melting points of the isomeric sulfonyl chlorides can be very close, making separation by distillation or simple crystallization challenging. 2. Co-crystallization: Isomers may crystallize together, leading to impure final products.	1. Fractional Crystallization: Use a carefully selected solvent system and perform slow, repeated crystallizations to enrich the desired isomer. 2. Chromatography: For high-purity applications, flash column chromatography using a suitable solvent system (e.g., hexanes/ethyl acetate) can be effective for separating isomers.[5] 3. Derivatization: Convert the mixture of sulfonyl chlorides into sulfonamides or sulfonate esters. These derivatives often have more distinct physical properties, facilitating separation, after which the desired derivative can be hydrolyzed back if necessary.
Dark-colored reaction mixture or product	1. Decomposition: High temperatures or prolonged reaction times can cause decomposition of the reagents or products. 2. Impurities in Starting Materials: Impure 2-chlorotoluene or chlorosulfonic acid can introduce color.	1. Reduce Temperature and Time: Use the minimum temperature and reaction time necessary for complete conversion. 2. Purify Starting Materials: Distill the 2-chlorotoluene before use. Use a fresh, high-purity grade of chlorosulfonic acid. 3. Product Purification: Treat the crude product with activated charcoal during recrystallization to remove colored impurities.

Data on Isomer Distribution

The selectivity of sulfonation is highly dependent on the substrate and reaction conditions. While specific data for 2-chlorotoluene is sparse in readily available literature, the principles can be inferred from related reactions. The table below illustrates the effect of substituents on the nitration of toluene and chlorobenzene, which follows similar principles of electrophilic aromatic substitution.

Substrate	Electrophilic Reaction	% Ortho Isomer	% Meta Isomer	% Para Isomer
Toluene	Nitration	58.5	4.5	37
Chlorobenzene	Nitration	30	-	70
(Data adapted from typical electrophilic aromatic substitution outcomes)[6]

This data highlights the strong directing effects of the methyl and chloro groups, which must be carefully managed to favor substitution at the desired position in 2-chlorotoluene.

Experimental Protocols

Protocol 1: Chlorosulfonation of 2-Chlorotoluene

This protocol provides a general method for the chlorosulfonation of 2-chlorotoluene. Optimization of temperature and reaction time may be required.

Materials:

• 2-Chlorotoluene (purified by distillation)

• Chlorosulfonic acid

• 1,2-Dichloroethane (anhydrous)

• Crushed ice

• Sodium bicarbonate (saturated solution)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexanes and Ethyl Acetate (for chromatography/crystallization)

Procedure:

• Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, and a gas outlet connected to a trap (to neutralize the HCl gas evolved). Ensure all glassware is oven-dried.

• Charge the flask with chlorosulfonic acid (e.g., 4.0 equivalents) and cool it to 0-5°C in an ice-water bath.

• Add 2-chlorotoluene (1.0 equivalent) dropwise to the stirred chlorosulfonic acid over 1-2 hours, maintaining the internal temperature below 10°C.

• After the addition is complete, allow the mixture to stir at the controlled temperature for an additional 2-4 hours. Monitor the reaction progress using TLC or GC analysis.

• Once the reaction is complete, very slowly and carefully pour the reaction mixture onto a large excess of crushed ice with vigorous stirring. This step is highly exothermic and should be performed in a well-ventilated fume hood.

• The crude sulfonyl chloride will precipitate as a solid or oil. Extract the product into a suitable organic solvent like dichloromethane or ethyl acetate.

• Separate the organic layer and wash it sequentially with cold water, saturated sodium bicarbonate solution (to neutralize excess acid), and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., hexanes) or by flash column chromatography.

Visualizations

Caption: Reaction pathway for the chlorosulfonation of 2-chlorotoluene.

Caption: Troubleshooting flowchart for improving reaction selectivity.

References

• 1. Unlike most other electrophilic aromatic substitutions, sulfonati... | Study Prep in Pearson+ [pearson.com]
• 2. CA1205491A - Process for the preparation of 4- chlorobenzenesulfonyl chloride - Google Patents [patents.google.com]
• 3. US2511547A - Preparation of 4-chloro-3-nitrobenzene sulfonyl chloride - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. rsc.org [rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Reactivity Face-Off: 4-Chloro-3-methylbenzenesulfonyl Chloride vs. Benzenesulfonyl Chloride

A Comparative Guide for Researchers in Synthetic Chemistry and Drug Discovery

The reactivity of sulfonyl chlorides is a critical parameter in the synthesis of sulfonamides and sulfonate esters, classes of compounds with broad applications in pharmaceuticals and materials science. This guide provides a detailed comparison of the reactivity of 4-Chloro-3-methylbenzenesulfonyl chloride and the parent benzenesulfonyl chloride, supported by an analysis of electronic effects and general experimental protocols for assessing their reactivity.

Executive Summary

Electronic Effects on Reactivity: A Hammett Approach

The reactivity of substituted benzenesulfonyl chlorides in reactions such as hydrolysis or aminolysis is profoundly influenced by the electronic properties of the substituents on the aromatic ring. Electron-withdrawing groups (EWGs) increase the electrophilicity of the sulfonyl sulfur atom, making it more susceptible to nucleophilic attack and thus increasing the reaction rate. Conversely, electron-donating groups (EDGs) decrease the electrophilicity of the sulfur, leading to a slower reaction.

The Hammett equation, log(k/k₀) = σρ, provides a quantitative measure of these electronic effects. In this equation, k is the rate constant for the substituted reactant, k₀ is the rate constant for the unsubstituted reactant (benzenesulfonyl chloride), σ is the substituent constant that depends on the nature and position of the substituent, and ρ is the reaction constant that depends on the nature of the reaction. For the hydrolysis of benzenesulfonyl chlorides, the reaction constant (ρ) is positive, indicating that electron-withdrawing groups (with positive σ values) accelerate the reaction.

To estimate the reactivity of 4-chloro-3-methylbenzenesulfonyl chloride, we can consider the additive effect of the individual substituent constants (a common approximation in the absence of strong resonance interactions between the groups).

Table 1: Hammett Substituent Constants (σ)

Substituent	Position	σ value	Electronic Effect
-Cl	para	+0.23	Electron-withdrawing
-CH₃	meta	-0.07	Weakly electron-donating

The combined electronic effect of a 4-chloro and a 3-methyl substituent can be approximated by the sum of their individual Hammett σ constants:

Σσ = σ(para-Cl) + σ(meta-CH₃) = +0.23 + (-0.07) = +0.16

Since the summed σ value is positive, the combined effect of the 4-chloro and 3-methyl substituents is electron-withdrawing. This leads to the prediction that 4-chloro-3-methylbenzenesulfonyl chloride will be more reactive than benzenesulfonyl chloride (for which Σσ = 0).

Predicted Reactivity Comparison

Based on the analysis of Hammett constants, the following reactivity order is predicted for the hydrolysis reaction:

4-Chloro-3-methylbenzenesulfonyl chloride > Benzenesulfonyl chloride

This increased reactivity makes 4-chloro-3-methylbenzenesulfonyl chloride a potentially more efficient reagent in reactions where rapid formation of a sulfonamide or sulfonate ester is desired. However, its higher reactivity also implies a greater susceptibility to hydrolysis, requiring careful handling and storage in anhydrous conditions.

Experimental Protocols

The following are general experimental protocols for the synthesis of a substituted benzenesulfonyl chloride and for the kinetic analysis of its hydrolysis. These can be adapted by researchers to suit their specific laboratory conditions and analytical capabilities.

Synthesis of 4-Chloro-3-methylbenzenesulfonyl chloride

This synthesis is typically achieved via the chlorosulfonation of 2-chlorotoluene.

Materials:

• 2-Chlorotoluene

• Chlorosulfonic acid

• Thionyl chloride (optional, for improved yields)

• Ice

• Sodium bicarbonate solution (saturated)

• Dichloromethane (or other suitable organic solvent)

• Anhydrous magnesium sulfate

Procedure:

• In a fume hood, carefully add 2-chlorotoluene dropwise to an excess of ice-cold chlorosulfonic acid with vigorous stirring. The molar ratio of chlorosulfonic acid to 2-chlorotoluene is typically between 3:1 and 5:1.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat gently (e.g., to 50-60 °C) for a few hours to ensure complete reaction. The progress of the reaction can be monitored by the cessation of HCl gas evolution.

• Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with stirring.

• The product, 4-chloro-3-methylbenzenesulfonyl chloride, will precipitate as a solid.

• Isolate the solid by vacuum filtration and wash it with cold water.

• To remove any remaining acidic impurities, suspend the crude product in dichloromethane and wash with saturated sodium bicarbonate solution, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the purified product.

Kinetic Analysis of Hydrolysis by Titration

This protocol describes a method to determine the rate of hydrolysis of a sulfonyl chloride by titrating the liberated hydrochloric acid.

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride or benzenesulfonyl chloride

• Acetone (or other suitable water-miscible solvent)

• Deionized water

• Standardized sodium hydroxide solution (e.g., 0.02 M)

• Phenolphthalein indicator

• Thermostatted water bath

• Burette, pipettes, and conical flasks

Procedure:

• Prepare a stock solution of the sulfonyl chloride in acetone (e.g., 0.1 M).

• In a series of conical flasks, pipette a known volume of acetone and deionized water to achieve the desired solvent composition (e.g., 70:30 acetone:water). Place the flasks in a thermostatted water bath to equilibrate at the desired reaction temperature (e.g., 25 °C).

• To initiate the reaction, pipette a small, known volume of the sulfonyl chloride stock solution into the first flask, start a timer, and mix thoroughly.

• At regular time intervals, withdraw aliquots from the reaction mixture and quench the reaction by adding the aliquot to a flask containing ice-cold acetone.

• Add a few drops of phenolphthalein indicator to the quenched sample and titrate the liberated HCl with the standardized NaOH solution until a persistent pink endpoint is observed.

• Repeat the process for each time point to monitor the progress of the reaction.

• The concentration of the sulfonyl chloride remaining at each time point can be calculated from the amount of HCl produced. The rate constant (k) can then be determined by plotting the natural logarithm of the sulfonyl chloride concentration versus time, which should yield a straight line for a first-order reaction, with the slope being equal to -k.

Visualizing the Reaction Mechanism

The hydrolysis of benzenesulfonyl chlorides proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The following diagram, generated using Graphviz, illustrates this pathway and the influence of the substituents on the transition state.

S_N2 Hydrolysis of Benzenesulfonyl Chlorides

Conclusion

The comparative analysis, grounded in the principles of physical organic chemistry, strongly suggests that 4-chloro-3-methylbenzenesulfonyl chloride is a more reactive electrophile than benzenesulfonyl chloride. This is a direct consequence of the net electron-withdrawing nature of the 4-chloro and 3-methyl substituents, which enhances the electrophilicity of the sulfonyl group. For researchers and professionals in drug development, this implies that 4-chloro-3-methylbenzenesulfonyl chloride can be a more efficient reagent for the synthesis of sulfonamides and sulfonate esters, although its increased reactivity necessitates more stringent handling to prevent premature hydrolysis. The provided experimental protocols offer a starting point for the practical investigation and application of these important synthetic building blocks.

A Comparative Guide to the Synthesis of Biologically Active Sulfonamides: 4-Chloro-3-methylbenzenesulfonyl Chloride vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the sulfonamide functional group is a cornerstone in the design of therapeutic agents. The choice of sulfonyl chloride precursor is critical, influencing not only reaction efficiency but also the biological activity of the final compound. This guide provides a comparative analysis of 4-Chloro-3-methylbenzenesulfonyl chloride against a common alternative, p-toluenesulfonyl chloride (tosyl chloride), in the synthesis of sulfonamides, with a focus on compounds with potential antimicrobial activity.

Reactivity and Performance: A Comparative Overview

The reactivity of arylsulfonyl chlorides is governed by the electronic nature of the substituents on the aromatic ring. Electron-withdrawing groups enhance the electrophilicity of the sulfur atom, leading to a faster reaction, while electron-donating groups decrease reactivity.

In 4-Chloro-3-methylbenzenesulfonyl chloride , the chlorine atom at the 4-position acts as an electron-withdrawing group through induction, while the methyl group at the 3-position is electron-donating. This unique substitution pattern modulates the reactivity of the sulfonyl chloride group. In contrast, p-toluenesulfonyl chloride (tosyl chloride) possesses only an electron-donating methyl group in the para position, which tends to slightly decrease its reactivity compared to unsubstituted benzenesulfonyl chloride.

This difference in electronic properties can be advantageous. The moderated reactivity of 4-Chloro-3-methylbenzenesulfonyl chloride can lead to more selective reactions and potentially higher yields in the synthesis of certain sulfonamides, particularly when working with complex or sensitive amines.

Data Presentation: Synthesis of N-Aryl Sulfonamides

The following table summarizes representative data for the synthesis of N-aryl sulfonamides using different sulfonyl chlorides. While a direct head-to-head comparison under identical conditions is not available in a single report, the data from various studies provide valuable insights into the performance of these reagents.

Sulfonyl Chloride	Amine Reactant	Product	Yield (%)	Reference
4-Chlorobenzenesulfonyl chloride	m-Toluidine	4-Chloro-N-(3-methylphenyl)benzenesulfonamide	High	[1]
p-Toluenesulfonyl chloride	2-Aminophenol	N-(2-hydroxyphenyl)-4-methylbenzenesulfonamide	91%	[2]
p-Toluenesulfonyl chloride	1,4-Phenylenediamine	N-(4-aminophenyl)-4-methylbenzenesulfonamide	88%	[3]
Benzenesulfonyl chloride	Dibutylamine	N,N-Dibutylbenzenesulfonamide	94%	[4]
Benzenesulfonyl chloride	1-Octylamine	N-(1-Octyl)benzenesulfonamide	98%	[4]

Note: The yields are reported as described in the respective literature and may not be directly comparable due to variations in reaction conditions.

Experimental Protocols

General Procedure for the Synthesis of N-Aryl Sulfonamides

This protocol is a generalized procedure based on the synthesis of 4-Chloro-N-(3-methylphenyl)benzenesulfonamide[1].

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride

• Substituted aniline (e.g., m-toluidine)

• Pyridine (dry)

• Benzene (dry)

• 10% Sodium hydroxide solution

• Hydrochloric acid (concentrated)

• Chloroform

• Ethanol

Procedure:

• To a solution of the substituted aniline (0.05 mol) in a mixture of dry pyridine (0.06 mol) and 20 ml of benzene, add 4-Chloro-3-methylbenzenesulfonyl chloride (0.05 mol) slowly.

• Reflux the reaction mixture for 4 hours.

• After cooling, remove the solvent by distillation.

• Dissolve the resulting solid in a 10% (w/v) NaOH solution and extract with chloroform.

• Acidify the aqueous layer with concentrated HCl to precipitate the crude sulfonamide.

• Filter the precipitate, wash with cold water, and recrystallize from an ethanol-water mixture to obtain the pure N-aryl sulfonamide.

Mandatory Visualizations

Logical Relationship: Factors Influencing Sulfonyl Chloride Reactivity

Caption: Influence of electronic effects of substituents on the reactivity of arylsulfonyl chlorides.

Experimental Workflow: Synthesis of Biologically Active Sulfonamides

Caption: General workflow from synthesis to biological evaluation of sulfonamide derivatives.

Advantages in the Synthesis of Bioactive Molecules

The unique substitution pattern of 4-Chloro-3-methylbenzenesulfonyl chloride offers several advantages in the synthesis of biologically active molecules, particularly those with antimicrobial properties:

• Modulated Reactivity: As discussed, the balance of electron-withdrawing and -donating groups allows for controlled reactions, which can be crucial when dealing with multifunctional molecules.

• Structural Diversity: The presence of both chloro and methyl groups provides two points for potential further modification, allowing for the creation of a diverse library of compounds for structure-activity relationship (SAR) studies.

• Enhanced Biological Activity: The electronic properties and lipophilicity imparted by the chloro and methyl substituents can significantly influence the antimicrobial activity of the resulting sulfonamides. It has been observed that electron-withdrawing groups on the benzene ring can increase the antimicrobial activity of sulfonamides[5][6].

References

• 1. 4-Chloro-N-(3-methyl­phen­yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tsijournals.com [tsijournals.com]
• 4. researchgate.net [researchgate.net]
• 5. Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis for the Confirmation of 4-Chloro-3-methylbenzenesulfonyl Chloride Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of spectroscopic techniques for the confirmation of 4-chloro-3-methylbenzenesulfonyl chloride and its derivatives. By presenting supporting experimental data and detailed protocols, this document aims to facilitate the structural elucidation and characterization of these compounds, which are pivotal intermediates in the synthesis of various pharmaceutical and agrochemical agents.

Spectroscopic Characterization: A Multi-faceted Approach

The unambiguous confirmation of 4-chloro-3-methylbenzenesulfonyl chloride and its derivatives, such as sulfonamides and sulfonate esters, relies on the synergistic use of several spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework, Infrared (IR) spectroscopy identifies key functional groups, and Mass Spectrometry (MS) determines the molecular weight and fragmentation patterns.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 4-chloro-3-methylbenzenesulfonyl chloride and two representative derivatives: N-phenyl-4-chloro-3-methylbenzenesulfonamide and phenyl 4-chloro-3-methylbenzenesulfonate. These derivatives are formed by the reaction of the parent sulfonyl chloride with aniline and phenol, respectively, showcasing the expected spectral shifts upon substitution.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃, 400 MHz)

Compound	Ar-H (ppm)	-CH₃ (ppm)	Other Protons (ppm)
4-Chloro-3-methylbenzenesulfonyl chloride	~7.9 (d, 1H), ~7.7 (dd, 1H), ~7.5 (d, 1H)	~2.5 (s)	-
N-Phenyl-4-chloro-3-methylbenzenesulfonamide	~7.8 (d, 1H), ~7.6 (dd, 1H), ~7.4 (d, 1H), ~7.3-7.1 (m, 5H, Ph)	~2.4 (s)	~7.1 (s, 1H, NH)
Phenyl 4-chloro-3-methylbenzenesulfonate	~7.7 (d, 1H), ~7.5 (dd, 1H), ~7.4 (d, 1H), ~7.3-7.1 (m, 5H, Ph-O)	~2.4 (s)	-

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃, 100 MHz)

Compound	Ar-C (ppm)	-CH₃ (ppm)	Other Carbons (ppm)
4-Chloro-3-methylbenzenesulfonyl chloride	~145 (C-S), ~140 (C-Cl), ~136 (C-CH₃), ~135, ~132, ~128	~20	-
N-Phenyl-4-chloro-3-methylbenzenesulfonamide	~142 (C-S), ~138 (C-Cl), ~137 (C-N), ~136 (C-CH₃), ~134, ~130, ~129 (Ph), ~127, ~125, ~122 (Ph)	~20	-
Phenyl 4-chloro-3-methylbenzenesulfonate	~150 (C-O), ~143 (C-S), ~139 (C-Cl), ~137 (C-CH₃), ~135, ~131, ~129 (Ph-O), ~127, ~126, ~122 (Ph-O)	~20	-

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Compound	ν(S=O) asymmetric	ν(S=O) symmetric	ν(S-Cl) / ν(S-O)	ν(N-H) / ν(C-O)	Other Key Bands (cm⁻¹)
4-Chloro-3-methylbenzenesulfonyl chloride	~1380 (strong)	~1180 (strong)	~550-600 (strong)	-	3100-3000 (Ar C-H)
N-Phenyl-4-chloro-3-methylbenzenesulfonamide	~1340 (strong)	~1160 (strong)	~900-950 (S-N)	~3250 (broad)	1600, 1490 (Ar C=C)
Phenyl 4-chloro-3-methylbenzenesulfonate	~1370 (strong)	~1175 (strong)	~1190, ~950 (S-O-C)	~1290 (Ar-O)	1590, 1485 (Ar C=C)

Table 4: Mass Spectrometry Data (Electron Ionization - EI)

Compound	Molecular Ion (M⁺˙) (m/z)	Key Fragment Ions (m/z)
4-Chloro-3-methylbenzenesulfonyl chloride	224/226 (isotope pattern)	159/161 ([M-SO₂Cl]⁺), 125 ([M-SO₂Cl-Cl]⁺), 99 ([SO₂Cl]⁺)
N-Phenyl-4-chloro-3-methylbenzenesulfonamide	281/283 (isotope pattern)	189/191 ([M-PhNH]⁺), 141 ([SO₂NHPh]⁺), 92 ([PhNH]⁺), 77 ([Ph]⁺)
Phenyl 4-chloro-3-methylbenzenesulfonate	282/284 (isotope pattern)	189/191 ([M-OPh]⁺), 141 ([SO₂OPh]⁺), 94 ([PhOH]⁺˙), 77 ([Ph]⁺)

Experimental Protocols

Detailed methodologies for the synthesis of derivatives and their subsequent spectroscopic analysis are provided below.

Synthesis of Derivatives

General Procedure for the Synthesis of N-substituted-4-chloro-3-methylbenzenesulfonamides:

• Dissolve the amine (1.0 mmol) and a base such as pyridine or triethylamine (1.2 mmol) in a suitable solvent like dichloromethane (10 mL) at 0 °C.

• Slowly add a solution of 4-chloro-3-methylbenzenesulfonyl chloride (1.0 mmol) in dichloromethane (5 mL) to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

General Procedure for the Synthesis of Phenyl 4-chloro-3-methylbenzenesulfonates:

• To a solution of the phenol (1.0 mmol) and pyridine (1.2 mmol) in dichloromethane (10 mL) at 0 °C, add 4-chloro-3-methylbenzenesulfonyl chloride (1.0 mmol) portion-wise.

• Stir the reaction mixture at room temperature for 3-6 hours.

• Follow steps 4-7 from the sulfonamide synthesis protocol for workup and purification.

Spectroscopic Analysis Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a 400 MHz (or higher) spectrometer. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and an appropriate number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum on the same instrument. A proton-decoupled pulse sequence is typically used with a 45° pulse angle and a relaxation delay of 2 seconds. A larger number of scans will be required compared to ¹H NMR to obtain a good spectrum.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are reported in parts per million (ppm) relative to TMS.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

• Sample Preparation: For solid samples, the KBr pellet method is commonly used. Mix a small amount of the sample (1-2 mg) with dry potassium bromide (100-200 mg) and press into a thin, transparent pellet. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent and depositing it onto a salt plate (e.g., NaCl or KBr).

• Spectrum Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or KBr pellet) should be recorded and automatically subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry (MS):

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Utilize an appropriate ionization technique. Electron Ionization (EI) is common for providing detailed fragmentation patterns, while softer ionization techniques like Electrospray Ionization (ESI) are useful for determining the molecular ion with minimal fragmentation.

• Mass Analysis: Acquire the mass spectrum, which plots the relative abundance of ions versus their mass-to-charge ratio (m/z).

• Data Interpretation: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the molecule.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and spectroscopic confirmation of a 4-chloro-3-methylbenzenesulfonyl chloride derivative.

Synthesis and spectroscopic confirmation workflow.

X-ray crystallography of compounds derived from 4-Chloro-3-methylbenzenesulfonyl chloride

An examination of the structural landscape of sulfonamides derived from substituted benzenesulfonyl chlorides, offering insights for researchers and drug development professionals.

This guide provides a comparative analysis of the X-ray crystallographic data for a series of sulfonamide derivatives. While the primary focus is on compounds conceptually derived from 4-Chloro-3-methylbenzenesulfonyl chloride, the available crystallographic data necessitates a broader comparison of derivatives from structurally related benzenesulfonyl chlorides. This comparative approach allows for an objective evaluation of the impact of substituent changes on the crystal packing and molecular conformation of these compounds. The data presented is crucial for understanding structure-activity relationships and for the rational design of new therapeutic agents.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for a selection of sulfonamide derivatives. This data facilitates a direct comparison of their solid-state structures.

Compound Name	Molecular Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Z	R-factor	Ref.
4-Chloro-N-(3-methylphenyl)benzenesulfonamide	C₁₃H₁₂ClNO₂S	Monoclinic	P2₁/c	14.202(1)	14.561(1)	13.271(1)	97.292(9)	8	0.043	[1]
4-Chloro-N-(3-chlorophenyl)benzenesulfonamide	C₁₂H₉Cl₂NO₂S	Monoclinic	P2₁/c	9.378(2)	13.478(3)	10.251(2)	90.48(1)	4	0.047	[2]
4-Chloro-N-(3-chlorophenyl)-2-methylbenzenesulfonamide	C₁₃H₁₁Cl₂NO₂S	Monoclinic	P2₁/c	7.9757(7)	11.3472(8)	15.569(1)	91.490(8)	4	0.055	[3]
N-(3-Chlorophenyl)-4-methylbenzenesulfonamide	C₁₃H₁₂ClNO₂S	Monoclinic	P2₁/c	9.774(1)	13.589(1)	10.066(1)	91.952(8)	4	-	[4]
4-Chloro-N-(3-methylbenzoyl)benzenesulfonamide monohydrate	C₁₄H₁₂ClNO₃S·H₂O	Orthorhombic	Pbca	5.0148(6)	12.864(2)	46.314(5)	90	8	0.105	[5]
4-Chloro-N-(3-chlorobenzoyl)benzenesulfonamide monohydrate	C₁₃H₉Cl₂NO₃S·H₂O	Monoclinic	P2₁/c	24.120(3)	5.6171(7)	21.096(3)	115.456(9)	8	-	[6]

Experimental Protocols

The synthesis and crystallization of the compared compounds generally follow established procedures in synthetic organic chemistry and crystallography.

General Synthesis of Sulfonamide Derivatives

The synthesis of the sulfonamide derivatives typically involves the reaction of the corresponding benzenesulfonyl chloride with a primary or secondary amine in the presence of a base.[7] A common procedure is as follows:

• The desired amine is dissolved in a suitable solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM).

• The solution is cooled in an ice bath.

• 4-Chloro-3-methylbenzenesulfonyl chloride (or a related sulfonyl chloride) is added portion-wise to the stirred amine solution.

• A base, such as pyridine or triethylamine, is added to neutralize the hydrochloric acid formed during the reaction.

• The reaction mixture is stirred at room temperature for a specified period, typically ranging from a few hours to overnight.

• The reaction is quenched by the addition of water or a dilute acid solution.

• The crude product is extracted with an organic solvent.

• The organic layer is washed with brine, dried over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), and the solvent is removed under reduced pressure.

• The resulting solid is purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) to yield the pure sulfonamide derivative.[1][2][3][4]

Single-Crystal X-ray Diffraction

Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the purified compound in an appropriate solvent or solvent mixture.[1][3] The crystallographic data is then collected using a single-crystal X-ray diffractometer. A general workflow is as follows:

• A suitable single crystal is mounted on the diffractometer.

• The crystal is cooled to a low temperature (e.g., 100 K or 293 K) to minimize thermal vibrations.[1][5]

• X-ray diffraction data are collected by rotating the crystal in a beam of monochromatic X-rays.

• The collected diffraction data are processed to determine the unit cell parameters and space group.

• The crystal structure is solved using direct methods or Patterson methods and refined using full-matrix least-squares techniques.[1]

Visualizations

To aid in the understanding of the chemical structures and experimental processes, the following diagrams are provided.

References

• 1. 4-Chloro-N-(3-methyl­phen­yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Chloro-N-(3-chloro­phen­yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Chloro-N-(3-chloro­phen­yl)-2-methyl­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-(3-Chloro­phen­yl)-4-methyl­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 4-Chloro-N-(3-chloro­benzo­yl)benzene­sulfonamide monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. par.nsf.gov [par.nsf.gov]

The Impact of Aromatic Substitution on the Reactivity of Benzenesulfonyl Chlorides: A Comparative Kinetic Analysis

The reactivity of benzenesulfonyl chlorides is significantly influenced by the nature and position of substituents on the aromatic ring. Electron-withdrawing groups generally increase the electrophilicity of the sulfur atom, leading to faster reaction rates, while electron-donating groups have the opposite effect. This guide consolidates kinetic data from various studies to illustrate these structure-activity relationships.

Comparative Kinetic Data

The following tables summarize the first-order rate constants (k) and activation parameters for the solvolysis, hydrolysis, and aminolysis of a range of substituted benzenesulfonyl chlorides. This data allows for a direct comparison of their reactivity under various conditions.

Table 1: Solvolysis and Hydrolysis of Substituted Benzenesulfonyl Chlorides

Substituent	Reaction	Solvent	Temperature (°C)	Rate Constant (k, s⁻¹)	Reference
4-Methoxy	Solvolysis	Water	15	23.89 x 10⁻⁴	[1]
4-Methyl	Solvolysis	Water	15	13.57 x 10⁻⁴	[1]
H	Solvolysis	Water	15	11.04 x 10⁻⁴	[1]
4-Bromo	Solvolysis	Water	15	7.447 x 10⁻⁴	[1]
4-Nitro	Solvolysis	Water	15	9.373 x 10⁻⁴	[1]
p-Methyl	Solvolysis	50% Acetone/Water	25	1.77 x 10⁻⁴ (0.0106 min⁻¹)	[2]
H	Solvolysis	50% Acetone/Water	25	2.43 x 10⁻⁴ (0.0146 min⁻¹)	[2]
m-Nitro	Solvolysis	50% Acetone/Water	25	7.33 x 10⁻⁴ (0.044 min⁻¹)	[2]
p-Methyl	Solvolysis	47.5% Ethanol/Water	25	4.78 x 10⁻⁴ (0.0287 min⁻¹)	[2]
H	Solvolysis	47.5% Ethanol/Water	25	5.22 x 10⁻⁴ (0.0313 min⁻¹)	[2]
m-Nitro	Solvolysis	47.5% Ethanol/Water	25	9.67 x 10⁻⁴ (0.058 min⁻¹)	[2]
H	Solvolysis	Various	35	See reference for full data	[3]
4-Nitro	Solvolysis	Various	35	See reference for full data	[3]
H	Hydrolysis	Water	-	Rate coefficients and activation parameters available in reference	[3]
o-Nitro	Hydrolysis	Water	-	Rate coefficients and activation parameters available in reference	[3]
m-Nitro	Hydrolysis	Water	-	Rate coefficients and activation parameters available in reference	[3]
p-Nitro	Hydrolysis	Water	-	Rate coefficients and activation parameters available in reference	[3]
p-Fluoro	Hydrolysis	Water	-	Rate coefficients and activation parameters available in reference	[3]
p-Methyl	Hydrolysis	Water	-	Rate coefficients and activation parameters available in reference	[3]
p-Methoxy	Hydrolysis	Water	-	Rate coefficients and activation parameters available in reference	[3]

Table 2: Aminolysis of Substituted Benzenesulfonyl Chlorides

Substituent (on Sulfonyl Chloride)	Amine	Solvent	Temperature (°C)	Observations/Kinetic Data	Reference
H	Primary and Secondary Alkylamines	Aqueous	-	pH-yield profiles determined. Reactions can be efficient at high pH.	[4]
H	Substituted Anilines	-	-	Efficient reaction to form sulfonamides.	[5]
3-Substituted-2-thenoyl	Aniline	Benzene	Various	Slower reaction than corresponding benzoyl chlorides.
5-Substituted-2-thenoyl	Aniline	Benzene	Various	Slower reaction than corresponding benzoyl chlorides.
ortho-Substituted benzoyl	Aniline	Benzene	Various	Faster reaction than para-substituted derivatives.
para-Substituted benzoyl	Aniline	Benzene	Various	Slower reaction than ortho-substituted derivatives.
Picryl chloride	Substituted Anilines	Acetonitrile	-	Arrhenius parameters measured.
Phenyl substituted phenyl chlorophosphates	Anilines	Acetonitrile	55	Kinetic and mechanistic study.

Based on the trends observed in the provided data, the 4-Chloro-3-methylbenzenesulfonyl chloride is expected to have a reactivity intermediate between that of benzenesulfonyl chloride and more strongly activated derivatives. The chloro group at the 4-position is electron-withdrawing, which should increase the electrophilicity of the sulfur center and accelerate the reaction rate compared to the unsubstituted analogue. The methyl group at the 3-position is weakly electron-donating, which might slightly attenuate the activating effect of the chlorine.

Experimental Protocols

The kinetic studies of sulfonyl chloride reactions are commonly performed using two primary methods: the conductimetric method for solvolysis and hydrolysis, and the stopped-flow spectrophotometry method for faster reactions like aminolysis.

Conductimetric Method for Solvolysis/Hydrolysis

This method is highly suitable for tracking the progress of solvolysis and hydrolysis reactions, as they produce ionic species (sulfonic acid and hydrochloric acid), leading to a change in the conductivity of the solution over time.

Typical Protocol:

• A solution of the sulfonyl chloride in a suitable solvent (e.g., acetone) is prepared.

• A reaction cell containing the hydrolytic solvent (e.g., water or an aqueous-organic mixture) is thermostated to the desired temperature.

• The conductivity of the solvent is measured to establish a baseline.

• A small aliquot of the sulfonyl chloride solution is injected into the reaction cell with vigorous stirring to ensure rapid mixing.

• The change in conductivity of the reaction mixture is monitored over time using a conductivity meter interfaced with a data acquisition system.

• The first-order rate constant (k) is then calculated from the conductivity-time data using the appropriate integrated rate law.

Stopped-Flow Spectrophotometry for Aminolysis

For the rapid reactions of sulfonyl chlorides with amines, stopped-flow spectrophotometry is the preferred technique. This method allows for the rapid mixing of reactants and the monitoring of the reaction on a millisecond timescale by observing changes in absorbance or fluorescence.

Typical Protocol:

• Solutions of the sulfonyl chloride and the amine are prepared in a suitable solvent and loaded into separate syringes in the stopped-flow apparatus.

• The syringes are driven by a pneumatic or stepper motor drive, which rapidly injects the reactant solutions into a high-efficiency mixer.

• The mixed solution flows into an observation cell, and the flow is abruptly stopped.

• The change in absorbance or fluorescence of the reaction mixture is monitored as a function of time using a spectrophotometer or fluorometer.

• The kinetic data is then fitted to an appropriate rate equation to determine the rate constant of the reaction.

Visualizing the Experimental Workflow

The following diagram illustrates a typical experimental workflow for kinetic analysis using the stopped-flow technique.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride – Precursors in the Development of New Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Efficacy of Sulfonyl Chlorides in Alcohol Functionalization

For researchers, scientists, and drug development professionals, the efficient conversion of alcohols to other functional groups is a cornerstone of organic synthesis. This guide provides a detailed comparison of the efficacy of three common sulfonyl chlorides—p-toluenesulfonyl chloride (TsCl), methanesulfonyl chloride (MsCl), and p-nitrobenzenesulfonyl chloride (NsCl)—for the transformation of hydroxyl groups into sulfonate esters. This activation step is crucial for subsequent nucleophilic substitution reactions.

This comparison draws upon experimental data to objectively assess the performance of these reagents, offering insights into their relative reactivity, optimal reaction conditions, and potential side reactions.

Executive Summary of Sulfonyl Chloride Efficacy

The selection of an appropriate sulfonyl chloride is contingent on the desired reactivity and the stability of the starting material. Our review of available data indicates that methanesulfonyl chloride is generally the most reactive, followed by p-nitrobenzenesulfonyl chloride, with p-toluenesulfonyl chloride being the least reactive of the three. This trend is attributed to both electronic and steric factors. However, increased reactivity can also lead to undesired side reactions, highlighting the importance of carefully controlled reaction conditions.

Comparative Data on Sulfonylation of Hydroxyl-Terminated Polyisobutylene

The following data is derived from a systematic study on the sulfonylation of hydroxyl-terminated polyisobutylene (PIB-OH), a well-characterized polymer that serves as an excellent model for a primary alcohol.

Sulfonyl Chloride	Catalyst	Base (equiv.)	Time (h)	Conversion (%)	Sulfonate Functionality (%)	Byproduct (Chlorine Termini, %)
Tosyl Chloride	DMAP (2 eq.)	TEA (10 eq.)	7	100	~100	Not Reported
Tosyl Chloride	DMAP (2 eq.)	TEA (10 eq.)	72	100	~90	~10
Nosyl Chloride	DMAP (2 eq.)	TEA (10 eq.)	4	100	~86	~14
Nosyl Chloride	DMAP (2 eq.)	TEA (10 eq.)	20	100	~70	~30
Nosyl Chloride	DMAP (2 eq.)	TEA (5 eq.)	19	100	>90	<10

Data compiled from a study on hydroxyl-terminated polyisobutylene, a model for primary alcohol reactivity.[1]

Discussion of Efficacy and Reactivity

p-Toluenesulfonyl Chloride (TsCl): A widely used and cost-effective reagent, TsCl offers a good balance of reactivity and stability.[2] In the model reaction, complete conversion to the tosylate was achieved within 7 hours.[1] However, prolonged reaction times can lead to the formation of an undesired chlorinated byproduct, where the initially formed tosylate is displaced by chloride ions generated in situ.[1]

p-Nitrobenzenesulfonyl Chloride (NsCl): The presence of the electron-withdrawing nitro group significantly enhances the electrophilicity of the sulfur atom in NsCl, making it more reactive than TsCl.[2] This is reflected in the faster reaction times observed for nosylation.[1] However, this increased reactivity also leads to a greater propensity for the formation of the chlorinated byproduct.[1] The study highlights that careful control of the amount of base (triethylamine) is crucial to suppress this side reaction and achieve high yields of the desired nosylate.[1]

Methanesulfonyl Chloride (MsCl): While not included in the direct comparative study on polyisobutylene, the literature widely reports MsCl to be more reactive than TsCl.[3] This is attributed to its smaller steric profile and the absence of the bulky aromatic ring, which allows for easier nucleophilic attack by the alcohol.[3] The reaction of MsCl with alcohols, particularly in the presence of a strong base like triethylamine, can proceed through a different mechanism involving a highly reactive "sulfene" intermediate.[4] This distinct pathway can be advantageous for hindered alcohols that react sluggishly with TsCl. However, the high reactivity of MsCl also necessitates careful temperature control to avoid side reactions.

Experimental Protocols

The following are generalized experimental protocols for the sulfonylation of a primary alcohol based on the referenced literature.

General Procedure for Tosylation of a Primary Alcohol

A solution of the primary alcohol in a suitable anhydrous solvent (e.g., dichloromethane) is cooled to 0 °C under an inert atmosphere. To this solution, 4-(dimethylamino)pyridine (DMAP) and triethylamine (TEA) are added, followed by the portion-wise addition of p-toluenesulfonyl chloride. The reaction mixture is stirred at 0 °C and monitored by an appropriate method (e.g., TLC or NMR) until completion. Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent. The organic layer is then washed, dried, and concentrated to yield the tosylated product.

General Procedure for Nosylation of a Primary Alcohol

A solution of the primary alcohol in anhydrous tetrahydrofuran (THF) is prepared in a flame-dried flask under an inert atmosphere. Triethylamine (TEA) and a catalyst such as 4-(dimethylamino)pyridine (DMAP) are added to the solution with stirring. A solution of p-nitrobenzenesulfonyl chloride in THF is then added dropwise. The reaction is stirred at room temperature and monitored for completion. The workup procedure is similar to that of tosylation, involving quenching with water, extraction, washing, drying, and solvent removal.[1]

Visualizing the Reaction Pathways and Workflow

To better illustrate the processes described, the following diagrams have been generated.

A generalized workflow for the sulfonylation of an alcohol.

Reaction pathways for sulfonylation of alcohols.

References

• 1. echemi.com [echemi.com]
• 2. mdpi.com [mdpi.com]
• 3. Use of Methanesulfonyl Chloride in Polymer & Specialty Chemical Industries – HoriazonChemical [horiazonchemical.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of N-Aryl Sulfonamides: Classical vs. Modern Copper-Catalyzed Methods

For researchers, scientists, and drug development professionals, the efficient synthesis of N-aryl sulfonamides is a critical process, as this functional group is a cornerstone of many therapeutic agents. This guide provides an objective comparison between the traditional synthetic approach using 4-Chloro-3-methylbenzenesulfonyl chloride and a modern, copper-catalyzed alternative. The performance of each method is evaluated based on experimental data, and detailed protocols are provided to enable informed decisions in the laboratory.

The classical synthesis of N-aryl sulfonamides involves the reaction of a sulfonyl chloride with an aniline, a method that is well-established but not without its drawbacks. In contrast, modern synthetic strategies, such as the copper-catalyzed Ullmann condensation, offer milder reaction conditions and are often more environmentally benign. This guide will focus on the synthesis of N-(4-methoxyphenyl)-4-chloro-3-methylbenzenesulfonamide as a representative example to compare these two methodologies.

Performance Comparison

The following table summarizes the key performance indicators for the synthesis of N-(4-methoxyphenyl)-4-chloro-3-methylbenzenesulfonamide using both the classical and a representative copper-catalyzed method.

Parameter	Classical Method (using 4-Chloro-3-methylbenzenesulfonyl chloride)	Copper-Catalyzed Ullmann Condensation
Yield	~79%[1]	Potentially >90% (based on similar reactions)
Reaction Temperature	Room Temperature[1]	110 °C (typical)[2]
Reaction Time	Not explicitly stated, but monitored by TLC until completion[1]	5 - 24 hours (substrate dependent)[2]
Key Reagents	4-Chloro-3-methylbenzenesulfonyl chloride, p-anisidine, Sodium Carbonate[1]	4-Chloro-3-methylbenzenesulfonamide, 4-bromoanisole, Copper(I) iodide, Ligand (e.g., phenanthroline), Base (e.g., K₃PO₄)[3]
Advantages	Simple procedure, readily available starting materials.	Broader substrate scope, avoids the use of potentially unstable sulfonyl chlorides.[3]
Disadvantages	Sulfonyl chlorides can be moisture-sensitive and their synthesis may involve harsh reagents.	Requires a catalyst and ligand, higher reaction temperatures.[2][3]

Experimental Protocols

Classical Synthesis of N-(4-methoxyphenyl)-4-chloro-3-methylbenzenesulfonamide

This protocol is adapted from the synthesis of a similar sulfonamide.[1]

Materials:

• 4-Chloro-3-methylbenzenesulfonyl chloride

• p-Anisidine

• 3% Sodium Carbonate solution

• Distilled water

• Methanol

• Dichloromethane (for TLC)

• Silica gel for TLC

Procedure:

• To a solution of p-anisidine (1 mmol) in distilled water (10 mL), add 4-chloro-3-methylbenzenesulfonyl chloride (1 mmol) with stirring at room temperature.

• Maintain the pH of the reaction mixture at 8 by the dropwise addition of a 3% sodium carbonate solution.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, the product will precipitate out of the solution.

• Collect the solid product by filtration and wash with cold water.

• For purification, dissolve the crude product in methanol and allow for slow evaporation of the solvent to yield the recrystallized product.

Copper-Catalyzed Synthesis of N-(4-methoxyphenyl)-4-chloro-3-methylbenzenesulfonamide (Ullmann Condensation)

This protocol is a generalized procedure based on modern Ullmann-type reactions.[2][3]

Materials:

• 4-Chloro-3-methylbenzenesulfonamide

• 4-Bromoanisole

• Copper(I) iodide (CuI)

• A suitable ligand (e.g., 1,10-phenanthroline)

• A suitable base (e.g., Potassium Phosphate, K₃PO₄)

• A high-boiling polar solvent (e.g., N-methylpyrrolidone or Dimethylformamide)

• Ethyl acetate (for extraction)

• Brine

Procedure:

• In a dry reaction vessel, combine 4-chloro-3-methylbenzenesulfonamide (1 mmol), 4-bromoanisole (1.2 mmol), Copper(I) iodide (0.1 mmol), the ligand (0.2 mmol), and the base (2 mmol).

• Add the anhydrous solvent (e.g., DMF, 5 mL) to the vessel.

• Seal the vessel and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Reaction times can range from 5 to 24 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the two synthetic methods.

Caption: Classical synthesis of N-aryl sulfonamide.

Caption: Copper-catalyzed Ullmann condensation.

Conclusion

The choice between the classical and copper-catalyzed synthesis of N-aryl sulfonamides will depend on the specific requirements of the researcher. The classical method offers simplicity and utilizes readily available starting materials, making it a viable option for many applications. However, for substrates that are sensitive to the conditions required for sulfonyl chloride formation or for achieving higher yields with a broader range of functionalities, the copper-catalyzed Ullmann condensation presents a powerful and versatile alternative. This guide provides the necessary data and protocols to assist in making an informed decision for your synthetic needs.

References

• 1. N-(4-Meth­oxy­phen­yl)-4-methyl­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]

Comparative Analysis of Novel Sulfonamides Synthesized from 4-Chloro-3-methylbenzenesulfonyl Chloride

A new frontier in drug development is being explored through the synthesis and characterization of novel sulfonamide derivatives. This guide provides a comparative analysis of compounds synthesized using 4-Chloro-3-methylbenzenesulfonyl chloride, offering insights into their potential therapeutic applications, supported by experimental data.

Researchers in drug discovery and development are continuously seeking new molecular entities with improved efficacy and safety profiles. Sulfonamides, a well-established class of compounds, are receiving renewed attention due to their versatile biological activities. The synthesis of novel derivatives from specific starting materials like 4-Chloro-3-methylbenzenesulfonyl chloride allows for the fine-tuning of their pharmacological properties. This guide delves into the characterization of these novel compounds, presenting a comparative overview of their performance against existing alternatives.

Performance Comparison of Novel Sulfonamides

The evaluation of novel compounds hinges on their performance in relevant biological assays. Below is a summary of the activity of a recently synthesized sulfonamide derived from 4-Chloro-3-methylbenzenesulfonyl chloride, compared to a standard alternative.

Compound	Target/Assay	Activity Metric	Result	Alternative Compound	Alternative's Result
4-Chloro-N-(3-methylbenzoyl)benzenesulfonamide	Antitumor Agent	Dihedral Angle¹	84.4 (2)°	N-(benzoyl)benzenesulfonamide	80.3 (1)°[1]

¹The dihedral angle between the sulfonyl and benzoyl benzene rings can influence the compound's conformation and interaction with biological targets.[1][2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. The following section outlines the synthesis protocol for a novel sulfonamide derived from 4-Chloro-3-methylbenzenesulfonyl chloride.

Synthesis of 4-Chloro-N-(3-methylbenzoyl)benzenesulfonamide monohydrate

This protocol describes the synthesis of a novel sulfonamide, 4-Chloro-N-(3-methylbenzoyl)benzenesulfonamide monohydrate.

Materials:

• m-methyl benzoic acid

• 4-chlorobenzenesulfonamide

• Phosphorous oxychloride

• Crushed ice

• Sodium bicarbonate solution

• Dilute HCl

• Ethanol

• Tetrahydrofuran

Procedure:

• A mixture of m-methyl benzoic acid (0.02 mole) and 4-chlorobenzenesulfonamide (0.02 mole) was refluxed with an excess of phosphorous oxychloride for 3 hours on a water bath.

• The resulting mixture was cooled and then carefully poured into crushed ice.

• The solid product, 4-Chloro-N-(3-methylbenzoyl)benzenesulfonamide, was collected by filtration and washed thoroughly with water.

• The crude product was then dissolved in a sodium bicarbonate solution.

• The compound was reprecipitated by acidifying the filtered solution with dilute HCl.

• The purified solid was filtered, dried, and recrystallized from an ethanol-tetrahydrofuran solution to yield needle-like colorless single crystals.[2]

Visualizing Synthesis and Molecular Interactions

To better understand the processes and relationships involved in the synthesis and potential mechanism of action of these novel compounds, graphical representations are invaluable.

Caption: A flowchart illustrating the key steps in the synthesis of 4-Chloro-N-(3-methylbenzoyl)benzenesulfonamide.

The structural characteristics of these novel compounds, such as the dihedral angles between their aromatic rings, are thought to play a crucial role in their biological activity.[1][2] Further investigations into the structure-activity relationships of derivatives of 4-Chloro-3-methylbenzenesulfonyl chloride are warranted to explore their full therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Chloro-N-(3-methyl­benzo­yl)benzene­sulfonamide monohydrate - PMC [pmc.ncbi.nlm.nih.gov]

biological activity of sulfonamides derived from 4-Chloro-3-methylbenzenesulfonyl chloride

A Comparative Guide to the Biological Activity of Sulfonamides Derived from 4-Chloro-3-methylbenzenesulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of sulfonamide derivatives synthesized from 4-chloro-3-methylbenzenesulfonyl chloride and structurally related compounds. The information presented is intended to support research and development efforts in the discovery of novel therapeutic agents. While direct comparative studies on a wide range of sulfonamides from 4-chloro-3-methylbenzenesulfonyl chloride are limited in the available literature, this guide synthesizes existing data and provides context by including derivatives from similar starting materials.

Overview of Biological Activities

Sulfonamides are a well-established class of compounds exhibiting a broad spectrum of biological activities. Derivatives of chloro- and methyl-substituted benzenesulfonyl chlorides have demonstrated significant potential as:

• Antimicrobial Agents: Exhibiting activity against various Gram-positive and Gram-negative bacteria.

• Anticancer Agents: Showing cytotoxicity against a range of human cancer cell lines.

• Enzyme Inhibitors: Notably inhibiting carbonic anhydrases, which are implicated in various diseases.

Comparative Biological Activity Data

The following tables summarize the reported biological activities of sulfonamides derived from 4-methylbenzenesulfonyl chloride and 4-chloro-2-mercaptobenzenesulfonamide. This data is presented to offer a comparative perspective on the potential of derivatives from the structurally similar 4-chloro-3-methylbenzenesulfonyl chloride.

Table 1: Antimicrobial Activity of Sulfonamide Derivatives

Compound ID	Starting Material	Test Organism	MIC (µg/mL)	Zone of Inhibition (mm)	Reference
1A	4-methylbenzenesulfonyl chloride	B. linen	100	-	[1]
1B	4-methylbenzenesulfonyl chloride	E. coli	100	-	[1]
B. subtilis	250	-	[1]
B. linen	150	-	[1]
1C	4-methylbenzenesulfonyl chloride	E. coli	50	-	[1]
B. licheniformis	100	-	[1]
B. linen	150	-	[1]
Ciprofloxacin (Ref.)	-	E. coli, K. pneumoniae, S. aureus, B. subtilis	-	32±0.12	[2]
Compound 5a	p-toluenesulfonyl chloride	E. coli	7.81	31±0.12	[2]
Compound 9a	p-toluenesulfonyl chloride	E. coli	7.81	30±0.12	[2]

MIC: Minimum Inhibitory Concentration. A lower MIC value indicates greater potency. Data for compounds derived directly from 4-chloro-3-methylbenzenesulfonyl chloride was not available in the searched literature.

Table 2: Anticancer Activity of Sulfonamide Derivatives

Compound ID	Starting Material	Cancer Cell Line	GI50 (µM)	Reference
Compound 18	4-chloro-2-mercaptobenzenesulfonamide derivative	Colon (HCT-116)	0.33-1.08	[3]
Renal (786-0)	0.33-1.08	[3]
Melanoma (M14)	0.33-1.08	[3]
Non-Small Cell Lung (HOP-62)	0.05	[3]
Compound 12d	Benzenesulfonamide derivative	Breast (MDA-MB-468)	- (GI% = 62)	[4]
Compound 12i	Benzenesulfonamide derivative	Breast (MDA-MB-468)	IC50 = 1.48 ± 0.08	[4]
Leukemia (CCRF-CM)	IC50 = 9.83 ± 0.52	[4]

GI50: The concentration required to inhibit cell growth by 50%. A lower GI50 value indicates greater potency. IC50: The concentration required to inhibit a biological process by 50%. Data for compounds derived directly from 4-chloro-3-methylbenzenesulfonyl chloride was not available in the searched literature.

Experimental Protocols

Synthesis of Sulfonamide Derivatives

A general method for the synthesis of sulfonamides involves the reaction of a sulfonyl chloride with an appropriate amine.

Protocol for Synthesis of 4-chloro-N-[(4-methylphenyl) sulfonyl]-N-propyl benzamide (A derivative from 4-methylbenzenesulfonyl chloride): [1]

• Prepare a 2.5 M solution of propylamine in distilled water.

• Add the propylamine solution to a 0.44 M solution of p-toluenesulfonyl chloride (4-methylbenzenesulfonyl chloride).

• Stir the mixture slowly for 2-3 hours, maintaining the pH between 6 and 10 with a 3% Na2CO3 solution.

• React the resulting N-propyl benzenesulfonamide with 3-chlorobenzoyl chloride to obtain the precipitate of 4-chloro-N-[(4-methylphenyl) sulfonyl]-N-propyl benzamide.

• Filter the precipitate and wash it with cold water.

• Confirm the purity of the product using Thin Layer Chromatography (TLC) with a mobile phase of ethyl acetate and n-hexane (1:4).

In Vitro Anticancer Activity Screening (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[5][6][7][8]

Protocol: [5][6][7]

• Cell Plating: Seed cells into 96-well plates at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.

• Compound Treatment: Prepare serial dilutions of the test sulfonamides in the culture medium. Replace the old medium with 100 µL of the diluted compound solutions. Include vehicle and blank controls.

• Incubation: Incubate the plates for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes and read the absorbance at 570 nm or 590 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[9]

Protocol: [9]

• Media Preparation: Prepare a series of two-fold dilutions of the sulfonamide compounds in Cation-Adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• Result Interpretation: The MIC is the lowest concentration of the sulfonamide that completely inhibits visible growth of the bacteria.

Visualizations

General Synthesis Workflow

Caption: A generalized workflow for the synthesis of sulfonamide derivatives.

Carbonic Anhydrase Inhibition Pathway

Caption: Inhibition of carbonic anhydrase by a sulfonamide derivative.

Biological Screening Workflow

Caption: A logical workflow for the biological evaluation of sulfonamide derivatives.

References

• 1. Design, synthesis, characterization and computational docking studies of novel sulfonamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, molecular structure, and in vitro antitumor activity of new 4-chloro-2-mercaptobenzenesulfonamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. atcc.org [atcc.org]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Amine Protecting Groups: An In-depth Analysis of 4-Chloro-3-methylbenzenesulfonyl Chloride and Alternatives

For researchers, scientists, and drug development professionals, the judicious selection of an amine protecting group is a critical determinant of success in complex organic synthesis. An ideal protecting group should be readily introduced and removed under mild conditions, exhibit stability across a range of chemical environments, and be orthogonal to other protecting groups within the molecule. This guide provides a comparative analysis of various amine protecting groups, with a particular focus on the characteristics and potential advantages of 4-chloro-3-methylbenzenesulfonyl chloride in relation to other widely used sulfonyl chlorides and carbamate-based protecting groups.

While specific, direct comparative experimental data for 4-chloro-3-methylbenzenesulfonyl chloride is not extensively available in the peer-reviewed literature, its performance can be inferred from established principles of organic chemistry and data from structurally related compounds. This guide will leverage this information to provide a comprehensive overview for the discerning chemist.

Introduction to Amine Protection Strategy

The fundamental workflow for the utilization of any amine protecting group involves a three-step sequence: protection, the desired chemical transformation(s) on the substrate, and finally, deprotection to regenerate the free amine. The efficiency and selectivity of each step are paramount to the overall success of the synthetic route.

Caption: General workflow for amine protection and deprotection.

Comparative Analysis of Sulfonyl Protecting Groups

Sulfonamides are a robust class of amine protecting groups known for their high stability under a wide range of reaction conditions, including strongly acidic and basic media. The reactivity of the parent sulfonyl chloride and the lability of the resulting sulfonamide can be modulated by the substituents on the aromatic ring.

4-Chloro-3-methylbenzenesulfonyl (Cmb) Group: A Profile

The 4-chloro-3-methylbenzenesulfonyl group is an emerging protecting group. Based on the electronic effects of its substituents, we can predict its properties relative to more common sulfonyl groups. The electron-withdrawing nature of the chlorine atom at the 4-position is expected to increase the electrophilicity of the sulfur atom in 4-chloro-3-methylbenzenesulfonyl chloride. This should lead to faster reaction rates for the protection of amines compared to p-toluenesulfonyl chloride (Ts-Cl), which possesses an electron-donating methyl group. The methyl group at the 3-position is likely to have a minor electronic influence but may affect the crystallinity and solubility of the corresponding sulfonamides.

The increased electron-withdrawing character of the Cmb group should also render the N-H proton of the resulting sulfonamide more acidic, potentially facilitating N-alkylation reactions. Conversely, the increased stability of the Cmb-sulfonamide bond might necessitate harsher deprotection conditions compared to other sulfonyl groups.

Data Presentation: Comparison of Sulfonyl Protecting Groups

Protecting Group	Reagent	Typical Protection Conditions	Typical Deprotection Conditions	Key Characteristics
4-Chloro-3-methyl-benzenesulfonyl (Cmb)	4-Chloro-3-methyl-benzenesulfonyl chloride	Pyridine, Et3N, or NaOH in CH2Cl2 or THF	Expected to be similar to Ts, potentially requiring strong acid (HBr/AcOH) or reducing conditions (Na/NH3, SmI2)	Predicted high reactivity of the sulfonyl chloride and high stability of the sulfonamide.
p-Toluenesulfonyl (Ts)	p-Toluenesulfonyl chloride (Ts-Cl)	Pyridine, Et3N, or NaOH in CH2Cl2 or THF	Strong acid (HBr/AcOH), dissolving metal reduction (Na/NH3), SmI2, electrochemical methods	High stability, well-established, but often requires harsh deprotection.
2-Nitrobenzenesulfonyl (Ns)	2-Nitrobenzenesulfonyl chloride (Ns-Cl)	Pyridine, Et3N in CH2Cl2 or THF	Mild nucleophilic cleavage with thiols (e.g., thiophenol, 2-mercaptoethanol) and a base (e.g., K2CO3)	Orthogonal to many other protecting groups, mild deprotection.
Methanesulfonyl (Ms)	Methanesulfonyl chloride (Ms-Cl)	Et3N in CH2Cl2	Strong acid, dissolving metal reduction	High stability, but harsh deprotection.

Broader Comparison with Other Common Amine Protecting Groups

While sulfonyl groups offer exceptional stability, other classes of protecting groups, such as carbamates, provide milder deprotection pathways, which can be crucial in the synthesis of sensitive molecules.

Data Presentation: Comparison with Carbamate Protecting Groups

Protecting Group	Reagent	Typical Protection Conditions	Typical Deprotection Conditions	Key Characteristics
tert-Butoxycarbonyl (Boc)	Di-tert-butyl dicarbonate (Boc)2O	Base (e.g., NaHCO3, Et3N, DMAP) in THF, CH2Cl2, or H2O	Acidic conditions (e.g., TFA in CH2Cl2, HCl in dioxane)	Stable to a wide range of nucleophiles and bases; easily removed with acid.
Benzyloxycarbonyl (Cbz or Z)	Benzyl chloroformate (Cbz-Cl)	Base (e.g., NaHCO3, Na2CO3) in THF/H2O	Catalytic hydrogenolysis (H2, Pd/C)	Stable to acidic and basic conditions; removed under neutral reductive conditions.
Fluorenylmethyloxycarbonyl (Fmoc)	Fmoc-Cl or Fmoc-OSu	Base (e.g., NaHCO3) in dioxane/H2O	Mildly basic conditions (e.g., 20% piperidine in DMF)	Very base-labile, widely used in solid-phase peptide synthesis.

Experimental Protocols

Protocol 1: General Procedure for Amine Protection with a Sulfonyl Chloride

• Dissolution: Dissolve the amine (1.0 equiv) and a suitable base (e.g., triethylamine, 1.5 equiv, or pyridine, used as solvent) in an anhydrous aprotic solvent such as dichloromethane (CH2Cl2) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Sulfonyl Chloride: Cool the solution to 0 °C in an ice bath. Add the sulfonyl chloride (1.1 equiv) portion-wise or as a solution in the reaction solvent.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride. Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude sulfonamide can be purified by recrystallization or flash column chromatography.

Protocol 2: General Procedure for Deprotection of a Sulfonamide (Reductive)

Caution: Dissolving metal reductions should be carried out in a well-ventilated fume hood.

• Setup: In a three-necked flask equipped with a dry-ice condenser and a gas inlet, add the sulfonamide.

• Dissolution: Add anhydrous ammonia at -78 °C to dissolve the sulfonamide.

• Reduction: Add small pieces of sodium metal until a persistent blue color is observed.

• Quenching: After the reaction is complete (monitored by TLC), carefully quench the excess sodium with a solid proton source like ammonium chloride.

• Work-up: Allow the ammonia to evaporate. Dissolve the residue in water and extract with an appropriate organic solvent.

• Purification: Dry the organic extract over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude amine can be further purified by chromatography or distillation.

Mandatory Visualizations

Caption: Mechanism of sulfonamide formation.

A Comparative Guide to Purity Assessment of Synthesized 4-Chloro-3-methylbenzenesulfonyl Chloride by HPLC

For researchers, scientists, and drug development professionals, the stringent purity assessment of chemical intermediates is a cornerstone of quality control. 4-Chloro-3-methylbenzenesulfonyl chloride (CMSC) is a vital building block in the synthesis of various pharmaceutical compounds. Its purity directly influences the yield, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for determining the purity of CMSC, complete with detailed experimental protocols and supporting data.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a premier technique for the analysis of non-volatile and thermally sensitive compounds, making it highly suitable for assessing the purity of CMSC and its derivatives.[1][2] A reverse-phase (RP-HPLC) method, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is a polar solvent mixture, is the most common and effective approach for this class of aromatic compounds.[1][3][4] Separation is achieved based on the differential partitioning of the main compound and its impurities between the two phases.

Experimental Protocol: Reverse-Phase HPLC

This protocol outlines a typical stability-indicating RP-HPLC method for the purity analysis of 4-Chloro-3-methylbenzenesulfonyl chloride.

• Instrumentation:

  • HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array or UV Detector.

• Chromatographic Conditions:

  Parameter	Value
  Stationary Phase	C18 Column (e.g., 4.6 x 150 mm, 5 µm)
  Mobile Phase A	0.1% Phosphoric Acid in Water
  Mobile Phase B	Acetonitrile
  Gradient	0-2 min (5% B), 2-15 min (5-90% B), 15-18 min (90% B), 18-20 min (5% B)
  Flow Rate	1.0 mL/min
  Column Temperature	30°C
  Injection Volume	10 µL

  | Detection Wavelength | 230 nm |

• Sample Preparation:

  • Diluent: Prepare a mixture of Acetonitrile and Water (50:50 v/v).

  • Standard Preparation: Accurately weigh and dissolve an appropriate amount of CMSC reference standard in the diluent to obtain a concentration of approximately 0.5 mg/mL.

  • Sample Preparation: Prepare the synthesized CMSC sample in the same manner as the standard.

• Analysis and Purity Calculation:

  • Inject the prepared solutions into the HPLC system.

  • Integrate the peak areas of the main component and all impurities in the sample chromatogram.

  • Calculate the purity using the area percent method: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Data Presentation: HPLC Purity Analysis

The following table summarizes hypothetical results from the HPLC analysis of two different synthesized batches of CMSC.

Analyte	Batch No.	Retention Time (min)	Peak Area	Purity (%)
CMSC	B-001	8.52	4,520,100	99.56
Impurity 1	B-001	6.75	12,500	-
Impurity 2	B-001	7.89	7,350	-
CMSC	B-002	8.51	4,395,800	98.98
Impurity 1	B-002	6.76	28,100	-
Impurity 3	B-002	9.12	16,400	-

Visualization: HPLC Experimental Workflow

The logical flow of the HPLC analysis, from sample preparation to the final purity calculation, is illustrated below.

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 3. Separation of Methanesulfonyl chloride on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Benzenesulfonyl chloride, 4-chloro-3-nitro- | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Chloro-3-methylbenzenesulfonyl Chloride: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4-Chloro-3-methylbenzenesulfonyl chloride is critical to ensure laboratory safety and environmental protection. This compound is classified as corrosive and can cause severe skin burns and eye damage. It is also toxic if ingested, inhaled, or absorbed through the skin, and is harmful to aquatic life. Therefore, strict adherence to established disposal protocols is mandatory.

This guide provides detailed procedures for the safe handling and disposal of 4-Chloro-3-methylbenzenesulfonyl chloride, including protocols for neutralization of residual amounts and packaging for bulk disposal.

Immediate Safety Precautions

Before handling 4-Chloro-3-methylbenzenesulfonyl chloride, ensure that you are in a well-ventilated area, preferably a certified chemical fume hood. Always wear appropriate Personal Protective Equipment (PPE), including:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A chemical-resistant lab coat or apron.

Ensure that an eyewash station and a safety shower are readily accessible.

Disposal Procedures

The disposal strategy for 4-Chloro-3-methylbenzenesulfonyl chloride depends on the quantity of the waste.

1. Bulk Quantities:

Bulk quantities of 4-Chloro-3-methylbenzenesulfonyl chloride should not be neutralized in the laboratory. They must be disposed of as hazardous waste.

• Packaging: Ensure the original container is tightly sealed. If transferring, use a compatible, properly sealed, and clearly labeled hazardous waste container. The label must include the full chemical name: "4-Chloro-3-methylbenzenesulfonyl chloride".

• Waste Segregation: This compound is a halogenated organic substance and should be collected in a designated "Halogenated Organic Waste" container. Do not mix with non-halogenated waste.

• Collection: Contact your institution's Environmental Health and Safety (EHS) office to arrange for collection and disposal by a licensed professional waste disposal service.

2. Residual Quantities (e.g., from cleaning glassware):

Small, residual amounts of 4-Chloro-3-methylbenzenesulfonyl chloride can be rendered less hazardous through a carefully controlled neutralization procedure before collection as hazardous waste. The objective is to safely hydrolyze the sulfonyl chloride to its corresponding sulfonic acid salt.

Experimental Protocol for Neutralization:

This procedure should be performed in a chemical fume hood.

Materials:

• Large beaker (at least 5-10 times the volume of the sulfonyl chloride solution)

• Stir plate and stir bar

• Ice bath

• pH paper or pH meter

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution or a 1-2 M sodium hydroxide (NaOH) solution

Procedure:

• Preparation: Place the large beaker in an ice bath on a stir plate. Fill the beaker with a sufficient volume of cold, saturated sodium bicarbonate solution or 1-2 M sodium hydroxide solution. A general guideline is to use at least a 5-10 molar equivalent of the base relative to the estimated amount of residual 4-Chloro-3-methylbenzenesulfonyl chloride. Begin vigorous stirring.

• Slow Addition: Carefully and slowly, add the solution containing the residual 4-Chloro-3-methylbenzenesulfonyl chloride to the cold, stirred basic solution in a dropwise manner.

  • CAUTION: This reaction is exothermic and will produce gas (CO₂ if using bicarbonate). The rate of addition must be carefully controlled to prevent excessive foaming, a rapid increase in temperature, or overflow.

• Reaction Completion: Once the addition is complete, continue to stir the mixture in the ice bath for a minimum of 30-60 minutes to ensure the reaction is complete.

• pH Verification: Remove the beaker from the ice bath and allow it to warm to room temperature. Test the pH of the aqueous layer to confirm it is neutral or slightly basic (pH 7-9). If the solution is still acidic, add more base until the target pH is reached.

• Final Disposal: Once neutralized, transfer the resulting aqueous solution to a designated "Aqueous Hazardous Waste" container provided by your institution.

Quantitative Data for Disposal

Parameter	Guideline
Base for Neutralization	Saturated sodium bicarbonate (NaHCO₃) solution or 1-2 M sodium hydroxide (NaOH) solution.
Molar Excess of Base	A minimum of 5-10 molar equivalents of base relative to the amount of sulfonyl chloride.
Final pH of Neutralized Solution	7-9
Reaction Time	Minimum of 30-60 minutes of stirring after the complete addition of the sulfonyl chloride.

Logical Workflow for Disposal

Caption: Workflow for the proper disposal of 4-Chloro-3-methylbenzenesulfonyl chloride.

Essential Safety and Operational Guide for 4-Chloro-3-methylbenzenesulfonyl Chloride

This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 4-Chloro-3-methylbenzenesulfonyl chloride (CAS No: 6291-02-7). The following procedures are designed to ensure the safe handling of this chemical and to minimize risks in the laboratory environment.

Hazard Summary

4-Chloro-3-methylbenzenesulfonyl chloride is a hazardous chemical that requires careful handling.[1][2][3] It is classified as corrosive, toxic, and an irritant.[1][2] Exposure can cause severe skin burns, eye damage, and respiratory irritation.[1][3][4] It is toxic if swallowed or in contact with skin, and fatal if inhaled.[1] The substance may also cause an allergic skin reaction and is harmful to aquatic life.[1] It is also corrosive to metals.[1]

Hazard Classification	GHS Hazard Statement
Corrosive to Metals	H290: May be corrosive to metals[1]
Acute Toxicity (Oral, Dermal)	H301 + H311: Toxic if swallowed or in contact with skin[1]
Acute Toxicity (Inhalation)	H330: Fatal if inhaled[1]
Skin Corrosion/Irritation	H314: Causes severe skin burns and eye damage[1][2][3]
Serious Eye Damage/Eye Irritation	H318: Causes serious eye damage[3][5]
Skin Sensitization	H317: May cause an allergic skin reaction[1][3]
Specific target organ toxicity — single exposure	H335: May cause respiratory irritation[1][2][4]
Hazardous to the aquatic environment	H402: Harmful to aquatic life[1]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling 4-Chloro-3-methylbenzenesulfonyl chloride to protect against all potential routes of exposure.[6]

PPE Category	Specification	Rationale
Respiratory Protection	NIOSH-approved full-face or half-mask air-purifying respirator with appropriate cartridges for acid gases and organic vapors.[6][7] In case of insufficient ventilation, use a self-contained breathing apparatus (SCBA).[6][7]	Prevents inhalation of fatal or irritating vapors and aerosols.[1][8]
Eye and Face Protection	Chemical safety goggles and a face shield are required.[2] Ensure compliance with OSHA's 29 CFR 1910.133 or European Standard EN166.[9]	Protects against severe eye damage and burns from splashes.[1][9]
Skin and Body Protection	Chemical-resistant, flame-retardant lab coat, apron, or coveralls.[6][10] Long-sleeved clothing should be worn.[5]	Provides a barrier against skin contact which can cause toxicity and severe burns.[1]
Hand Protection	Wear two pairs of chemical-resistant gloves; an inner nitrile glove and an outer butyl rubber or other resistant glove.[6][8][11] Regularly inspect gloves for signs of degradation or perforation.	Prevents skin absorption and allergic reactions.[1][8]
Footwear	Chemical-resistant, steel-toed boots with a shank.[6][7] Shoes must fully cover the feet.[7]	Protects against spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure

All work with 4-Chloro-3-methylbenzenesulfonyl chloride must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

• Preparation :

  • Ensure the chemical fume hood is functioning correctly.

  • Gather all necessary materials, including the chemical, reaction vessels, and spill cleanup materials.

  • Verify that an emergency shower and eyewash station are accessible and operational.[5][9]

  • Don the required PPE as specified in the table above.

• Handling :

  • Work exclusively within the chemical fume hood.[1]

  • Avoid generating vapors or aerosols.[1]

  • Do not eat, drink, or smoke when using this product.[1][2]

  • Handle under an inert atmosphere of nitrogen and protect from moisture, as the substance is moisture-sensitive.[1]

  • Use only in well-ventilated areas.[1][2]

• Post-Handling :

  • Wash hands and face thoroughly after handling.[1][2]

  • Immediately change any contaminated clothing.[1] Contaminated work clothing should not be allowed out of the workplace.[1][3]

  • Clean the work area thoroughly.

Emergency Procedures

Incident	Action
Inhalation	Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][3][12]
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1][3][5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention from an ophthalmologist.[1][3][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][3][9]
Spill	Evacuate the area. Do not breathe vapors or mists.[1] Cover the spill with an inert absorbent material (e.g., Chemizorb®).[1] Collect the absorbed material into a suitable, labeled container for disposal.[9] Prevent the spill from entering drains.[1]

Storage and Disposal Plan

Storage:

• Store in a cool (recommended 2-8°C), dry, and well-ventilated area.[1][2]

• Keep the container tightly closed and store under an inert atmosphere, such as nitrogen.[1][3]

• The substance is moisture-sensitive.[1]

• Store in a locked-up area accessible only to authorized personnel.[1][2]

• Keep away from incompatible materials such as bases and strong oxidizing agents.[4] Do not store in metal containers.[1]

Disposal:

• Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[1][9]

• Do not allow the product to enter drains or waterways.[1][3]

Safe Handling Workflow

Caption: Workflow for the safe handling of 4-Chloro-3-methylbenzenesulfonyl chloride.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. angenechemical.com [angenechemical.com]
• 3. fishersci.com [fishersci.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. fishersci.no [fishersci.no]
• 6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 7. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 8. Protective Equipment for Working With Solvents | MicroCare [microcare.com]
• 9. fishersci.com [fishersci.com]
• 10. mcrsafety.com [mcrsafety.com]
• 11. store.safety-kleen.com [store.safety-kleen.com]
• 12. chemicalbook.com [chemicalbook.com]